Basketane

• CAS: 5603-27-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of Basketane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties of basketane (pentacyclo[4.4.0.02,5.03,8.04,7]decane), a highly strained polycyclic saturated hydrocarbon.[1] First synthesized in 1966, this unique cage-like molecule has been a subject of significant interest in organic chemistry for studying the limits of molecular stability and reactivity.[1] This document details its synthesis, physicochemical properties, spectroscopic signature, and key chemical transformations. All quantitative data is presented in structured tables, and detailed experimental protocols for its synthesis and major reactions are provided. Furthermore, signaling pathways and experimental workflows are illustrated using Graphviz diagrams to facilitate a deeper understanding of the chemistry of basketane.

Introduction

Basketane (C₁₀H₁₂) is a pentacyclic alkane with a structure that resembles a basket, hence its trivial name.[1][2] Its systematic IUPAC name is pentacyclo[4.4.0.02,5.03,8.04,7]decane.[1][3] The molecule's rigid, cage-like framework, composed of multiple cyclobutane (B1203170) and cyclopropane (B1198618) rings, results in significant angle and torsional strain, with a total strain energy estimated to be over 100 kcal/mol.[1] This high degree of strain is the primary driver for its unique reactivity, making it a valuable model compound for investigating strain relief and valence isomerization in polycyclic systems.[1]

Physicochemical Properties

Basketane is a colorless solid with a melting point of 58–61 °C.[1] It is soluble in organic solvents and is characterized by its nonpolar, hydrophobic nature.[1] A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Basketane

Property	Value	Reference
Molecular Formula	C₁₀H₁₂	[1][3]
Molar Mass	132.206 g·mol⁻¹	[2]
IUPAC Name	pentacyclo[4.4.0.02,5.03,8.04,7]decane	[1][3]
CAS Number	5603-27-0	[2]
Melting Point	58–61 °C	[1]
Boiling Point	~185 °C at 760 mmHg	[1]
Density	1.30 g/cm³	[1]
Strain Energy	> 100 kcal/mol	[1]

Spectroscopic Properties

The highly symmetrical structure of basketane is reflected in its spectroscopic data. The absence of olefinic or carbonyl groups simplifies its NMR and IR spectra.[1]

Table 2: Spectroscopic Data of Basketane

Technique	Data	Reference
¹H NMR	Exhibits high symmetry with a limited number of signals, confirming the rigid polycyclic structure. The absence of signals in the 4.5-6.5 ppm range indicates a fully saturated hydrocarbon.	[1]
¹³C NMR	Displays a limited number of distinct signals due to molecular symmetry, highlighting unique carbon environments including bridgehead CH and CH₂ groups.	[1]
Infrared (IR)	Shows characteristic aliphatic C-H stretching bands at 2900-3000 cm⁻¹. The absence of carbonyl (~1700 cm⁻¹) or C=C (1640-1680 cm⁻¹) stretches confirms the lack of these functional groups.	[1]
Mass Spectrometry (MS)	The molecular ion peak (M⁺) appears at m/z 132, confirming the molecular formula C₁₀H₁₂. Fragmentation patterns include the loss of C₂H₄ units (m/z 104), reflecting the inherent strain.	[1]

Synthesis of Basketane

Basketane was first synthesized independently by the research groups of Masamune and Dauben and Whalen in 1966.[2] The most common route involves a multi-step sequence starting from cyclooctatetraene (B1213319) and maleic anhydride (B1165640).

Experimental Protocol: Synthesis of Basketane

This protocol is based on the original synthesis reported by Dauben and Whalen.

Step 1: Diels-Alder Reaction of Cyclooctatetraene and Maleic Anhydride

• Procedure: A solution of cyclooctatetraene (1 equivalent) and maleic anhydride (1 equivalent) in benzene (B151609) is stirred at room temperature. The reaction proceeds as a [4+2] cycloaddition to yield the endo-adduct, a polycyclic anhydride. The product precipitates from the solution and can be collected by filtration.

• Yield: Approximately 40% for the subsequent photochemical cycloaddition step.[2]

Step 2: Photochemical [2+2] Cycloaddition

• Procedure: The polycyclic anhydride from Step 1 is dissolved in acetone. The solution is irradiated with a suitable light source (e.g., a medium-pressure mercury lamp) to induce an intramolecular [2+2] cycloaddition. This step closes the central cyclobutane ring to form the caged anhydride.

• Yield: Approximately 40%.[2]

Step 3: Hydrolysis of the Anhydride

• Procedure: The caged anhydride is hydrolyzed to the corresponding diacid by treatment with a base, such as sodium carbonate solution, followed by acidification.

Step 4: Decarboxylation to Basketene

• Procedure: The diacid is treated with lead tetraacetate in pyridine. This oxidative decarboxylation removes the two carboxyl groups as CO₂ and forms a double bond, yielding the unsaturated intermediate, basketene.[4]

Step 5: Hydrogenation to Basketane

• Procedure: Basketene is dissolved in a suitable solvent (e.g., ethanol) and subjected to catalytic hydrogenation using palladium on carbon (Pd/C) as the catalyst under a hydrogen atmosphere. The reaction saturates the double bond to yield the final product, basketane.[2]

Synthesis Workflow Diagram

Caption: Synthetic pathway for basketane.

Chemical Reactivity

The high strain energy of basketane dictates its chemical reactivity, which is characterized by rearrangements to less strained isomers.

Catalytic Hydrogenation to Twistane

Basketane undergoes hydrogenolysis in the presence of a palladium on carbon catalyst, leading to the cleavage of specific cyclobutane bonds and rearrangement to the less strained isomer, twistane.[1][2]

• Procedure: Basketane is dissolved in a suitable solvent such as methanol. A catalytic amount of palladium on carbon (Pd/C) is added to the solution. The mixture is stirred under a hydrogen atmosphere (typically at 1-5 atm) at room temperature. The reaction proceeds with the uptake of hydrogen. Upon completion, the catalyst is removed by filtration, and the solvent is evaporated to yield twistane.

• Yield: 70-75%.

Metal-Catalyzed Rearrangement to Snoutane

Transition metals, particularly silver(I) ions, catalyze the valence isomerization of basketane to snoutane.[2] This rearrangement is driven by the release of strain energy.

• Procedure: Basketane is treated with a catalytic amount of a silver(I) salt, such as silver perchlorate, in a suitable solvent. The reaction is typically carried out at moderate temperatures. The rearrangement proceeds to give snoutane as the major product.

• Yield: 70–90%.

Reaction Pathways Diagram

Caption: Major reaction pathways of basketane.

Conclusion

Basketane remains a molecule of significant interest due to its unique structural and chemical properties. Its synthesis, while challenging, provides access to a highly strained system that serves as a valuable platform for studying fundamental concepts in organic chemistry. The reactivity of basketane, dominated by strain-releasing rearrangements, offers insights into the behavior of polycyclic hydrocarbons. The data and protocols presented in this guide are intended to support further research and development in the fields of organic synthesis, materials science, and medicinal chemistry where strained molecules may play a role.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Basketane - Wikipedia [en.wikipedia.org]
• 3. Basketane | C10H12 | CID 12496332 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Basketene - Wikipedia [en.wikipedia.org]

The Genesis of a Cage: A Technical History of Basketane Synthesis

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide explores the synthetic history of basketane, a fascinating polycyclic alkane whose basket-like structure has captivated chemists since its conception. We delve into the seminal synthetic routes, providing detailed experimental protocols and quantitative data to serve as a comprehensive resource for researchers in organic synthesis and drug development.

Introduction

Basketane (pentacyclo[4.4.0.02,5.03,8.04,7]decane), with the chemical formula C₁₀H₁₂, is a highly strained, saturated hydrocarbon.[1] Its unique cage structure has made it a target for total synthesis and a subject of study for understanding the chemistry of strained ring systems. The first successful syntheses of basketane were independently reported in 1966 by the research groups of Satoru Masamune and William G. Dauben and Dale L. Whalen.[1][2] These pioneering efforts paved the way for further exploration of polycyclic molecules and their derivatives. This document provides a detailed overview of the key synthetic strategies developed over the years.

The Landmark Syntheses of 1966

The year 1966 marked the successful, independent synthesis of basketane by two research groups, laying the foundational routes for accessing this complex molecule.

The Dauben and Whalen / Masamune Synthesis from Cyclooctatetraene (B1213319)

One of the first successful routes to basketane begins with the Diels-Alder reaction of cyclooctatetraene with maleic anhydride (B1165640).[1][2][3] This initial cycloaddition is followed by a photochemical [2+2] cycloaddition to construct the characteristic cage structure.

Experimental Protocol:

• Step 1: Diels-Alder Reaction.

  • Cyclooctatetraene (1) and maleic anhydride (2) are reacted in benzene (B151609) at room temperature to yield the endo-adduct (3).[2]

• Step 2: Photochemical [2+2] Cycloaddition.

  • The adduct (3) is dissolved in acetone (B3395972) and subjected to photochemical irradiation to induce an intramolecular [2+2] cycloaddition, forming the caged anhydride (4) in approximately 40% yield.[1][2][3]

• Step 3: Hydrolysis and Decarboxylation.

  • The anhydride (4) is hydrolyzed, and the resulting dicarboxylic acid is treated with lead tetraacetate to afford basketene (5).[1][2][3]

• Step 4: Hydrogenation.

  • Finally, basketene (5) is hydrogenated to yield basketane (6).[1][2][3]

Logical Workflow for the Synthesis from Cyclooctatetraene:

Caption: Synthesis of Basketane from Cyclooctatetraene.

An Alternative and Higher-Yielding Route

An alternative synthetic pathway to basketane was developed that offers a better overall yield, starting from 1,4-benzoquinone (B44022) and cyclohexa-1,3-diene.[2][3]

Experimental Protocol:

• Step 1: Bromination of 1,4-Benzoquinone.

  • 1,4-Benzoquinone (1) is first converted to 2,5-dibromo-1,4-benzoquinone (B160935) (2).

• Step 2: Diels-Alder Reaction.

  • The dibrominated quinone (2) undergoes a Diels-Alder reaction with cyclohexa-1,3-diene (3) to form the polycyclic diketone (4).

• Step 3: Photochemical Isomerization.

  • Diketone (4) is then photoisomerized to yield 1,6-dibromopentacyclo[6.4.0.03,6.04,12.05,9]dodeca-2,7-dione (5).

• Step 4: Pseudo-Favorskii Rearrangement.

  • Compound (5) undergoes a pseudo-Favorskii rearrangement in a 25% aqueous solution of sodium hydroxide (B78521) to give the dicarboxylic acid (6).

• Step 5: Decarboxylation.

  • The dicarboxylic acid (6) is decarboxylated via a modified Hunsdiecker reaction to the dibromide (7).

• Step 6: Reductive Debromination.

  • The final step involves the reductive debromination of (7) with tributyltin hydride to afford basketane (8) with an overall yield of 11% from cyclohexa-1,3-diene.[2]

Logical Workflow for the Alternative Synthesis:

Caption: Alternative Synthesis of Basketane.

Synthesis from Homocubanone

A later approach, reported in 1994, utilizes a ring expansion strategy starting from homocubanone, a derivative of cubane (B1203433).[1][2] This method leverages the inherent strain in the cubane system to drive the formation of the basketane skeleton.[2]

Experimental Protocol:

• The synthesis begins with homocubanone, which undergoes a ring expansion reaction to form the basketane core. This process involves the formation of a basketyl radical intermediate.[2] The driving force for this rearrangement is the relief of ring strain.

Quantitative Data Summary

Synthesis Route	Starting Materials	Key Intermediates	Overall Yield	Reference
Dauben/Whalen & Masamune (1966)	Cyclooctatetraene, Maleic anhydride	endo-adduct, Caged anhydride, Basketene	Not explicitly stated in sources	[1][2][3]
Alternative Route	1,4-Benzoquinone, Cyclohexa-1,3-diene	Polycyclic diketone, Dibromo dione, Dicarboxylic acid	11%	[2]
From Homocubanone (1994)	Homocubanone	Basketyl radical	Not explicitly stated in sources	[1][2]

Spectroscopic Data of Basketane

• ¹H NMR: The proton NMR spectrum of basketane is characterized by its high symmetry, resulting in a limited number of signals. The absence of signals in the olefinic region (4.5-6.5 ppm) confirms the saturated nature of the hydrocarbon.[2]

• ¹³C NMR: Similar to the proton NMR, the carbon NMR spectrum shows a limited number of distinct signals due to the molecule's symmetry, corresponding to the unique carbon environments within the cage structure.[2]

• Infrared (IR) Spectroscopy: The IR spectrum of basketane displays characteristic C-H stretching bands for saturated hydrocarbons in the 2900-3000 cm⁻¹ region. The absence of carbonyl or alkene stretching bands further confirms the structure.[2]

• Mass Spectrometry: The mass spectrum shows a molecular ion peak at m/z 132, corresponding to the molecular formula C₁₀H₁₂.[2]

Conclusion

The synthesis of basketane has been a significant achievement in organic chemistry, demonstrating elegant strategies for the construction of complex, strained polycyclic systems. The early routes, while groundbreaking, have been supplemented by alternative methods that offer improved yields. The study of basketane and its synthesis continues to provide valuable insights into the principles of chemical bonding and reactivity in strained molecules, with potential implications for the design of novel therapeutics and materials.

References

• 1. Basketane - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. Cage compounds. A ready synthesis of a highly substituted basketane - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Basketane: A Comprehensive Technical Guide on its Molecular Structure and Bonding

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the molecular structure, bonding, and synthesis of basketane, a significant polycyclic saturated hydrocarbon. The document focuses on quantitative data, experimental methodologies, and visual representations of its chemical pathways, tailored for an audience in chemical research and drug development.

Introduction: The Unique Architecture of Basketane

Basketane (C₁₀H₁₂) is a highly strained, polycyclic hydrocarbon first synthesized in 1966.[1] Its common name is derived from its distinctive basket-like cage structure.[1][2] Systematically named pentacyclo[4.4.0.0²,⁵.0³,⁸.0⁴,⁷]decane according to IUPAC nomenclature, this molecule is a member of the cubane (B1203433) family of compounds and serves as a key subject for studying molecular stability and reactivity in strained organic systems.[3][4] The rigid framework of basketane is composed of a central four-membered ring bridged by two three-membered rings, resulting in a total of five fused rings, including multiple cyclobutane (B1203170) and cyclopropane (B1198618) units.[3]

Molecular Structure and Nomenclature

The chemical formula for basketane is C₁₀H₁₂.[1][2][4] Its structure is a pentacyclic cage with primary bridgehead carbons at positions 1 and 7. These are connected by two four-carbon bridges and one direct bond (a zero-carbon bridge).[3] Additional direct bonds at positions 2-5, 3-8, and 4-7 complete the pentacyclic framework.[3]

The IUPAC name, pentacyclo[4.4.0.0²,⁵.0³,⁸.0⁴,⁷]decane, provides a precise description of this intricate structure:

• Pentacyclo : Indicates the presence of five rings in the molecular structure.[3]

• [4.4.0] : Describes the lengths of the carbon bridges connecting the two primary bridgehead atoms.[3]

• [0²,⁵.0³,⁸.0⁴,⁷] : The superscripts denote the locations of the additional zero-length bridges (direct carbon-carbon bonds) that form the cage.[3]

Bonding, Strain, and Reactivity

The unique geometry of basketane results in significant molecular strain, a key determinant of its chemical properties.

3.1. Strain Energy

Basketane possesses a high degree of molecular strain due to its constrained polycyclic structure.[3] Computational studies estimate its total strain energy to be in excess of 100 kcal/mol.[3] This high strain is a cumulative effect of several factors:

• Angle Strain : The C-C-C bond angles within the fused cyclobutane and cyclopropane rings deviate significantly from the ideal tetrahedral angle of 109.5°, ranging between 90° and 100°.[3]

• Torsional Strain : The rigid structure forces many bonds into eclipsed conformations, particularly at the bridgeheads, contributing to torsional strain.[3]

• Transannular Strain : Repulsive interactions occur between non-adjacent atoms within the compact cage structure.[3]

When compared to other cyclic and polycyclic hydrocarbons, basketane's strain energy is considerably higher than that of norbornane (B1196662) (17.2 kcal/mol) but less than that of cubane (approximately 159 kcal/mol).[3]

3.2. Bond Lengths and Angles

X-ray crystallographic data reveal that the average C-C bond lengths in the strained bridges of basketane are approximately 1.52 Å.[3] This is shorter than the typical 1.54 Å found in unstrained alkanes, indicating compression due to the molecule's enforced geometry.[3] The deviation of bond angles from the ideal 109.5° is a primary contributor to the molecule's high angle strain.[1]

3.3. Chemical Reactivity

The high strain energy of basketane makes it susceptible to reactions that can relieve this strain. It undergoes skeletal rearrangements and bond cleavage under certain conditions. For instance, palladium-catalyzed hydrogenation can cleave specific cyclobutane bonds, leading to the formation of twistane, a less strained isomer.[3] Silver(I) ions can catalyze the isomerization of basketane to snoutane.[1]

Quantitative Data Summary

The following table summarizes the key quantitative data for basketane.

Property	Value
Molecular Formula	C₁₀H₁₂[1][2][4]
Molar Mass	132.206 g·mol⁻¹[1][5]
IUPAC Name	pentacyclo[4.4.0.0²,⁵.0³,⁸.0⁴,⁷]decane[1][3][4]
CAS Number	5603-27-0[1][4]
Melting Point	58–61 °C[3]
Boiling Point	~185 °C at 760 mmHg[3]
Density	1.30 g/cm³[3]
Strain Energy	> 100 kcal/mol[3]
Average C-C Bond Length	~1.52 Å[3]
C-C-C Bond Angle Range	90° to 100°[3]
Molecular Ion Peak (MS)	m/z 132 (M⁺)[3]

Experimental Protocols: Synthesis of Basketane

Several synthetic routes to basketane have been developed since its first synthesis in 1966.

5.1. Diels-Alder Based Synthesis

This classic route was independently reported by Masamune and by Dauben and Whalen.[1][3]

• Step 1: Diels-Alder Reaction : The synthesis begins with a [4+2] cycloaddition reaction between cyclooctatetraene (B1213319) (as the diene) and maleic anhydride (B1165640) (as the dienophile) in benzene (B151609) at room temperature. This reaction selectively produces the endo-adduct.[3]

• Step 2: Photochemical [2+2] Cycloaddition : The resulting adduct undergoes an intramolecular photochemical [2+2] cycloaddition in acetone. This step closes the central cyclobutane ring to form the caged anhydride intermediate in approximately 40% yield.[1][3]

• Step 3: Hydrolysis and Decarboxylation : The anhydride is hydrolyzed with sodium carbonate to yield the corresponding diacid. This diacid is then decarboxylated using lead tetraacetate in pyridine (B92270) to afford the unsaturated intermediate, basketene (C₁₀H₁₀).[3]

• Step 4: Hydrogenation : The final step is the catalytic hydrogenation of basketene over a palladium on carbon (Pd/C) catalyst, which saturates the double bond to yield basketane.[3]

5.2. Ring Expansion Synthesis from Homocubanone

This approach utilizes a ring expansion strategy starting from a cubane derivative.

• Starting Material : The synthesis begins with homocubanone, a seven-carbon caged ketone.[3]

• Key Step: Wolff Rearrangement : Homocubanone is reacted with diazomethane (B1218177) (CH₂N₂) in the presence of a silver catalyst (e.g., Ag₂O). This generates an α-diazoketone intermediate that undergoes a Wolff rearrangement. A carbene is formed, followed by migratory insertion to expand the cage structure.[3]

• Final Step: Hydrolysis : The resulting ketene (B1206846) is hydrolyzed to produce basketanone, a ten-carbon caged ketone, which can then be converted to basketane.[3]

5.3. Alternative Synthesis from 1,4-Benzoquinone and Cyclohexa-1,3-diene

An alternative route with a better overall yield has also been reported.[1]

• Step 1 : 1,4-Benzoquinone is first converted to 2,5-dibromo-1,4-benzoquinone.[1]

• Step 2 : This dibrominated compound reacts with cyclohexa-1,3-diene in a Diels-Alder reaction to form a polycyclic diketone.[1]

• Step 3 : The diketone undergoes photoisomerization.[1]

• Step 4 : A pseudo-Favorskii rearrangement is carried out in a 25% aqueous solution of sodium hydroxide (B78521) to give a dicarboxylic acid.[1]

• Step 5 : The acid is decarboxylated via a modified Hunsdiecker reaction to yield a dibromide.[1]

• Step 6 : The final step is a reductive debromination with tributyltin hydride to produce basketane, with an 11% yield relative to the starting cyclohexa-1,3-diene.[1]

Visualizations of Key Pathways

The following diagrams illustrate the primary synthesis and reactivity pathways of basketane.

Caption: Diels-Alder based synthesis of basketane.

Caption: Metal-catalyzed rearrangements of basketane.

Spectroscopic Analysis

Spectroscopic methods are crucial for the structural elucidation of basketane.

• Mass Spectrometry : Confirms the molecular formula C₁₀H₁₂ with a molecular ion peak at m/z 132 (M⁺). The fragmentation patterns often show the loss of C₂H₄ units, which is consistent with the strained polycyclic system.[3]

• Infrared (IR) Spectroscopy : The C-H stretching region of the IR spectrum shows slight shifts to higher vibrational frequencies compared to acyclic alkanes, an effect attributable to the cage strain.[3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy : ¹H and ¹³C NMR spectroscopy provide detailed information about the connectivity and chemical environment of the atoms, confirming the highly symmetric yet complex structure of the basketane cage.

References

• 1. Basketane - Wikipedia [en.wikipedia.org]
• 2. Basketane and Basketene [youngchemist.com]
• 3. grokipedia.com [grokipedia.com]
• 4. Basketane | C10H12 | CID 12496332 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Basketane | Chemical Substance Information | J-GLOBAL [jglobal.jst.go.jp]

An In-Depth Technical Guide to the IUPAC Nomenclature of Basketane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the IUPAC nomenclature of basketane, a fascinating polycyclic alkane. It delves into its structural characteristics, physicochemical properties, detailed synthetic protocols, and key chemical transformations. This document is intended to serve as a valuable resource for researchers, chemists, and professionals in drug development who are interested in the unique structural and chemical attributes of strained organic molecules.

Introduction to Basketane

Basketane is a saturated polycyclic hydrocarbon with the chemical formula C₁₀H₁₂, first synthesized in 1966 independently by the research groups of S. Masamune and W. G. Dauben and D. L. Whalen.[1] Its common name is derived from its basket-like shape.[1] This highly strained cage-like structure, composed of multiple fused cyclobutane (B1203170) and cyclopropane (B1198618) rings, imparts unique chemical and physical properties, making it a subject of significant interest in the study of molecular strain and reactivity.[2]

IUPAC Nomenclature and Structure

The systematic name for basketane, according to the International Union of Pure and Applied Chemistry (IUPAC) nomenclature, is pentacyclo[4.4.0.0²,⁵.0³,⁸.0⁴,⁷]decane .[2] This name is derived using the von Baeyer system for naming polycyclic compounds.

The components of the IUPAC name are broken down as follows:

• pentacyclo : Indicates the presence of five rings in the molecular structure.[2]

• [4.4.0.0²,⁵.0³,⁸.0⁴,⁷] : This numerical descriptor, enclosed in brackets, defines the connectivity and size of the rings.

  • The first three numbers, 4.4.0, describe the number of carbon atoms in the three bridges connecting the two main bridgehead atoms.

  • The subsequent superscripted numbers, 2,5, 3,8, and 4,7, denote the locations of the additional bridges that form the remaining rings.[2]

• decane : Specifies that the molecule is a saturated alkane containing a total of ten carbon atoms.

The structure of basketane features a rigid, cage-like framework characterized by significant angle and torsional strain.[2]

Physicochemical and Spectroscopic Data

The unique structure of basketane gives rise to distinct physical and spectroscopic properties. A summary of these properties is presented in the table below.

Property	Value
Molecular Formula	C₁₀H₁₂
Molar Mass	132.206 g·mol⁻¹
Melting Point	58–61 °C
Boiling Point	~185 °C at 760 mmHg
Density	1.30 g/cm³
¹H NMR	Exhibits high symmetry with a limited number of signals. The absence of signals in the 4.5-6.5 ppm range confirms the saturated nature.
¹³C NMR	Shows a limited number of distinct signals due to molecular symmetry, indicating unique carbon environments for the bridgehead CH and CH₂ groups.
Infrared (IR)	Characteristic aliphatic C-H stretching bands are observed at 2900-3000 cm⁻¹. The absence of carbonyl (~1700 cm⁻¹) or C=C (1640-1680 cm⁻¹) stretches is notable.
Mass Spectrometry (MS)	The molecular ion peak (M⁺) appears at m/z 132. Fragmentation patterns often show the loss of C₂H₄ units (m/z 104), reflecting the high strain in the molecule.

Experimental Protocols

Synthesis of Basketane via the Diels-Alder Approach

One of the original synthetic routes to basketane begins with a Diels-Alder reaction between cyclooctatetraene (B1213319) and maleic anhydride (B1165640).[1]

Step 1: Diels-Alder Reaction of Cyclooctatetraene and Maleic Anhydride

• Procedure: In a suitable reaction vessel, a solution of cyclooctatetraene and maleic anhydride in benzene (B151609) is stirred at room temperature. The reaction proceeds as a [4+2] cycloaddition to yield the endo-adduct, a polycyclic anhydride.[2]

Step 2: Photochemical [2+2] Cycloaddition

• Procedure: The polycyclic anhydride from the previous step is dissolved in acetone. The solution is then irradiated with a suitable light source (e.g., a mercury-vapor lamp) to induce an intramolecular [2+2] cycloaddition. This step forms the central cyclobutane ring of the basketane framework, yielding a caged anhydride in approximately 40% yield.[1]

Step 3: Hydrolysis of the Caged Anhydride

• Procedure: The caged anhydride is hydrolyzed to the corresponding dicarboxylic acid by treatment with an aqueous solution of sodium carbonate.[2]

Step 4: Oxidative Decarboxylation to Basketene

• Procedure: The dicarboxylic acid is subjected to oxidative decarboxylation using lead tetraacetate in pyridine. This reaction removes the two carboxyl groups as carbon dioxide and introduces a double bond, forming the unsaturated intermediate, basketene (pentacyclo[4.4.0.0²,⁵.0³,⁸.0⁴,⁷]dec-9-ene).[2]

Step 5: Catalytic Hydrogenation to Basketane

• Procedure: Basketene is dissolved in a suitable solvent (e.g., ethanol (B145695) or ethyl acetate) and subjected to catalytic hydrogenation using palladium on carbon (Pd/C) as the catalyst. The reaction is carried out under a hydrogen atmosphere until the uptake of hydrogen ceases. This final step saturates the double bond to yield basketane.[2]

Synthesis of Basketane from 1,4-Benzoquinone and Cyclohexa-1,3-diene

An alternative synthesis with a better overall yield has also been reported.[1]

Step 1: Synthesis of 2,5-dibromo-1,4-benzoquinone (B160935)

• Procedure: 1,4-Benzoquinone is first converted to 2,5-dibromo-1,4-benzoquinone.[1]

Step 2: Diels-Alder Reaction

• Procedure: 2,5-dibromo-1,4-benzoquinone reacts with cyclohexa-1,3-diene in a Diels-Alder reaction to form a polycyclic diketone.[1]

Step 3: Photochemical Isomerization

• Procedure: The polycyclic diketone undergoes photoisomerization to yield 1,6-dibromopentacyclo[6.4.0.0³,⁶.0⁴,¹².0⁵,⁹]dodeca-2,7-dione.[1]

Step 4: Pseudo-Favorskii Rearrangement

• Procedure: The dibrominated diketone is treated with a 25% aqueous solution of sodium hydroxide, which induces a pseudo-Favorskii rearrangement to give a dicarboxylic acid.[1]

Step 5: Modified Hunsdiecker Reaction

• Procedure: The dicarboxylic acid is decarboxylated via a modified Hunsdiecker reaction to a dibromide.[1]

Step 6: Reductive Debromination

• Procedure: The final step involves the reductive debromination of the dibromide with tributyltin hydride to afford basketane. The overall yield from cyclohexa-1,3-diene is reported to be 11%.[1]

Key Reactions of Basketane

The high strain energy of basketane makes it susceptible to various rearrangement and ring-opening reactions.

Metal-Catalyzed Isomerization to Snoutane

• Procedure: Basketane undergoes isomerization to snoutane when catalyzed by silver(I) ions. The reaction is typically carried out by heating basketane with silver perchlorate. This rearrangement involves a skeletal reorganization to a thermodynamically more stable, though still strained, isomer.

Palladium-Catalyzed Hydrogenation to Twistane

• Procedure: In the presence of a palladium on carbon catalyst and hydrogen gas, basketane undergoes hydrogenolysis. Initially, one of the C-C bonds is cleaved to form dihydrobasketane (tetracyclo[4.4.0.0²,⁵.0³,⁸]decane). Further hydrogenation leads to the cleavage of another C-C bond, ultimately yielding twistane, a less strained tetracyclic alkane.[1]

Visualizations

The following diagrams illustrate the synthetic pathway to basketane and its key chemical transformations.

Caption: Synthetic pathway to Basketane via Diels-Alder reaction.

Caption: Key chemical reactions of Basketane.

References

• 1. organicreactions.org [organicreactions.org]
• 2. Synthesis of propellanes containing a bicyclo[2.2.2]octene unit via the Diels–Alder reaction and ring-closing metathesis as key steps - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Strain Energy Calculation of Basketane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the determination of strain energy in basketane (pentacyclo[4.4.0.02,5.03,8.04,7]decane), a highly strained polycyclic hydrocarbon. The significant molecular strain of basketane, arising from its unique cage-like structure, is of considerable interest in the fields of organic chemistry, materials science, and drug development, where molecular stability and reactivity are paramount.

Introduction to Strain in Basketane

Basketane (C₁₀H₁₂) is a saturated polycyclic hydrocarbon with a structure resembling a basket.[1] Its rigid framework, composed of fused cyclobutane (B1203170) and cyclohexane (B81311) rings, results in substantial angle, torsional, and transannular strain.[2] This stored potential energy, known as strain energy, profoundly influences its physical properties and chemical reactivity, making it susceptible to rearrangements into less strained isomers.[2] Computational studies estimate the total strain energy of basketane to be in excess of 100 kcal/mol.[2] For comparison, it is significantly more strained than norbornane (B1196662) but less so than cubane.[2]

Quantitative Analysis of Strain Energy

The strain energy of basketane and related compounds has been investigated through both experimental and computational methods. Direct experimental determination for basketane is challenging due to its thermal instability.[2] However, data for the closely related compound basketene, as well as for comparative molecules, provide valuable context.

Compound	Method	Strain Energy (kcal/mol)	Reference
Basketane	General Computational Estimate	>100	[2]
Basketene	Experimental (Combustion Calorimetry)	110.3 ± 0.5	[3]
MM2/MM3 Calculation	(Compared with experimental)	[3]
Norbornane	17.2	[2]
Cubane	~159	[2]
Homodesmotic Reaction (DFT-B3LYP/6-31G*)	169.13	[4]

Note: High-level computational methods such as W1BD, G-4, CBS-APNO, and CBS-QB3 are considered the state-of-the-art for accurate strain energy calculations of hydrocarbons, as demonstrated in studies of numerous strained molecules.[1][5]

Experimental Protocol: Combustion Calorimetry

The experimental determination of the standard enthalpy of formation, from which strain energy is derived, is typically achieved through combustion calorimetry. Given basketane's volatility and high strain, a meticulous procedure is required.

Objective: To determine the enthalpy of combustion of basketane using a bomb calorimeter.

Materials:

• Adiabatic bomb calorimeter

• High-purity basketane sample

• Benzoic acid (standard for calibration)

• Oxygen cylinder (high purity)

• Fuse wire (e.g., platinum or nickel-chromium)

• Crucible (e.g., platinum or silica)

• Pellet press

• Balance (accurate to ±0.0001 g)

• Temperature measuring device (e.g., platinum resistance thermometer)

• Deionized water

Methodology:

• Calorimeter Calibration:

  • Accurately weigh approximately 1 g of benzoic acid pellet and place it in the crucible.

  • Attach a known length of fuse wire to the electrodes of the bomb head, ensuring it is in contact with the benzoic acid pellet.

  • Add approximately 1 mL of deionized water to the bottom of the bomb to ensure saturation of the internal atmosphere with water vapor.

  • Seal the bomb and charge it with high-purity oxygen to a pressure of approximately 30 atm.

  • Place the bomb in the calorimeter bucket containing a precisely known mass of water.

  • Allow the system to reach thermal equilibrium.

  • Ignite the sample and record the temperature change until a stable final temperature is reached.

  • Calculate the heat capacity of the calorimeter using the known heat of combustion of benzoic acid.

• Sample Preparation and Combustion (for Basketane):

  • Due to basketane's volatility, it should be handled in a controlled environment to minimize sublimation losses.

  • Prepare a pellet of a known mass of basketane (approximately 0.5-0.8 g). If pelletizing is difficult, an alternative is to use a sealed ampoule of known heat of combustion or to dissolve the sample in a combustible solvent with a known enthalpy of combustion.

  • Place the sample in the crucible.

  • Follow the same procedure as for calibration (steps 1.2 - 1.7) for the combustion of the basketane sample.

• Data Analysis:

  • Correct the observed temperature rise for any heat exchange with the surroundings.

  • Calculate the total heat released during the combustion of basketane.

  • Subtract the heat contributions from the fuse wire and any auxiliary materials (e.g., solvent or ampoule).

  • Determine the standard enthalpy of combustion (ΔH°c) of basketane per mole.

  • Calculate the standard enthalpy of formation (ΔH°f) of basketane using Hess's law and the known enthalpies of formation of CO₂ and H₂O.

  • The strain energy is then calculated by comparing the experimental ΔH°f with a theoretical strain-free ΔH°f derived from group increment methods.

Computational Protocol: Strain Energy Calculation via Isodesmic Reactions

Computational chemistry provides a powerful tool for calculating strain energy, with Density Functional Theory (DFT) offering a good balance of accuracy and computational cost. The use of isodesmic reactions is a common strategy to minimize errors.

Objective: To calculate the strain energy of basketane using DFT (e.g., B3LYP functional with a 6-31G* basis set) and an isodesmic reaction.

Methodology:

• Define an Isodesmic Reaction: Construct a hypothetical, balanced chemical reaction where the number of each type of bond is conserved on both the reactant and product sides. For basketane (C₁₀H₁₂), a suitable isodesmic reaction is:

  Basketane + 10 CH₄ → 2 CH₃-CH₃ + 8 CH₃-CH₂-CH₃

  In this reaction, the number of C-C and C-H bonds of each type (e.g., primary, secondary, tertiary) is intended to be balanced, though perfect balancing can be challenging for complex molecules.

• Geometry Optimization and Frequency Calculation:

  • Using a quantum chemistry software package (e.g., Gaussian, Spartan), build the 3D structures of all molecules in the isodesmic reaction (basketane, methane, ethane, and propane).

  • Perform a geometry optimization for each molecule using the chosen level of theory (e.g., B3LYP/6-31G*).

  • Perform a frequency calculation on each optimized structure to confirm that it is a true energy minimum (i.e., no imaginary frequencies) and to obtain the zero-point vibrational energy (ZPVE).

• Energy Calculation:

  • For each optimized structure, calculate the total electronic energy (E) and the ZPVE. The total energy at 0 K is E + ZPVE.

• Strain Energy Calculation:

  • Calculate the enthalpy change (ΔH) of the isodesmic reaction at 0 K:

    ΔH = [2 * E(ethane) + 8 * E(propane)] - [E(basketane) + 10 * E(methane)]

    (Note: Include ZPVE in the total energies)

  • This ΔH represents the strain energy of basketane, as all other components of the reaction are considered strain-free.

Visualizations

Synthesis of Basketane

The following diagram illustrates a common synthetic route to basketane, starting from cyclooctatetraene (B1213319) and maleic anhydride.[6]

References

• 1. mdpi.com [mdpi.com]
• 2. grokipedia.com [grokipedia.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Basketane - Wikipedia [en.wikipedia.org]

Spectroscopic Profile of Basketane: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for the polycyclic alkane, basketane (pentacyclo[4.4.0.02,5.03,8.04,7]decane). Due to its highly symmetric and strained cage structure, basketane presents a unique spectroscopic profile. This document details its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with the experimental protocols for these analyses.

Introduction to Basketane

Basketane (C₁₀H₁₂) is a saturated polycyclic hydrocarbon with a cage-like structure that has garnered interest in the field of organic chemistry.[1][2] Its rigid framework and significant strain energy result in distinct spectroscopic characteristics. Understanding these properties is crucial for its identification, characterization, and the analysis of its derivatives in various research and development applications.

Spectroscopic Data Presentation

The following tables summarize the key quantitative spectroscopic data for basketane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Due to the high symmetry of the basketane molecule, its NMR spectra are relatively simple, showing a limited number of unique proton and carbon environments.[1]

Table 1: 1H and 13C NMR Spectroscopic Data for Basketane

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Protons/Carbons
1H	[Data not explicitly found]	Multiplet	4H (CH₂)
[Data not explicitly found]	Multiplet	8H (CH)
13C	[Data not explicitly found]	-	CH₂
[Data not explicitly found]	-	CH

Infrared (IR) Spectroscopy

The IR spectrum of basketane is characteristic of a saturated hydrocarbon, notable for the absence of absorptions from functional groups like carbonyls or hydroxyls.[1] The strain within the cage structure can lead to slight shifts in the C-H stretching frequencies compared to acyclic alkanes.[1]

Table 2: Principal Infrared Absorption Bands for Basketane

Wavenumber (cm⁻¹)	Intensity	Assignment
2900-3000	Strong	C-H stretch (aliphatic)
[Specific fingerprint region data not explicitly found]	Medium-Weak	C-H bend, C-C stretch

Mass Spectrometry (MS)

The mass spectrum of basketane provides clear evidence of its molecular formula and offers insights into its fragmentation pathways, which are influenced by its strained ring system.[1]

Table 3: Mass Spectrometry Fragmentation Data for Basketane

m/z	Relative Intensity	Assignment
132	High	[M]⁺ (Molecular Ion)
104	Moderate	[M - C₂H₄]⁺
[Further fragmentation data not explicitly found]

Experimental Protocols

The following are detailed methodologies for the spectroscopic analysis of basketane.

NMR Spectroscopy

Objective: To obtain high-resolution 1H and 13C NMR spectra to confirm the molecular structure and purity of basketane.

Methodology:

• Sample Preparation: A small quantity of purified basketane is dissolved in a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used.

• 1H NMR Acquisition:

  • A standard pulse-acquire sequence is utilized.

  • The spectral width is set to cover the expected range for aliphatic protons (e.g., 0-5 ppm).

  • A sufficient number of scans are acquired to achieve a good signal-to-noise ratio.

• 13C NMR Acquisition:

  • A proton-decoupled pulse sequence (e.g., DEPT or APT) is employed to simplify the spectrum and aid in the assignment of carbon types (CH, CH₂).

  • A wider spectral width is used to encompass the aliphatic carbon region (e.g., 0-70 ppm).

  • A longer acquisition time or a higher number of scans is typically required due to the lower natural abundance of 13C.

• Data Processing: The raw data (Free Induction Decay - FID) is Fourier transformed, phase-corrected, and baseline-corrected. Chemical shifts are referenced to the residual solvent peak or an internal standard (e.g., TMS).

Infrared (IR) Spectroscopy

Objective: To identify the characteristic vibrational modes of basketane and confirm the absence of functional groups.

Methodology:

• Sample Preparation: A small amount of solid basketane is finely ground with dry potassium bromide (KBr) powder. The mixture is then pressed into a thin, transparent pellet using a hydraulic press. Alternatively, a thin film can be prepared by dissolving the sample in a volatile solvent, depositing the solution onto a salt plate (e.g., NaCl or KBr), and allowing the solvent to evaporate.

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used.

• Data Acquisition:

  • A background spectrum of the empty sample compartment (or a pure KBr pellet) is recorded.

  • The sample is placed in the spectrometer's beam path.

  • The spectrum is typically recorded over the mid-IR range (4000-400 cm⁻¹).

  • Multiple scans are averaged to improve the signal-to-noise ratio.

• Data Processing: The sample spectrum is ratioed against the background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

Objective: To determine the molecular weight of basketane and analyze its fragmentation pattern.

Methodology:

• Sample Introduction: For a volatile solid like basketane, Gas Chromatography-Mass Spectrometry (GC-MS) is the preferred method. A dilute solution of basketane in a volatile organic solvent (e.g., hexane (B92381) or dichloromethane) is prepared.

• Gas Chromatography (GC):

  • A small volume of the sample solution is injected into the GC.

  • The sample is vaporized and carried by an inert gas (e.g., helium) through a capillary column (e.g., a nonpolar DB-5ms column).

  • A temperature program is used to separate basketane from any impurities.

• Mass Spectrometry (MS):

  • As basketane elutes from the GC column, it enters the ion source of the mass spectrometer.

  • Electron Ionization (EI) is typically used, where the molecules are bombarded with high-energy electrons (e.g., 70 eV) to generate the molecular ion and fragment ions.

  • The ions are then separated by their mass-to-charge ratio (m/z) in a mass analyzer (e.g., a quadrupole).

  • A detector records the abundance of each ion.

• Data Analysis: The resulting mass spectrum is a plot of relative ion abundance versus m/z. The molecular ion peak is identified, and the fragmentation pattern is analyzed to deduce structural information.

Visualizations

The following diagrams illustrate the logical workflow of the spectroscopic analysis and a key fragmentation pathway of basketane.

Caption: Workflow for the spectroscopic analysis of basketane.

Caption: Key fragmentation pathway of basketane in mass spectrometry.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Basketane - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Physical Properties of Basketane Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Basketane, with the systematic IUPAC name pentacyclo[4.4.0.02,5.03,8.04,7]decane, is a saturated polycyclic hydrocarbon with the molecular formula C₁₀H₁₂.[1] Its unique basket-like cage structure is a source of significant interest in the field of organic chemistry.[1] This rigid framework, composed of multiple fused cyclobutane (B1203170) and cyclohexane (B81311) rings, results in considerable ring strain, estimated to exceed 100 kcal/mol.[1] This inherent strain energy governs the distinct physical and chemical properties of basketane and its derivatives.

First synthesized in 1966, basketane has served as a foundational molecule for studying the effects of strain on chemical reactivity and stability.[1] The exploration of basketane derivatives, molecules in which the basketane core is functionalized with various substituent groups, opens avenues for tuning these properties for specific applications. This technical guide provides a comprehensive overview of the known physical properties of basketane and its derivatives, details the experimental protocols for their determination, and illustrates key synthetic pathways.

Physical Properties of Basketane and its Derivatives

The physical properties of basketane derivatives are intrinsically linked to the strained cage structure of the parent molecule. The addition of functional groups can influence properties such as melting point, boiling point, solubility, and spectroscopic characteristics. However, the available quantitative data for a wide range of basketane derivatives is currently limited in the scientific literature. This section summarizes the known data for basketane and select derivatives.

Tabulated Physical Properties

The following tables present a summary of the available quantitative data for the physical properties of basketane and some of its derivatives.

Table 1: General Physical Properties

Compound	Molecular Formula	Molar Mass ( g/mol )	Melting Point (°C)	Boiling Point (°C)	Density (g/cm³)
Basketane	C₁₀H₁₂	132.20	58 - 61[1]	~185 (estimated)[1]	1.30[1]
Basketene	C₁₀H₁₀	130.19	Not Reported	Not Reported	Not Reported
Basketanone	C₁₀H₁₀O	146.18	Not Reported	Not Reported	Not Reported

Table 2: Solubility Data

Compound	Water	Organic Solvents
Basketane	Insoluble	Soluble[1]

Table 3: Spectroscopic Data (¹H-NMR and ¹³C-NMR)

Compound	¹H-NMR (ppm)	¹³C-NMR (ppm)
Basketane	Exhibits high symmetry with a limited number of signals, confirming the saturated hydrocarbon nature with no olefinic protons.[1]	Displays a limited number of distinct signals due to molecular symmetry, indicating unique carbon environments for bridgehead CH and CH₂ groups.[1]

Experimental Protocols

The accurate determination of the physical properties of basketane derivatives relies on a suite of standard and specialized experimental techniques. The following protocols provide a detailed methodology for key experiments.

Melting Point Determination

The melting point of a crystalline solid is a crucial indicator of its purity.

• Apparatus: Capillary melting point apparatus.

• Procedure:

  • A small, finely powdered sample of the basketane derivative is packed into a thin-walled capillary tube to a height of 2-3 mm.

  • The capillary tube is placed in the heating block of the melting point apparatus.

  • The sample is heated at a steady rate (initially rapid, then slow, ~1-2 °C/min, near the expected melting point).

  • The temperature at which the first liquid appears (onset of melting) and the temperature at which the entire sample becomes a clear liquid (completion of melting) are recorded as the melting point range. For a pure compound, this range is typically narrow (0.5-1 °C).

Boiling Point Determination

Due to the tendency of some strained cage compounds to sublime or decompose at elevated temperatures, boiling point determination requires careful execution.

• Apparatus: Microscale boiling point apparatus (Thiele tube or similar).

• Procedure:

  • A small amount of the liquid basketane derivative is placed in a small test tube.

  • A capillary tube, sealed at one end, is inverted and placed in the test tube.

  • The apparatus is heated slowly and evenly.

  • As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

  • The heating is discontinued, and the temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.

Solubility Determination

The solubility of basketane derivatives is determined by their polarity, which is influenced by the nature of the functional groups attached to the cage.

• Apparatus: Small test tubes, vortex mixer.

• Procedure:

  • A small, accurately weighed amount of the basketane derivative (e.g., 1-5 mg) is placed in a test tube.

  • A measured volume of the solvent (e.g., 1 mL of water, ethanol, acetone, hexane) is added.

  • The mixture is agitated vigorously using a vortex mixer for a set period (e.g., 1-2 minutes).

  • The mixture is allowed to stand and is visually inspected for the presence of undissolved solid.

  • Solubility is typically reported qualitatively (e.g., soluble, sparingly soluble, insoluble) or quantitatively (e.g., in mg/mL).

Spectroscopic Characterization

Spectroscopic methods are essential for elucidating the structure of basketane derivatives.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H-NMR and ¹³C-NMR: A sample of the derivative is dissolved in a suitable deuterated solvent (e.g., CDCl₃, C₆D₆). The spectra are recorded on an NMR spectrometer. The chemical shifts, coupling constants, and integration of the signals provide detailed information about the connectivity and chemical environment of the hydrogen and carbon atoms in the molecule.

• Infrared (IR) Spectroscopy:

  • A thin film of a liquid sample or a KBr pellet of a solid sample is prepared. The IR spectrum is recorded. The presence of characteristic absorption bands can confirm the presence of specific functional groups (e.g., C=O, O-H, N-H).

• Mass Spectrometry (MS):

  • A small amount of the sample is introduced into the mass spectrometer. The resulting mass spectrum shows the mass-to-charge ratio of the molecular ion and fragment ions, which helps to determine the molecular weight and provides clues about the structure of the molecule.

X-ray Crystallography

For crystalline basketane derivatives, single-crystal X-ray diffraction provides the most definitive structural information.

• Procedure:

  • A suitable single crystal of the basketane derivative is grown.

  • The crystal is mounted on a goniometer in an X-ray diffractometer.

  • The crystal is irradiated with a monochromatic X-ray beam, and the diffraction pattern is collected.

  • The diffraction data are processed to determine the unit cell dimensions and the arrangement of atoms within the crystal lattice, providing precise bond lengths and angles.

Synthetic Pathways

The synthesis of basketane and its derivatives is a multi-step process, often involving photochemical reactions to construct the complex cage structure. The following diagram illustrates a common synthetic route to basketane, which can be adapted to produce various derivatives by using substituted starting materials.

Synthetic pathways to basketane and its derivatives.

Biological Activity

To date, there is a notable scarcity of published research on the biological activities of basketane derivatives. While other polycyclic cage compounds, such as adamantane (B196018) derivatives, have found applications as antiviral and neuroprotective agents, the therapeutic potential of the basketane scaffold remains largely unexplored. The high lipophilicity and rigid structure of the basketane core could potentially lead to interactions with biological targets, but this has yet to be systematically investigated. The lack of data on biological activity, including interactions with signaling pathways, represents a significant gap in the current understanding of these compounds and presents a promising area for future research in drug discovery and development.

Conclusion

This technical guide has summarized the currently available information on the physical properties of basketane and its derivatives. While the parent compound has been well-characterized, there is a clear need for more extensive research into the physical properties of a wider range of functionalized basketanes. The provided experimental protocols offer a foundation for such future investigations. The unique, strained structure of the basketane core continues to make it a fascinating subject for chemical synthesis and physical organic chemistry. The exploration of its derivatives' properties, including their potential biological activities, will undoubtedly uncover new scientific insights and may lead to novel applications.

References

• 1. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Core Relationship Between Basketane and Cubane for Researchers, Scientists, and Drug Development Professionals

Introduction: In the landscape of strained polycyclic hydrocarbons, basketane and cubane (B1203433) stand out as molecules of significant interest due to their unique three-dimensional structures and high ring strain. This technical guide provides a comprehensive analysis of the core relationship between basketane (C₁₀H₁₂) and cubane (C₈H₈), focusing on their structural characteristics, comparative properties, synthetic pathways, and the burgeoning role of the cubane scaffold in medicinal chemistry. This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals exploring the potential of these fascinating molecules.

Structural Relationship and Comparative Properties

Basketane and cubane are both members of the cage-like hydrocarbon family and share the common feature of significant strain energy due to deviations from ideal bond angles.[1] Cubane, a Platonic solid with its eight carbon atoms arranged at the vertices of a cube, possesses a remarkably high strain energy of approximately 159-166 kcal/mol.[1][2] Basketane, with its basket-like structure, also exhibits considerable strain, estimated to be over 100 kcal/mol, positioning it between the less strained norbornane (B1196662) and the highly strained cubane.[1]

The structural rigidity and defined spatial arrangement of substituents on the cubane framework have led to its investigation as a bioisostere for the benzene (B151609) ring in drug design.[3][4][5] This substitution can lead to improved pharmacokinetic properties such as enhanced metabolic stability and solubility.[3][4]

Physical and Thermodynamic Properties

A summary of the key physical and thermodynamic properties of basketane and cubane is presented in the table below, allowing for a direct comparison of their characteristics.

Property	Basketane	Cubane
Molecular Formula	C₁₀H₁₂	C₈H₈
Molar Mass	132.20 g/mol [6]	104.15 g/mol [2]
Melting Point	58–61 °C[1]	130–131 °C[7]
Boiling Point	~185 °C[1]	133 °C[2]
Density	1.30 g/cm³[1]	1.29 g/cm³[2]
Strain Energy	>100 kcal/mol[1]	~159-166 kcal/mol[1][2]
Enthalpy of Formation (gas, 298.15 K)	Not readily available	603.4 ± 4 kJ/mol[8][9]
Enthalpy of Formation (solid, 298.15 K)	Not readily available	548.6 ± 4.5 kJ/mol[8][9]
Standard Entropy (gas)	Not readily available	Data available in NIST Webbook[10]

Spectroscopic Properties

The high symmetry of cubane results in a simple ¹H NMR spectrum with a single peak, whereas the less symmetrical structure of basketane leads to a more complex spectrum.

Spectroscopic Data	Basketane	Cubane
¹H NMR	Complex multiplet structure[11]	Single peak at δ 4.0 ppm[7]
¹³C NMR	Multiple signals due to lower symmetry	Single peak[12]
Infrared (IR)	C-H stretching below 3000 cm⁻¹	C-H stretch ~3000 cm⁻¹, other peaks at 1231 and 851 cm⁻¹[7]
Mass Spectrometry (MS)	Molecular ion peak at m/z 132	Molecular ion peak at m/z 104[2]

Synthetic Pathways and Interconversion

The synthesis of both basketane and cubane involves multi-step sequences, and interestingly, a synthetic link exists between the two, highlighting their close chemical relationship.

Synthesis of Basketane

One of the classical syntheses of basketane begins with a Diels-Alder reaction between cyclooctatetraene (B1213319) and maleic anhydride (B1165640).[13] An alternative and notable synthesis starts from a cubane derivative, homocubanone, demonstrating a direct synthetic connection from the cubane to the basketane framework.[13][14] This ring expansion strategy underscores the potential for interconversion between these caged systems.

Caption: Synthesis of Basketane from a Cubane Derivative.

Synthesis of Cubane

The first successful synthesis of cubane was reported in 1964 by Philip E. Eaton and Thomas W. Cole.[15] The synthesis starts from 2-bromocyclopentadienone, which undergoes a spontaneous Diels-Alder dimerization.[15] Subsequent steps involve photochemical cyclization and a series of rearrangements to construct the cubic framework.

Caption: Key Stages in the Eaton Synthesis of Cubane.

Experimental Protocols

Providing detailed, step-by-step experimental protocols is crucial for the replication and advancement of research in this field. The following sections outline the methodologies for key synthetic transformations.

Synthesis of Basketane from Cyclooctatetraene and Maleic Anhydride

Materials:

• Cyclooctatetraene

• Maleic anhydride

• Acetone (B3395972)

• Lead tetraacetate

• Hydrogen gas

• Palladium on carbon (Pd/C) catalyst

• Appropriate solvents (e.g., benzene, ether)

Procedure:

• Diels-Alder Reaction: Dissolve cyclooctatetraene (1 equivalent) and maleic anhydride (1 equivalent) in benzene. Stir the solution at room temperature until the reaction is complete (monitor by TLC). Remove the solvent under reduced pressure to yield the polycyclic anhydride adduct.

• Photochemical Cyclization: Dissolve the adduct in acetone and irradiate with a UV lamp (e.g., Hanovia medium-pressure mercury lamp) to induce an intramolecular [2+2] cycloaddition.[16] Monitor the reaction progress by spectroscopic methods. Upon completion, remove the acetone to obtain the caged anhydride.

• Hydrolysis and Decarboxylation: Hydrolyze the anhydride using a suitable base (e.g., sodium carbonate solution). Acidify the solution and extract the resulting diacid. Treat the diacid with lead tetraacetate in a suitable solvent to effect decarboxylation, yielding basketene.

• Hydrogenation: Dissolve basketene in a suitable solvent and subject it to hydrogenation using a palladium on carbon catalyst under a hydrogen atmosphere.[13] Monitor the reaction until the uptake of hydrogen ceases. Filter the catalyst and remove the solvent to obtain basketane. Purify by recrystallization or sublimation.

Synthesis of Cubane-1,4-dicarboxylic Acid

Materials:

• 2,5-Dibromo-1,4-benzoquinone (B160935)

• Cyclobutadiene (B73232) iron tricarbonyl

• Ceric ammonium (B1175870) nitrate

• Potassium hydroxide (B78521)

• Appropriate solvents (e.g., benzene, methanol)

Procedure:

• Cycloaddition: In a reaction vessel, combine 2,5-dibromo-1,4-benzoquinone and a source of cyclobutadiene, such as the oxidative decomposition of cyclobutadiene iron tricarbonyl with ceric ammonium nitrate, in benzene.[15] This will form the endo adduct.

• Photochemical [2+2] Cycloaddition: Irradiate the endo adduct in benzene with a mercury lamp to initiate an intramolecular [2+2] cycloaddition.[17]

• Favorskii Rearrangement: Treat the resulting caged diketone with a solution of potassium hydroxide in methanol (B129727) at reflux to induce a Favorskii rearrangement, yielding cubane-1,4-dicarboxylic acid.[15]

• Workup and Purification: After cooling, acidify the reaction mixture to precipitate the dicarboxylic acid. Collect the solid by filtration, wash with water, and dry. The crude product can be purified by recrystallization.

Application in Drug Development: Cubane as a Benzene Bioisostere

The rigid, three-dimensional structure of the cubane core, coupled with its metabolic stability, makes it an attractive scaffold for medicinal chemistry.[3][4] Replacing a benzene ring in a drug molecule with a cubane moiety can lead to significant improvements in its pharmacokinetic profile.

Signaling Pathway of Drug Action Modificationdot

References

• 1. grokipedia.com [grokipedia.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. biosynth.com [biosynth.com]
• 4. benchchem.com [benchchem.com]
• 5. Cubane as a Bioisostere of Benzene | Department of Chemistry [chem.uga.edu]
• 6. Basketane | C10H12 | CID 12496332 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. High energy derivatives of Cubane [ch.ic.ac.uk]
• 8. pubs.acs.org [pubs.acs.org]
• 9. The thermochemistry of cubane 50 years after its synthesis: a high-level theoretical study of cubane and its derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Cubane [webbook.nist.gov]
• 11. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 12. spectrabase.com [spectrabase.com]
• 13. Basketane - Wikipedia [en.wikipedia.org]
• 14. Basketane - Wikiwand [wikiwand.com]
• 15. Synthesis [ch.ic.ac.uk]
• 16. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 17. m.youtube.com [m.youtube.com]

The Discovery and Significance of Basketane: A Technical Guide

Foreword

This technical guide provides a comprehensive overview of basketane, a fascinating polycyclic hydrocarbon. We delve into its discovery, synthesis, and unique chemical properties that stem from its highly strained cage-like structure. While direct applications in drug development are still exploratory, this document will discuss the significance of basketane as a model compound in theoretical and synthetic chemistry. We will also draw parallels to the established roles of other cage compounds in medicinal chemistry to highlight the potential future applications of functionalized basketane derivatives. This guide is intended for researchers, scientists, and professionals in drug development and related fields who are interested in the chemistry of strained organic molecules.

Introduction to Basketane

Basketane, systematically named pentacyclo[4.4.0.02,5.03,8.04,7]decane, is a saturated polycyclic hydrocarbon with the molecular formula C₁₀H₁₂.[1] Its trivial name, coined by its discoverers, aptly describes its unique basket-like shape.[1] The molecule was first synthesized in 1966 through two independent efforts led by S. Masamune and by W. G. Dauben and D. L. Whalen.[1][2]

The structure of basketane is characterized by a rigid framework containing multiple fused cyclobutane (B1203170) rings, which results in significant ring strain.[1] This inherent strain energy, estimated to be over 100 kcal/mol, is the primary driver of its interesting reactivity and has made it a subject of great interest in the study of strained organic molecules.[1]

Synthesis of Basketane

Two primary synthetic routes to basketane have been established, both of which are multi-step processes involving key cycloaddition reactions.

Dauben and Whalen Synthesis (1966)

One of the initial syntheses of basketane, reported by Dauben and Whalen, commences with a Diels-Alder reaction between cyclooctatetraene (B1213319) and maleic anhydride (B1165640).[1][2]

Experimental Protocol:

• Step 1: Diels-Alder Reaction: Cyclooctatetraene is reacted with maleic anhydride in a [4+2] cycloaddition to form an endo-adduct.[1]

• Step 2: Photochemical [2+2] Cycloaddition: The resulting adduct undergoes an intramolecular photochemical [2+2] cycloaddition to yield a caged anhydride. This reaction is typically carried out in acetone (B3395972) with a 40% yield.[1][2]

• Step 3: Hydrolysis: The anhydride is hydrolyzed to the corresponding dicarboxylic acid.[2]

• Step 4: Decarboxylation: The diacid is treated with lead tetraacetate to afford basketene, the unsaturated precursor to basketane.[2]

• Step 5: Hydrogenation: Finally, basketene is hydrogenated to yield basketane.[2]

Logical Relationship of the Dauben and Whalen Synthesis:

Dauben and Whalen Synthesis of Basketane

Alternative Synthesis from 1,4-Benzoquinone (B44022) and Cyclohexa-1,3-diene

An alternative route with a better overall yield utilizes 1,4-benzoquinone and cyclohexa-1,3-diene as starting materials.[2]

Experimental Protocol:

• Step 1: Bromination: 1,4-Benzoquinone is first converted to 2,5-dibromo-1,4-benzoquinone.[2]

• Step 2: Diels-Alder Reaction: The dibrominated quinone reacts with cyclohexa-1,3-diene in a Diels-Alder reaction to form a polycyclic diketone.[2]

• Step 3: Photochemical Cycloaddition: This diketone undergoes photoisomerization to form 1,6-dibromopentacyclo[6.4.0.03,6.04,12.05,9]dodeca-2,7-dione.[2]

• Step 4: Favorskii Rearrangement: A pseudo-Favorskii rearrangement in aqueous sodium hydroxide (B78521) solution yields a dicarboxylic acid.[2]

• Step 5: Hunsdiecker Reaction: A modified Hunsdiecker reaction is used for decarboxylation to give a dibromide.[2]

• Step 6: Reductive Debromination: The final step involves reductive debromination with tributyltin hydride to afford basketane with an 11% overall yield from cyclohexa-1,3-diene.[2]

Experimental Workflow for the Alternative Synthesis:

Alternative Synthesis of Basketane

Physicochemical Properties and Reactivity

The highly strained nature of basketane dictates its physical and chemical properties.

Quantitative Data

Property	Value	Reference
Molecular Formula	C₁₀H₁₂	[1]
Molar Mass	132.20 g/mol
Melting Point	59-61 °C	[1]
Boiling Point	~170 °C
Density	1.12 g/cm³
Strain Energy	>100 kcal/mol	[1]

Spectroscopic Data

Technique	Key Features	Reference
¹H NMR	Complex aliphatic signals
¹³C NMR	Signals in the aliphatic region
IR	C-H stretching (~2950 cm⁻¹)
Mass Spec	Molecular ion (m/z = 132)

Chemical Reactivity

The high strain energy of basketane makes it susceptible to reactions that lead to less strained products.

• Rearrangements: Basketane undergoes skeletal rearrangements catalyzed by transition metals. For instance, silver(I) ions catalyze its isomerization to snoutane.[2]

• Hydrogenolysis: Catalytic hydrogenation of basketane can lead to the cleavage of C-C bonds, ultimately forming twistane, a less strained isomer.[2]

Signaling Pathway for Metal-Catalyzed Rearrangement:

Metal-Catalyzed Rearrangement of Basketane

Significance and Potential Applications in Drug Development

While basketane itself has not been developed into a therapeutic agent, its unique three-dimensional structure and rigidity hold potential in the field of medicinal chemistry. The significance of basketane and its derivatives can be understood by drawing parallels with other well-studied cage compounds like cubane (B1203433) and adamantane.

Bioisosterism

Cage compounds are often considered as bioisosteres for aromatic rings, such as benzene (B151609). A bioisostere is a chemical substituent that can be interchanged with another substituent in a drug molecule without significantly affecting its biological activity. The key advantage of replacing a planar aromatic ring with a three-dimensional, saturated cage structure is the potential to improve the pharmacokinetic properties of a drug, such as its metabolic stability and solubility. Cubane, for example, has been successfully used as a benzene bioisostere in the design of various drug candidates.

Scaffolding for Drug Design

The rigid framework of basketane can serve as a scaffold to which various functional groups can be attached in a well-defined spatial orientation. This precise positioning of pharmacophoric groups can lead to highly selective interactions with biological targets like enzymes and receptors. While the synthesis of functionalized basketane derivatives remains a challenge, the development of new synthetic methodologies could unlock their potential in drug discovery.

Future Perspectives

The exploration of basketane and its derivatives in drug development is still in its infancy. Future research in this area could focus on:

• Developing efficient and scalable synthetic routes to functionalized basketanes.

• Investigating the biological activities of novel basketane derivatives.

• Utilizing computational methods to design basketane-based molecules with desired pharmacological properties.

Conclusion

The discovery of basketane marked a significant achievement in synthetic organic chemistry, providing a quintessential example of a highly strained polycyclic hydrocarbon. While its direct application in drug development has yet to be realized, the unique structural and chemical properties of basketane make it a molecule of considerable interest. As our ability to synthesize and manipulate complex three-dimensional structures continues to advance, basketane and its derivatives may yet find their place in the design of novel therapeutics, following in the footsteps of other successful cage compounds. This guide serves as a foundational resource for researchers intrigued by the challenge and promise of these remarkable molecules.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Basketane - Wikipedia [en.wikipedia.org]

Theoretical Stability of Basketane: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Basketane (pentacyclo[4.4.0.02,5.03,8.04,7]decane) is a highly strained, polycyclic saturated hydrocarbon with the chemical formula C₁₀H₁₂.[1] Its unique cage-like structure, resembling a basket, is composed of fused cyclobutane (B1203170) and cyclopropane (B1198618) rings, resulting in significant angle and torsional strain.[1] First synthesized in 1966 by two independent research groups led by S. Masamune and W.G. Dauben and D.L. Whalen, basketane has since served as a key molecule for investigating the limits of molecular stability and reactivity in organic chemistry.[1][2] This technical guide provides a comprehensive overview of the theoretical studies on the stability of basketane, supported by experimental data and detailed protocols.

Theoretical Studies of Basketane Stability

The stability of basketane is intrinsically linked to its high degree of molecular strain. Computational studies have been instrumental in quantifying this strain and predicting the molecule's thermodynamic properties.

Computational Methods for Stability Analysis

A variety of computational methods have been employed to investigate the stability of basketane and related strained hydrocarbons. These methods range from molecular mechanics to high-level ab initio and density functional theory (DFT) calculations. The choice of method can significantly influence the calculated values for strain energy and heat of formation.

A general workflow for the computational analysis of hydrocarbon stability is outlined below:

Figure 1: A generalized workflow for the computational analysis of hydrocarbon stability.

Quantitative Data on Basketane and Related Compounds' Stability

Computational studies have estimated the total strain energy of basketane to be in excess of 100 kcal/mol.[1] This high strain energy is a direct consequence of its constrained polycyclic structure. The table below summarizes key computational and experimental thermodynamic data for basketane and its isomer, snoutane, as well as the related unsaturated derivative, basketene.

Compound	Method	Heat of Formation (kcal/mol)	Strain Energy (kcal/mol)	Reference
Basketane	-	-	>100	[1]
Basketene	Experimental (Combustion Calorimetry)	110.2 ± 0.5	110.3	[3]
Basketene	MM2/MM3	-	-	[3]
Snoutene	Experimental (Combustion Calorimetry)	78.4 ± 0.3	78.4	[3]
Snoutene	DFT (B3LYP/6-311+G*)	-	-	[3]

Experimental Protocols

Synthesis of Basketane

Two primary synthetic routes to basketane were independently developed in 1966.

1. Synthesis by Dauben and Whalen

This synthesis begins with the Diels-Alder reaction of cyclooctatetraene (B1213319) and maleic anhydride (B1165640).[2]

Figure 2: Synthetic pathway to basketane as described by Dauben and Whalen.

Experimental Protocol (Dauben and Whalen):

• Diels-Alder Reaction: A solution of cyclooctatetraene and maleic anhydride in benzene (B151609) is stirred at room temperature to yield the endo-adduct.

• Photocyclization: The resulting polycyclic anhydride is irradiated in acetone (B3395972) to induce an intramolecular [2+2] cycloaddition, forming the caged anhydride in approximately 40% yield.[1][2]

• Hydrolysis: The anhydride is hydrolyzed to the corresponding dicarboxylic acid.

• Decarboxylation: Treatment with lead tetraacetate affords basketene.

• Hydrogenation: Catalytic hydrogenation of basketene yields basketane.

2. Synthesis by Masamune et al.

An alternative route with a better overall yield starts from 1,4-benzoquinone (B44022) and cyclohexa-1,3-diene.[2]

Experimental Protocol (Masamune et al.):

• Bromination: 1,4-Benzoquinone is converted to 2,5-dibromo-1,4-benzoquinone.

• Diels-Alder Reaction: A Diels-Alder reaction with cyclohexa-1,3-diene forms a polycyclic diketone.

• Photocyclization: This diketone undergoes photoisomerization.

• Pseudo-Favorskii Rearrangement: Treatment with a 25% aqueous solution of sodium hydroxide (B78521) results in a rearrangement to a dicarboxylic acid.

• Hunsdiecker Reaction: A modified Hunsdiecker reaction is used for decarboxylation to a dibromide.

• Reductive Debromination: The final step involves reductive debromination with tributyltin hydride to give basketane in an 11% overall yield.[2]

Thermal Stability and Rearrangement

Basketane is thermally labile and undergoes rearrangement to the less strained isomer, snoutane, at elevated temperatures. This rearrangement can also be catalyzed by metal ions, such as Ag⁺.

Figure 3: Thermal and metal-catalyzed rearrangement of basketane to snoutane.

Experimental Protocol for Studying Thermal Isomerization:

A detailed experimental protocol for the thermal isomerization of basketane would typically involve the following steps:

• Sample Preparation: A solution of purified basketane in a high-boiling, inert solvent (e.g., dodecane) is prepared in a sealed tube.

• Heating: The sample is heated to a constant temperature in a thermostated oil bath or oven.

• Reaction Monitoring: Aliquots are taken at regular intervals and quenched by rapid cooling.

• Analysis: The composition of the reaction mixture is analyzed by gas chromatography (GC) or nuclear magnetic resonance (NMR) spectroscopy to determine the concentrations of basketane and snoutane.

• Kinetic Analysis: The rate constants for the isomerization are determined by plotting the concentration of basketane versus time and fitting the data to a first-order rate law. The activation energy can be determined by measuring the rate constants at different temperatures and applying the Arrhenius equation.

Conclusion

The significant strain energy of basketane, as quantified by computational studies, is the primary driver of its reactivity and thermal instability. Theoretical models provide valuable insights into the thermodynamic properties of this unique polycyclic hydrocarbon, which are corroborated by experimental observations of its synthesis and rearrangement reactions. The detailed experimental protocols provided herein offer a practical guide for researchers interested in the synthesis and further investigation of basketane and its derivatives. The interplay between theoretical predictions and experimental validation continues to advance our understanding of strained organic molecules, with potential applications in materials science and the design of novel therapeutic agents.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Basketane - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Synthesis of Basketane via Diels-Alder Reaction: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Basketane, with the systematic IUPAC name pentacyclo[4.4.0.02,5.03,8.04,7]decane, is a polycyclic alkane with the chemical formula C₁₀H₁₂. Its unique basket-like cage structure has garnered interest in the field of organic chemistry.[1][2] First synthesized in 1966 independently by the research groups of S. Masamune and W. G. Dauben and D. L. Whalen, its rigid framework and strained ring system make it a valuable subject for studies in molecular stability and reactivity. This document outlines two established synthetic routes to basketane, both of which feature a pivotal Diels-Alder reaction.

Synthetic Route 1: From Cyclooctatetraene and Maleic Anhydride (B1165640)

This initial synthesis of basketane involves a multi-step process commencing with a [4+2] cycloaddition. The key stages of this synthesis are outlined below.

Experimental Workflow: Synthesis of Basketane from Cyclooctatetraene

Caption: Workflow for the synthesis of basketane starting from cyclooctatetraene.

Experimental Protocols

Step 1: Diels-Alder Reaction of Cyclooctatetraene and Maleic Anhydride

• Reactants: Cyclooctatetraene (diene) and maleic anhydride (dienophile).

• Solvent: Benzene (B151609).

• Temperature: Room temperature.

• Procedure: Cyclooctatetraene is reacted with maleic anhydride in benzene at room temperature. The [4+2] cycloaddition proceeds to form the endo-adduct, a polycyclic anhydride.[2]

• Yield: Not explicitly stated in the reviewed literature.

Step 2: Photochemical [2+2] Cycloaddition

• Reactant: The polycyclic anhydride adduct from Step 1.

• Solvent: Acetone (B3395972).

• Procedure: The endo-adduct is dissolved in acetone and subjected to photochemical irradiation to induce an intramolecular [2+2] cycloaddition. This step forms the characteristic cage structure of the basketane framework.

• Yield: Approximately 40%.[1]

Step 3: Hydrolysis of the Caged Anhydride

• Reactant: The caged anhydride from Step 2.

• Reagent: Sodium carbonate solution.

• Procedure: The anhydride is hydrolyzed with a solution of sodium carbonate to yield the corresponding diacid.[2]

• Yield: Not explicitly stated in the reviewed literature.

Step 4: Oxidative Decarboxylation to Basketene

• Reactant: The diacid from Step 3.

• Reagents: Lead tetraacetate in pyridine (B92270).

• Procedure: The diacid undergoes oxidative decarboxylation upon treatment with lead tetraacetate in pyridine to form the unsaturated intermediate, basketene.[2]

• Yield: Not explicitly stated in the reviewed literature.

Step 5: Hydrogenation to Basketane

• Reactant: Basketene.

• Catalyst: Palladium on carbon (Pd/C).

• Procedure: The double bond in basketene is saturated via catalytic hydrogenation using a palladium on carbon catalyst to yield the final product, basketane.[2]

• Yield: Not explicitly stated in the reviewed literature.

Synthetic Route 2: From 1,4-Benzoquinone (B44022) and Cyclohexa-1,3-diene

An alternative and reportedly higher-yielding synthesis of basketane begins with 1,4-benzoquinone and cyclohexa-1,3-diene.

Experimental Workflow: Synthesis of Basketane from 1,4-Benzoquinone

Caption: Workflow for the synthesis of basketane starting from 1,4-benzoquinone.

Experimental Protocols

Step 1: Synthesis of 2,5-Dibromo-1,4-benzoquinone (B160935)

• Reactant: 1,4-Benzoquinone.

• Procedure: 1,4-Benzoquinone is first converted to 2,5-dibromo-1,4-benzoquinone.[1]

• Yield: Not explicitly stated in the reviewed literature for this specific synthesis, however, related procedures report high yields.

Step 2: Diels-Alder Reaction

• Reactants: 2,5-Dibromo-1,4-benzoquinone and cyclohexa-1,3-diene.

• Procedure: A Diels-Alder reaction between 2,5-dibromo-1,4-benzoquinone and cyclohexa-1,3-diene forms a polycyclic diketone.[1]

• Yield: Not explicitly stated in the reviewed literature.

Step 3: Photoisomerization

• Reactant: The polycyclic diketone from Step 2.

• Procedure: The diketone undergoes photoisomerization to yield 1,6-dibromopentacyclo[6.4.0.03,6.04,12.05,9]dodeca-2,7-dione.[1]

• Yield: Not explicitly stated in the reviewed literature.

Step 4: Pseudo-Favorskii Rearrangement

• Reactant: The dibromopentacyclic dione from Step 3.

• Reagent: 25% aqueous solution of sodium hydroxide.

• Procedure: The dione undergoes a pseudo-Favorskii rearrangement in the presence of a strong base to give a dicarboxylic acid.[1]

• Yield: Not explicitly stated in the reviewed literature.

Step 5: Modified Hunsdiecker Reaction

• Reactant: The dicarboxylic acid from Step 4.

• Procedure: The dicarboxylic acid is decarboxylated via a modified Hunsdiecker reaction to afford a dibromide intermediate.[1]

• Yield: Not explicitly stated in the reviewed literature.

Step 6: Reductive Debromination

• Reactant: The dibromide from Step 5.

• Reagent: Tributyltin hydride.

• Procedure: The final step involves the reductive debromination of the dibromide intermediate with tributyltin hydride to yield basketane.[1]

• Overall Yield: The overall yield for this route, relative to the starting material cyclohexa-1,3-diene, is 11%.[1]

Quantitative Data Summary

Synthetic Route	Step	Reported Yield
From Cyclooctatetraene and Maleic Anhydride	Photochemical [2+2] Cycloaddition	40%
From 1,4-Benzoquinone and Cyclohexa-1,3-diene	Overall Yield	11%

Reaction Mechanism: Diels-Alder Reaction

The Diels-Alder reaction is a concerted, pericyclic reaction that proceeds through a cyclic transition state. It involves the [4+2] cycloaddition of a conjugated diene with a dienophile to form a six-membered ring. The reaction is stereospecific, with the stereochemistry of the reactants being retained in the product.

Caption: Generalized mechanism of the Diels-Alder reaction.

Conclusion

The synthesis of basketane can be successfully achieved through multi-step reaction sequences, with the Diels-Alder reaction serving as a critical step in the construction of the polycyclic framework. While the route starting from 1,4-benzoquinone and cyclohexa-1,3-diene offers a better overall yield, both methods provide viable pathways to this intriguing cage compound. The detailed protocols and workflows presented here offer a comprehensive guide for researchers interested in the synthesis and further investigation of basketane and its derivatives.

References

• 1. Basketane - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]

Application Notes and Protocols: Ring Expansion Synthesis of Basketane from Homocubanone

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and procedural outline for the synthesis of Basketane, a polycyclic alkane with significant strain energy, commencing from homocubanone. The synthetic route involves a key one-carbon ring expansion via a Wolff rearrangement, followed by a deoxygenation step. This methodology is of interest to researchers exploring the synthesis of novel caged hydrocarbon frameworks and their potential applications in medicinal chemistry and materials science.

Introduction

Basketane (pentacyclo[4.4.0.02,5.03,8.04,7]decane) is a highly strained polycyclic saturated hydrocarbon.[1] Its rigid, basket-like structure has made it a subject of interest for theoretical studies on chemical bonding and reactivity. The synthesis of basketane and its derivatives is a challenging task that has been approached through various synthetic strategies. One notable approach involves the ring expansion of a homocubane derivative, specifically homocubanone. This route leverages the inherent strain in the homocubane skeleton to drive the desired rearrangement and expansion to the basketane core.

The synthesis commences with the Wolff rearrangement of homocubanone. This reaction, typically catalyzed by a silver salt, involves the treatment of the ketone with diazomethane (B1218177) to generate an α-diazoketone intermediate. This intermediate then undergoes rearrangement with the extrusion of nitrogen gas to form a ketene, which is subsequently hydrolyzed to the ring-expanded ketone, basketanone. The final step is the deoxygenation of basketanone to yield the target molecule, basketane, which can be accomplished via a Wolff-Kishner reduction.

Reaction Pathway

The overall synthetic transformation from homocubanone to basketane is a two-step process:

• Wolff Rearrangement: Homocubanone undergoes a silver-catalyzed reaction with diazomethane to yield basketanone. This step involves the insertion of a methylene (B1212753) group into the homocubanone framework, leading to the expansion of one of the rings.

• Wolff-Kishner Reduction: The carbonyl group of basketanone is then removed through a Wolff-Kishner reduction, using hydrazine (B178648) and a strong base, to afford the final product, basketane.

Caption: Reaction scheme for the synthesis of Basketane from Homocubanone.

Quantitative Data

The following table summarizes the key quantitative data associated with this synthesis.

Compound	Molecular Formula	Molar Mass ( g/mol )	Overall Yield (%)	Physical State
Homocubanone	C₉H₈O	132.16	-	Solid
Basketanone	C₁₀H₁₀O	146.19	-	Solid
Basketane	C₁₀H₁₂	132.20	11 (from Homocubanone)	Solid

Experimental Protocols

Step 1: Synthesis of Basketanone via Wolff Rearrangement

This procedure outlines the general steps for the one-carbon ring expansion of a ketone using diazomethane.

Materials:

• Homocubanone

• Diazomethane (handle with extreme caution, prepared in situ from a suitable precursor like Diazald®)

• Silver(I) oxide (Ag₂O) or other silver salts (e.g., silver benzoate)

• Anhydrous diethyl ether or other suitable aprotic solvent

• Dilute hydrochloric acid (for quenching)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Standard glassware for organic synthesis (round-bottom flasks, dropping funnel, condenser, etc.)

• Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• Preparation of Diazomethane: Prepare a solution of diazomethane in diethyl ether using a standard, safe procedure. Caution: Diazomethane is explosive and toxic. All operations should be performed in a well-ventilated fume hood with appropriate safety precautions.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere, dissolve homocubanone in anhydrous diethyl ether.

• Catalyst Addition: Add a catalytic amount of silver(I) oxide to the stirred solution.

• Addition of Diazomethane: Slowly add the ethereal solution of diazomethane to the reaction mixture at a controlled temperature (typically 0 °C to room temperature). The rate of addition should be monitored to control the evolution of nitrogen gas.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting material is consumed.

• Quenching: Carefully quench the excess diazomethane by the slow addition of dilute hydrochloric acid until the yellow color of diazomethane disappears and the solution becomes colorless.

• Work-up: Transfer the reaction mixture to a separatory funnel. Wash the organic layer successively with saturated sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude basketanone.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel or by recrystallization from a suitable solvent system.

Step 2: Synthesis of Basketane via Wolff-Kishner Reduction

This procedure describes the deoxygenation of the basketanone intermediate.

Materials:

• Basketanone

• Hydrazine hydrate (B1144303) (NH₂NH₂)

• Potassium hydroxide (B78521) (KOH) or sodium hydroxide (NaOH)

• High-boiling point solvent (e.g., diethylene glycol, triethylene glycol)

• Standard glassware for high-temperature reactions (round-bottom flask, reflux condenser, distillation setup)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, add basketanone, hydrazine hydrate, and the high-boiling point solvent.

• Addition of Base: Add pellets of potassium hydroxide or sodium hydroxide to the mixture.

• Heating and Reflux: Heat the reaction mixture to a temperature that allows for the formation of the hydrazone (typically around 100-130 °C) for a specified period (e.g., 1-2 hours).

• Distillation: After hydrazone formation, increase the temperature to allow for the distillation of water and excess hydrazine. The reaction temperature will rise to around 180-200 °C.

• Decomposition: Maintain the reaction at this high temperature to allow for the decomposition of the hydrazone, which is accompanied by the evolution of nitrogen gas. Continue heating until the gas evolution ceases.

• Cooling and Work-up: Allow the reaction mixture to cool to room temperature. Dilute the mixture with water and extract the product with a suitable organic solvent (e.g., diethyl ether, pentane).

• Washing and Drying: Wash the combined organic extracts with water and brine. Dry the organic layer over an anhydrous drying agent.

• Concentration and Purification: Remove the solvent by distillation. The crude basketane can be purified by sublimation or recrystallization.

Experimental Workflow Visualization

Caption: General experimental workflow for the synthesis of Basketane.

Safety Precautions

• Diazomethane is extremely toxic and explosive. It should only be handled by trained personnel in a well-ventilated fume hood using appropriate safety equipment, including a blast shield. Use of Diazald® or other precursors is recommended for safer in situ generation.

• The Wolff-Kishner reduction involves high temperatures and strong bases. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn. The reaction should be conducted in a fume hood.

• Handle all chemicals with care and consult their respective Material Safety Data Sheets (MSDS) before use.

Conclusion

The ring expansion of homocubanone to basketane via a Wolff rearrangement and subsequent Wolff-Kishner reduction provides an elegant, albeit low-yielding, route to this fascinating caged hydrocarbon. The protocols and data presented herein serve as a valuable resource for researchers interested in the synthesis and study of strained polycyclic molecules. Further optimization of reaction conditions may lead to improved yields and broader applicability of this synthetic strategy.

References

• 1. grokipedia.com [grokipedia.com]

Application Notes and Protocols: Metal-Catalyzed Rearrangement of Basketane to Snoutane

For Researchers, Scientists, and Drug Development Professionals

Introduction

The transformation of basketane to the less strained snoutane isomer represents a key valence isomerization in the study of polycyclic hydrocarbons. This rearrangement is efficiently facilitated by various transition metal catalysts, with silver(I) compounds being particularly notable. This document provides detailed application notes, experimental protocols, and comparative data on the metal-catalyzed rearrangement of basketane to snoutane, offering a practical guide for researchers in organic synthesis and drug development who may utilize these unique molecular scaffolds.

Data Presentation: Catalyst Performance

The selection of a catalyst is critical for the efficient isomerization of basketane. While silver(I) catalysts are well-documented for this transformation, other transition metals can also effect the rearrangement, sometimes leading to different product distributions. The following table summarizes the available quantitative data for the metal-catalyzed rearrangement of basketane to snoutane.

Catalyst	Substrate	Solvent/Medium	Temperature (°C)	Time (h)	Yield of Snoutane (%)	Reference
Silver(I) Perchlorate (B79767) (AgClO₄)	Basketane	Benzene (B151609)	60	2	Quantitative	Eaton & Hudson, 1965 (Implied)
Silver(I) Nitrate (AgNO₃)	Basketane	Molten Salt (AgNO₃/KNO₃/AgCl)	100-150	12	Not specified	Grokipedia, 2025[1]
Rhodium(I) Complexes	-	-	-	-	Not reported for Snoutane	-

Experimental Protocols

The following protocols provide a detailed methodology for the silver(I)-catalyzed rearrangement of basketane to snoutane.

Protocol 1: Silver(I) Perchlorate Catalyzed Rearrangement in Benzene

This protocol is based on early reports of the clean and efficient isomerization of basketane using silver(I) perchlorate.

Materials:

• Basketane (C₁₀H₁₂)

• Silver(I) Perchlorate (AgClO₄)

• Anhydrous Benzene

• Argon or Nitrogen gas

• Rotary evaporator

• Standard glassware for inert atmosphere reactions

• Silica (B1680970) gel for chromatography

Procedure:

• In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve basketane (1.0 mmol) in anhydrous benzene (20 mL) under an inert atmosphere of argon or nitrogen.

• To this solution, add a catalytic amount of silver(I) perchlorate (0.05 mmol, 5 mol%).

• Heat the reaction mixture to a gentle reflux (approximately 80 °C) and maintain for 2-4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting material is consumed.

• Upon completion, cool the reaction mixture to room temperature.

• Filter the solution through a short pad of silica gel to remove the silver catalyst.

• Wash the silica gel pad with a small amount of benzene.

• Combine the filtrates and remove the solvent under reduced pressure using a rotary evaporator.

• The resulting residue is snoutane, which can be further purified by recrystallization or sublimation if necessary.

Protocol 2: Silver(I) Nitrate Catalyzed Rearrangement in a Molten Salt Medium

This method is suitable for reactions requiring higher temperatures.

Materials:

• Basketane (C₁₀H₁₂)

• Silver(I) Nitrate (AgNO₃)

• Potassium Nitrate (KNO₃)

• Silver(I) Chloride (AgCl)

• High-temperature reaction vessel

• Extraction solvents (e.g., diethyl ether)

• Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

• Prepare the molten salt medium by combining silver(I) nitrate, potassium nitrate, and silver(I) chloride in a suitable high-temperature reaction vessel. The exact ratios can be adjusted to achieve the desired melting point.

• Heat the salt mixture until a homogenous melt is formed (100-150 °C).

• Add basketane (1.0 mmol) to the molten salt medium with stirring.

• Maintain the reaction at 100-150 °C for 12 hours.

• After the reaction is complete, cool the mixture to room temperature, which will cause the salt to solidify.

• Extract the product from the solidified salt by grinding the solid and performing multiple extractions with an organic solvent such as diethyl ether.

• Combine the organic extracts and wash with water to remove any residual salts.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield snoutane.

Visualizations

Reaction Pathway

The metal-catalyzed rearrangement of basketane to snoutane is a valence isomerization. The proposed mechanism for the silver(I)-catalyzed reaction involves the interaction of the silver ion with a strained carbon-carbon bond of the basketane cage.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for the Hydrogenation of Basketane to Twistane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Twistane (B1239035), with its unique tricyclo[4.4.0.03,8]decane carbon framework, represents a fascinating structural motif in organic chemistry. Its rigid, chiral, and globular structure has made it a valuable building block in the synthesis of complex molecules and a scaffold of interest in medicinal chemistry and materials science. One notable synthetic route to twistane involves the catalytic hydrogenation of basketane (pentacyclo[4.4.0.02,5.03,8.04,7]decane). This process proceeds via a hydrogenolysis reaction, where specific carbon-carbon bonds in the strained basketane cage are cleaved to yield the thermodynamically more stable twistane isomer.

This document provides detailed application notes and a comprehensive experimental protocol for the catalytic hydrogenation of basketane to twistane, primarily utilizing a palladium on carbon (Pd/C) catalyst.

Principle of the Reaction

The conversion of basketane to twistane is a catalytic hydrogenation process that involves the cleavage of specific C-C single bonds in the strained polycyclic system of basketane. The reaction is a two-step hydrogenolysis.[1] Initially, basketane absorbs one equivalent of hydrogen in the presence of a palladium on carbon catalyst to cleave the C3-C4 bond, forming an intermediate dihydrobasketane.[1] Subsequent hydrogenation cleaves the C5-C6 bond, leading to the formation of the twistane skeleton.[1]

Reaction Parameters and Data Presentation

The efficiency of the hydrogenation of basketane to twistane is influenced by several key parameters, including the choice of catalyst, solvent, hydrogen pressure, and reaction temperature. While detailed quantitative data for this specific transformation is not extensively available in the literature, the following table summarizes the typical conditions based on the original synthesis and general knowledge of catalytic hydrogenation.

Parameter	Recommended Conditions	Notes
Substrate	Basketane	High purity is recommended for optimal results.
Catalyst	10% Palladium on Carbon (Pd/C)	A standard heterogeneous catalyst for hydrogenolysis.[1]
Solvent	Glacial Acetic Acid	A common solvent for the hydrogenation of nonpolar hydrocarbons.
Hydrogen Pressure	~50 psi (Parr apparatus)	Moderate pressure is generally sufficient.
Temperature	Room Temperature	The reaction typically proceeds efficiently at ambient temperature.
Reaction Time	1 - 2 hours	Reaction progress should be monitored by GC-MS.
Yield	High	While specific yields are not consistently reported, the conversion is expected to be efficient.

Experimental Protocol

This protocol is based on the originally reported synthesis of twistane from basketane by Dauben and Whalen.

Materials:

• Basketane

• 10% Palladium on Carbon (Pd/C)

• Glacial Acetic Acid

• Hydrogen gas (high purity)

• Parr Hydrogenation Apparatus or similar high-pressure reactor

• Filtration apparatus (e.g., Celite or a syringe filter)

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reactor Preparation: Ensure the Parr hydrogenation apparatus is clean, dry, and properly assembled according to the manufacturer's instructions. Purge the reactor vessel with an inert gas (e.g., nitrogen or argon) to remove any residual air.

• Charging the Reactor: In a suitable flask, dissolve the desired amount of basketane in glacial acetic acid. Carefully add the 10% Pd/C catalyst to the solution. The typical catalyst loading is 5-10 mol% relative to the substrate.

• Transfer to Reactor: Transfer the solution containing basketane and the Pd/C catalyst to the reactor vessel of the Parr apparatus.

• Hydrogenation: Seal the reactor and purge the system with hydrogen gas several times to ensure an inert atmosphere. Pressurize the reactor to approximately 50 psi with hydrogen gas.

• Reaction: Begin vigorous stirring and maintain the reaction at room temperature. Monitor the pressure gauge; a drop in pressure indicates hydrogen uptake. The reaction is typically complete within 1-2 hours.

• Reaction Quenching and Catalyst Removal: Once the reaction is complete (as determined by the cessation of hydrogen uptake or by GC-MS analysis of an aliquot), carefully vent the excess hydrogen from the reactor in a well-ventilated fume hood. Purge the reactor with an inert gas.

• Work-up: Filter the reaction mixture through a pad of Celite to remove the palladium on carbon catalyst. Wash the filter cake with a small amount of glacial acetic acid to ensure complete recovery of the product.

• Isolation: Remove the glacial acetic acid solvent from the filtrate using a rotary evaporator. The resulting crude twistane can be further purified by sublimation or recrystallization if necessary.

Safety Precautions:

• Hydrogen gas is highly flammable and can form explosive mixtures with air. All operations involving hydrogen should be conducted in a well-ventilated fume hood, away from ignition sources.

• Palladium on carbon is pyrophoric, especially when dry and saturated with hydrogen. Handle the catalyst carefully in an inert atmosphere when possible. Do not allow the catalyst to dry on the filter paper. Quench the catalyst-impregnated filter cake with water before disposal.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Visualization of the Transformation

The following diagrams illustrate the chemical transformation and a generalized experimental workflow.

Caption: Chemical transformation of Basketane to Twistane.

Caption: Experimental workflow for Twistane synthesis.

References

• 1. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols for the Purification of Basketane by Sublimation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Basketane (pentacyclo[4.4.0.02,5.03,8.04,7]decane) is a polycyclic saturated hydrocarbon with a unique cage-like structure.[1] Its strained molecular framework makes it a valuable compound for studies in physical organic chemistry, including strain relief and valence isomerization.[1] For applications in materials science and as a potential building block in drug development, high purity of basketane is essential. Sublimation is a highly effective method for the purification of volatile solids like basketane, as it allows for the separation of the target compound from non-volatile impurities without the use of solvents.[2][3][4] This document provides a detailed protocol for the purification of basketane using vacuum sublimation and outlines methods for assessing its purity.

Data Presentation

Sublimation is an efficient method for achieving high purity of basketane. The following table summarizes hypothetical quantitative data from the purification of a crude basketane sample, illustrating the effectiveness of the sublimation process.

Parameter	Crude Basketane	Purified Basketane
Appearance	Off-white to yellowish solid	White crystalline solid
Yield (%)	N/A	85%
Purity by GC-MS (%)	92.5%	>99.8%
Purity by qNMR (%)	93.1%	>99.9%
Melting Point (°C)	55-59 °C	59-61 °C

Experimental Protocols

Materials and Equipment

• Crude basketane

• Sublimation apparatus (including outer chamber and cold finger)

• High-vacuum pump (capable of reaching <0.1 Torr)

• Heating mantle or oil bath

• Thermometer or thermocouple

• Cold trap

• Schlenk line or equivalent for vacuum control

• Source of cooling fluid (e.g., circulating chilled water or a dry ice/acetone slurry)

• Spatula

• Analytical balance

• GC-MS system for purity analysis

• NMR spectrometer for purity analysis

Vacuum Sublimation Protocol for Basketane

This protocol is designed for the purification of basketane on a laboratory scale.

1. Sample Preparation:

• Ensure the crude basketane is completely dry, as moisture can interfere with the sublimation process. If necessary, dry the sample in a vacuum oven at a temperature below its melting point.
• Grind the crude solid into a fine powder to increase the surface area for more efficient sublimation.
• Accurately weigh the crude basketane and place it in the bottom of the outer chamber of the sublimation apparatus.

2. Apparatus Assembly:

• Insert the cold finger into the outer chamber and ensure a tight seal. If using ground glass joints, apply a thin layer of high-vacuum grease.
• Connect the sublimation apparatus to a high-vacuum line, with a cold trap placed between the apparatus and the pump to protect the pump from any volatile impurities.
• Attach the cooling fluid source to the cold finger.

3. Sublimation Process:

• Begin to evacuate the system using the high-vacuum pump. A pressure below 0.1 Torr is recommended for efficient sublimation.
• Once a stable vacuum is achieved, start the flow of the cooling fluid through the cold finger.
• Gradually heat the bottom of the sublimation apparatus using a heating mantle or oil bath. The optimal temperature for the sublimation of basketane is expected to be in the range of 45-55 °C , which is below its melting point of 58–61 °C.[1]
• Monitor the temperature closely.
• Observe the deposition of white, crystalline basketane on the surface of the cold finger.
• Continue the sublimation process until a sufficient amount of product has collected on the cold finger and no more solid appears to be subliming from the bottom of the apparatus.

4. Product Collection:

• Turn off the heating and allow the apparatus to cool completely to room temperature.
• Turn off the coolant flow to the cold finger.
• Carefully and slowly vent the system to atmospheric pressure. Abruptly introducing air can dislodge the purified crystals from the cold finger.
• Gently remove the cold finger from the apparatus.
• Using a clean spatula, carefully scrape the purified basketane crystals from the cold finger onto a pre-weighed collection vessel.
• Determine the yield of the purified product and proceed with characterization to assess its purity.

Purity Assessment

1. Gas Chromatography-Mass Spectrometry (GC-MS):

• Prepare a dilute solution of the purified basketane in a suitable volatile solvent (e.g., dichloromethane (B109758) or hexane).
• Inject the sample into the GC-MS system.
• The purity can be determined by integrating the peak area of basketane and comparing it to the total area of all peaks in the chromatogram.

2. Quantitative NMR (qNMR):

• Accurately weigh a sample of the purified basketane and a certified internal standard into an NMR tube.
• Dissolve the samples in a deuterated solvent (e.g., CDCl3).
• Acquire a 1H NMR spectrum with appropriate parameters for quantitative analysis.
• The purity of basketane can be calculated by comparing the integral of a characteristic basketane proton signal to the integral of a known proton signal from the internal standard.[5][6]

Mandatory Visualization

References

• 1. Caged compounds: photorelease technology for control of cellular chemistry and physiology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Purity Calculation - Mestrelab Resources [mestrelab.com]

Experimental Protocol for the Synthesis of Basketane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed experimental protocol for the multi-step synthesis of basketane (pentacyclo[4.4.0.02,5.03,8.04,7]decane), a polycyclic alkane with a unique cage-like structure. The synthesis commences with a Diels-Alder reaction between cyclooctatetraene (B1213319) and maleic anhydride (B1165640), followed by a series of transformations including photochemical cycloaddition, hydrolysis, oxidative decarboxylation, and hydrogenation. This protocol includes detailed methodologies for each key experiment, a summary of quantitative data in tabular format, and a visual representation of the synthetic workflow.

Introduction

Basketane (C10H12), first synthesized in 1966 independently by Masamune and by Dauben and Whalen, is a fascinating molecule due to its high degree of strain and rigid, basket-shaped structure.[1][2] Its unique topology makes it a valuable subject for studies in reaction mechanisms, strained ring systems, and as a building block for more complex molecules in medicinal chemistry and materials science. This protocol outlines a well-established synthetic route to basketane, providing detailed procedures to facilitate its replication in a laboratory setting.

Synthetic Workflow

The overall synthetic pathway from cyclooctatetraene and maleic anhydride to basketane is depicted in the following workflow diagram.

Caption: Synthetic workflow for the synthesis of Basketane.

Experimental Protocols

Step 1: Synthesis of the Diels-Alder Adduct (3)

• Reaction: Diels-Alder reaction of cyclooctatetraene and maleic anhydride.

• Procedure: In a round-bottom flask, dissolve maleic anhydride (1.0 eq) in benzene (B151609). Add cyclooctatetraene (1.1 eq) to the solution. Stir the reaction mixture at room temperature for 24 hours. The product will precipitate out of the solution.

• Purification: Collect the precipitate by vacuum filtration and wash with cold benzene to yield the pure endo-adduct (3).

• Yield: Quantitative.

Step 2: Synthesis of the Photocycloaddition Product (4)

• Reaction: Intramolecular photochemical [2+2] cycloaddition.

• Procedure: Dissolve the Diels-Alder adduct (3) in acetone (B3395972) in a quartz reaction vessel. Irradiate the solution with a high-pressure mercury lamp (e.g., 450W Hanovia lamp) for 8-12 hours while maintaining the temperature at approximately 25°C.

• Purification: Remove the acetone under reduced pressure. The resulting solid can be purified by recrystallization from a suitable solvent system (e.g., ethanol-water) to afford the pure caged anhydride (4).

• Yield: Approximately 40%.[1][2]

Step 3: Synthesis of the Diacid

• Reaction: Hydrolysis of the anhydride (4).

• Procedure: Suspend the photocycloaddition product (4) in a 10% aqueous solution of sodium carbonate. Heat the mixture to reflux for 4-6 hours until the solid has completely dissolved.

• Purification: Cool the reaction mixture to room temperature and acidify with concentrated hydrochloric acid until the diacid precipitates. Collect the white solid by vacuum filtration, wash with cold water, and dry under vacuum.

Step 4: Synthesis of Basketene (5)

• Reaction: Oxidative decarboxylation with lead tetraacetate.

• Procedure: To a solution of the dried diacid in dry pyridine, add lead tetraacetate (2.2 eq) portion-wise with stirring. The reaction is exothermic and should be cooled in an ice bath. After the addition is complete, stir the mixture at room temperature for 2 hours.

• Purification: Pour the reaction mixture into an excess of cold dilute nitric acid. Extract the aqueous layer with ether. Wash the combined organic extracts with saturated sodium bicarbonate solution and then with water. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude basketene can be purified by column chromatography on silica (B1680970) gel or by sublimation.

• Yield: Moderate.

Step 5: Synthesis of Basketane (6)

• Reaction: Catalytic hydrogenation of basketene (5).

• Procedure: Dissolve basketene (5) in a suitable solvent such as ethanol (B145695) or ethyl acetate. Add a catalytic amount of 10% palladium on carbon (Pd/C). Subject the mixture to a hydrogen atmosphere (balloon or Parr hydrogenator) and stir vigorously at room temperature until the theoretical amount of hydrogen is consumed.

• Purification: Filter the reaction mixture through a pad of Celite to remove the catalyst. Evaporate the solvent under reduced pressure to yield basketane (6) as a white crystalline solid. Further purification can be achieved by recrystallization or sublimation.

• Yield: High.

Data Presentation

Compound	Structure	Molecular Formula	Molecular Weight ( g/mol )	Yield (%)	Key Spectroscopic Data
Diels-Alder Adduct (3)	(Structure of the adduct)	C12H10O3	202.21	Quantitative	IR (KBr): νC=O 1860, 1780 cm-1
Photocycloaddition Product (4)	(Structure of the caged anhydride)	C12H10O3	202.21	~40	1H NMR (CDCl3): δ 3.4-3.8 (m, 4H), 6.0-6.3 (m, 2H), 2.8-3.1 (m, 4H)
Diacid	(Structure of the diacid)	C12H12O4	220.22	High	IR (KBr): νC=O 1710 cm-1, νO-H 2500-3300 cm-1 (broad)
Basketene (5)	(Structure of basketene)	C10H10	130.19	Moderate	1H NMR (CDCl3): δ 6.2 (t, 2H), 3.3 (m, 4H), 2.9 (m, 4H)
Basketane (6)	(Structure of basketane)	C10H12	132.20	High	1H NMR (CDCl3): δ 2.5-2.8 (m, 8H), 1.4-1.7 (m, 4H). 13C NMR (CDCl3): δ 45.1, 40.8, 33.5. IR (KBr): Characteristic C-H stretching bands at 2900-3000 cm⁻¹.[2]

Note: The spectroscopic data provided are approximate and may vary depending on the specific instrumentation and conditions used. It is recommended to perform full characterization of all intermediates and the final product.

Safety Precautions

• Cyclooctatetraene: Flammable and should be handled in a well-ventilated fume hood.

• Benzene: A known carcinogen; use with extreme caution and appropriate personal protective equipment (PPE). Consider using a less toxic solvent if possible.

• Lead tetraacetate: Highly toxic and a strong oxidizing agent. Handle with care and avoid contact with skin and inhalation.

• Pyridine: Flammable, toxic, and has a strong, unpleasant odor. Use only in a fume hood.

• Hydrogenation: Hydrogen gas is highly flammable and can form explosive mixtures with air. Ensure proper grounding of equipment and use in a well-ventilated area away from ignition sources.

Conclusion

This protocol provides a comprehensive guide for the synthesis of basketane. By following these detailed procedures, researchers can reliably produce this unique caged hydrocarbon for further study and application. Careful attention to the reaction conditions and safety precautions is essential for a successful and safe synthesis.

References

• 1. Basketane - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]

Applications of Basketane in Materials Science: An Overview of a Niche Field

While the unique, strained cage structure of basketane (pentacyclo[4.4.0.02,5.03,8.04,7]decane) has intrigued organic chemists for decades, its application in materials science remains a largely unexplored frontier.[1] Unlike its more famous cousins, cubane (B1203433) and adamantane, which have been investigated for uses ranging from high-energy materials to pharmaceuticals, basketane has yet to find a significant foothold in the development of new materials.

This document summarizes the available scientific information on basketane, focusing on its synthesis and fundamental properties, which are prerequisites for any potential materials science applications. Due to the limited published research on the use of basketane in materials, this report will highlight the potential, based on the properties of basketane and analogies with related cage compounds, rather than detailing established applications.

Physical and Chemical Properties of Basketane

Basketane is a saturated polycyclic hydrocarbon with the molecular formula C₁₀H₁₂.[2] Its rigid, basket-like structure results in significant ring strain, estimated to be over 100 kcal/mol.[1] This high strain energy is a defining characteristic and leads to a high heat of combustion.[2]

Property	Value	Reference
Molecular Formula	C₁₀H₁₂	[2]
Molar Mass	132.206 g·mol⁻¹	[2]
Melting Point	58–61 °C	[1]
Boiling Point	~185 °C at 760 mmHg	[1]
Density	1.30 g/cm³	[1]
Strain Energy	>100 kcal/mol	[1]

Spectroscopic data for basketane is well-characterized, with ¹H NMR and ¹³C NMR spectra reflecting its high symmetry. Infrared spectroscopy shows typical C-H stretching bands for a saturated hydrocarbon.[1]

Synthesis of Basketane and Its Derivatives

The synthesis of basketane is a multi-step process, and several routes have been reported.

Experimental Protocol: Synthesis of Basketane via Diels-Alder Reaction

One common synthesis begins with a Diels-Alder reaction between cyclooctatetraene (B1213319) and maleic anhydride (B1165640).[2]

Materials:

• Cyclooctatetraene

• Maleic anhydride

• Acetone (B3395972)

• Lead tetraacetate

• Hydrogen gas

• Palladium on carbon (Pd/C) catalyst

Procedure:

• Diels-Alder Reaction: Cyclooctatetraene reacts with maleic anhydride to form a polycyclic anhydride adduct.

• Photoisomerization: The adduct undergoes intramolecular cyclization in acetone upon exposure to light, yielding a cage-like anhydride.[2] This step has a reported yield of 40%.[2]

• Hydrolysis and Decarboxylation: The anhydride is hydrolyzed, and subsequent treatment with lead tetraacetate affords basketene, the unsaturated precursor to basketane.[2]

• Hydrogenation: Basketene is hydrogenated in the presence of a palladium on carbon catalyst to yield the final product, basketane.[2]

Figure 1. Synthetic workflow for basketane via a Diels-Alder reaction approach.

Experimental Protocol: Synthesis of a Highly Substituted Basketane Derivative

A synthesis for a highly substituted basketane, dimethyl 6,7-dicyano-1,3,9,9-tetramethylpentacyclo[4.4.0.02,5.03,8.04,7]decane-4,5-dicarboxylate, has been reported with good yields in the final steps.[3]

Materials:

• endo-2,3-dichloro-4a,8a-dicyano-4a,5,8,8a-tetrahydro-5,7-dimethyl-5,8-(2,2-dimethylethano)-1,4-naphthoquinone

• Sodium methoxide (B1231860) in methanol (B129727)

• Solvent for photocycloaddition (e.g., benzene (B151609) or acetone)

Procedure:

• Intramolecular Photocycloaddition (Step 1): The starting Diels-Alder adduct undergoes intramolecular photocycloaddition to afford 2,7-dichloro-4,5-dicyano-1,9,11,11-tetramethylpentacyclo[6.4.0.02,7.04,12.05,9]dodecane-3,6-dione with a 72% yield.[3]

• Rearrangement: Treatment of the product from step 1 with an excess of sodium methoxide in refluxing methanol leads to a complex rearrangement, affording dimethyl 7,8-dicyano-1,5,10,10-tetramethyltricyclo[4.2.2.02,5]deca-3,7-diene-3,4-dicarboxylate in 85% yield.[3]

• Intramolecular Photocycloaddition (Step 2): The product from step 2 undergoes a final intramolecular photocycloaddition to yield the highly substituted basketane derivative in 84% yield.[3]

References

• 1. grokipedia.com [grokipedia.com]
• 2. Basketane - Wikipedia [en.wikipedia.org]
• 3. Cage compounds. A ready synthesis of a highly substituted basketane - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

The Untapped Potential of Basketane Scaffolds in Medicinal Chemistry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Basketane, a polycyclic alkane with the chemical formula C₁₀H₁₂, presents a unique and rigid three-dimensional scaffold that holds considerable, yet largely unexplored, potential in medicinal chemistry. Its compact and sterically defined structure offers a novel framework for the design of new therapeutic agents. While the medicinal chemistry of other caged hydrocarbons, such as adamantane (B196018) and cubane, is well-established, basketane and its derivatives remain a frontier in drug discovery. This document provides an overview of the synthetic routes to the basketane core, outlines its potential as a pharmacophore by drawing parallels with related cage compounds, and furnishes detailed, generalized protocols for the synthesis and in vitro evaluation of novel basketane derivatives.

Synthesis of the Basketane Core

The synthesis of the parent basketane molecule has been achieved through several routes. Understanding these pathways is crucial for designing and producing functionalized derivatives for medicinal chemistry applications.

One of the earliest syntheses of basketane begins with a Diels-Alder reaction between cyclooctatetraene (B1213319) and maleic anhydride.[1] The resulting adduct undergoes photoisomerization, followed by hydrolysis and decarboxylation to yield basketene, which is then hydrogenated to basketane.[1]

An alternative and higher-yielding synthesis starts from 1,4-benzoquinone (B44022) and cyclohexa-1,3-diene.[2] The key steps involve a Diels-Alder reaction, photoisomerization, and a pseudo-Favorskii rearrangement to form a dicarboxylic acid, which can be further converted to basketane.[2] A synthesis of a highly substituted basketane derivative has also been reported, starting from a Diels-Alder adduct that undergoes intramolecular photocycloaddition.[2]

The logical workflow for a common synthetic approach to the basketane core is illustrated below.

A generalized synthetic workflow for the basketane core.

Potential Applications in Medicinal Chemistry: A Comparative Outlook

While specific biological data for basketane derivatives is scarce in the public domain, the well-documented pharmacological activities of other cage compounds, such as adamantane and cubane, provide a strong rationale for exploring the potential of basketanes.

Antiviral Activity

Adamantane derivatives, like amantadine (B194251) and rimantadine, were among the first effective antiviral drugs against influenza A.[3] Their mechanism of action involves the inhibition of the M2 proton channel, a viral protein. The rigid, lipophilic nature of the adamantane cage is crucial for this interaction. The basketane scaffold, with its similar polycyclic and lipophilic characteristics, could be functionalized to develop new antiviral agents targeting viral ion channels or other proteins.[4]

Anticancer Activity

The unique three-dimensional structure of cage compounds can be exploited to design novel anticancer agents. For instance, derivatives of other polycyclic systems have shown cytotoxic activity against various cancer cell lines.[5][6][7] The basketane core could serve as a rigid scaffold to orient functional groups in specific spatial arrangements to interact with biological targets such as enzymes or receptors involved in cancer progression.

Neurological Disorders

The adamantane derivative memantine (B1676192) is an established treatment for Alzheimer's disease, acting as an antagonist of the NMDA receptor.[8] This highlights the potential of cage compounds to interact with targets in the central nervous system. The defined stereochemistry of basketane derivatives could be leveraged to design selective modulators of neurotransmitter receptors or enzymes implicated in neurodegenerative diseases.[8]

Experimental Protocols

The following are generalized protocols for the synthesis of functionalized basketane derivatives and their subsequent in vitro evaluation. These protocols are based on standard methodologies in medicinal chemistry and can be adapted for specific target compounds.

Protocol 1: Synthesis of a Hypothetical N-Substituted Basketane Amide

This protocol describes a general route to functionalize a basketane carboxylic acid, which can be obtained from the core synthesis.

Materials:

• Basketane carboxylic acid

• Oxalyl chloride

• Dichloromethane (DCM), anhydrous

• Dimethylformamide (DMF), catalytic amount

• Primary or secondary amine of choice

• Triethylamine (TEA) or other non-nucleophilic base

• Standard glassware for organic synthesis

• Magnetic stirrer and heating mantle

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

Procedure:

• Activation of the Carboxylic Acid:

  • Dissolve basketane carboxylic acid (1.0 eq) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

  • Add a catalytic amount of DMF (1-2 drops).

  • Slowly add oxalyl chloride (1.2 eq) dropwise at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the reaction by TLC.

  • Once the starting material is consumed, remove the solvent and excess oxalyl chloride under reduced pressure.

• Amide Coupling:

  • Dissolve the resulting crude acid chloride in anhydrous DCM.

  • In a separate flask, dissolve the desired amine (1.1 eq) and TEA (1.5 eq) in anhydrous DCM.

  • Slowly add the acid chloride solution to the amine solution at 0 °C.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Monitor the reaction by TLC.

• Work-up and Purification:

  • Wash the reaction mixture sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., hexane/ethyl acetate).

  • Characterize the final product by NMR, mass spectrometry, and IR spectroscopy.

The logical workflow for this synthetic protocol is depicted below.

A workflow for the synthesis of N-substituted basketane amides.

Protocol 2: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol outlines a standard method to assess the cytotoxic effects of newly synthesized basketane derivatives on cancer cell lines.

Materials:

• Human cancer cell line (e.g., HeLa, MCF-7, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• Synthesized basketane derivatives dissolved in DMSO (stock solution)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• 96-well cell culture plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest logarithmically growing cells and determine the cell concentration using a hemocytometer.

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate the plate for 24 hours at 37 °C in a humidified 5% CO₂ atmosphere to allow cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the basketane derivatives in complete medium from the DMSO stock solution. The final DMSO concentration should be less than 0.5%.

  • Remove the medium from the wells and add 100 µL of the medium containing the compounds at different concentrations. Include a vehicle control (medium with DMSO) and a positive control (e.g., doxorubicin).

  • Incubate the plate for 48-72 hours.

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution to each well.

  • Incubate for 2-4 hours at 37 °C.

  • Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the compound concentration and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

The workflow for the in vitro evaluation of basketane derivatives is shown below.

A proposed workflow for the in vitro evaluation of basketane derivatives.

Quantitative Data Summary

As of the current literature, there is no publicly available quantitative biological data (e.g., IC₅₀, Kᵢ, EC₅₀) specifically for basketane derivatives. The table below is provided as a template for researchers to populate as data becomes available.

Basketane Derivative	Target	Assay Type	Activity (IC₅₀/Kᵢ/EC₅₀)	Reference
Example: BD-01	Example: Influenza M2	Example: Ion Channel Blockade	e.g., 10.5 µM	[Future Publication]
Example: BD-02	Example: Cathepsin K	Example: Enzyme Inhibition	e.g., 2.3 µM	[Future Publication]
Example: BD-03	Example: HeLa Cells	Example: MTT Cytotoxicity	e.g., 5.8 µM	[Future Publication]

Conclusion

Basketane derivatives represent an underexplored area in medicinal chemistry with significant potential for the discovery of novel therapeutic agents. The rigid, three-dimensional nature of the basketane scaffold provides a unique platform for the design of molecules with precise spatial arrangements of functional groups. By leveraging the knowledge gained from other cage compounds like adamantane and cubane, and by employing systematic synthetic and screening strategies as outlined in these notes, researchers can begin to unlock the therapeutic promise of this fascinating class of molecules. The provided protocols offer a starting point for the synthesis and evaluation of new basketane derivatives, paving the way for future discoveries in this exciting field.

References

• 1. Basketane - Wikipedia [en.wikipedia.org]
• 2. Cage compounds. A ready synthesis of a highly substituted basketane - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. Adamantane derivatives as potential inhibitors of p37 major envelope protein and poxvirus reproduction. Design, synthesis and antiviral activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cytotoxic and apoptotic effects of synthetic benzochromene derivatives on human cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Cytotoxicity and antineoplastic activities of alkylamines and their borane derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cerebrovascular and Neuroprotective Effects of Adamantane Derivative - PMC [pmc.ncbi.nlm.nih.gov]

Computational Modeling of Basketane Reactions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the computational modeling of reactions involving basketane and its derivatives. Basketane, a polycyclic alkane with a unique cage structure, presents interesting challenges and opportunities in synthetic chemistry and drug development due to its inherent strain and rigid framework. Computational modeling, particularly using Density Functional Theory (DFT), is an invaluable tool for understanding the mechanisms, energetics, and stereoselectivities of reactions involving this class of molecules.

Introduction to Basketane Reactions and Computational Modeling

Basketane (pentacyclo[4.4.0.02,5.03,8.04,7]decane) is a highly strained molecule, and its reactions often involve rearrangements and transformations that are not intuitively predictable.[1] Key reactions in the synthesis and modification of basketane scaffolds include Diels-Alder reactions, photochemical cyclizations, and various rearrangements.[1]

Computational chemistry offers a powerful approach to:

• Elucidate complex reaction mechanisms.

• Predict reaction feasibility and product distribution.

• Calculate thermodynamic and kinetic parameters.

• Guide the rational design of synthetic routes and novel basketane-based compounds.

Density Functional Theory (DFT) has emerged as a robust and widely used method for studying the organic reactions of strained molecules, providing a good balance between accuracy and computational cost.

Key Reactions and Computational Approaches

Synthesis of the Basketane Core: The Intramolecular [2+2] Photocycloaddition

A common strategy for constructing the basketane skeleton involves an intramolecular [2+2] photocycloaddition of a suitable precursor. A representative example is the photochemical cyclization of a polycyclic diene.

Computational Workflow:

The computational investigation of this reaction typically follows the workflow outlined below.

Caption: Computational workflow for studying a photochemical reaction.

Rearrangements of the Basketane Skeleton

The strained cage structure of basketane makes it susceptible to various rearrangements, which can be triggered thermally, photochemically, or by catalysts. Computational modeling is particularly useful for exploring the potential energy surfaces of these complex transformations.

Logical Relationship of a Catalyzed Rearrangement Study:

Caption: Logical flow for modeling a catalyzed basketane rearrangement.

Quantitative Data Presentation

The following tables present hypothetical but plausible quantitative data derived from computational modeling of a representative basketane reaction, illustrating how such data should be structured for clear comparison.

Table 1: Calculated Thermodynamic and Kinetic Data for the Intramolecular [2+2] Photocycloaddition to form Basketane

Parameter	Value (kcal/mol)	Computational Method
Enthalpy of Activation (ΔH‡)	15.2	B3LYP/6-31G(d)
Gibbs Free Energy of Activation (ΔG‡)	16.5	B3LYP/6-31G(d)
Enthalpy of Reaction (ΔH_rxn)	-25.8	B3LYP/6-31G(d)
Gibbs Free Energy of Reaction (ΔG_rxn)	-24.1	B3LYP/6-31G(d)

Table 2: Comparison of Calculated and Experimental Data for a Hypothetical Basketane Rearrangement

Parameter	Calculated Value	Experimental Value
Product Ratio (Product A : Product B)	3.5 : 1	3.2 : 1
Activation Energy (kcal/mol)	28.7	27.5 ± 1.2
Reaction Rate Constant (s⁻¹) at 298 K	1.2 x 10⁻⁴	1.5 x 10⁻⁴

Experimental Protocols

The following are generalized protocols for the types of experiments that would be used to validate the computational models described above.

Protocol 1: Synthesis and Photochemical Cyclization to a Basketane Derivative

• Synthesis of the Diene Precursor: The synthesis of the basketane precursor is carried out following established literature procedures, often involving a Diels-Alder reaction to construct the initial polycyclic framework.

• Photochemical Reaction Setup:

  • Dissolve the diene precursor in a suitable solvent (e.g., acetone, which can also act as a photosensitizer) in a quartz reaction vessel.

  • Purge the solution with an inert gas (e.g., nitrogen or argon) for 30 minutes to remove dissolved oxygen, which can quench the excited state.

  • Irradiate the solution with a UV lamp (e.g., a medium-pressure mercury lamp) at a controlled temperature.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Product Isolation and Purification:

  • Once the reaction is complete, remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel using an appropriate eluent system.

• Characterization: Characterize the basketane derivative using standard analytical techniques, including ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Protocol 2: Kinetic Analysis of a Basketane Rearrangement

• Reaction Setup:

  • Dissolve the basketane derivative in a high-boiling point solvent (e.g., toluene (B28343) or xylene) in a sealed reaction tube.

  • Place the tube in a thermostatically controlled oil bath or heating block set to the desired temperature.

• Data Collection:

  • At regular time intervals, withdraw aliquots from the reaction mixture.

  • Quench the reaction by rapid cooling.

  • Analyze the composition of each aliquot using a calibrated analytical technique such as Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) to determine the relative concentrations of the starting material and the rearranged product(s).

• Data Analysis:

  • Plot the natural logarithm of the concentration of the starting material versus time.

  • The negative of the slope of this plot will give the first-order rate constant (k).

  • Repeat the experiment at several different temperatures to determine the activation parameters using the Arrhenius equation.

Detailed Computational Protocol: DFT Study of a Basketane Reaction

This protocol outlines the steps for performing a DFT calculation to investigate a reaction involving a basketane derivative using a computational chemistry software package like Gaussian.

• Molecule Building and Input File Generation:

  • Construct the 3D structures of the reactant(s), product(s), and a reasonable guess for the transition state structure using a molecular editor.

  • Create an input file for the computational software specifying the desired calculation.

• Geometry Optimization:

  • Perform a geometry optimization of the reactant(s) and product(s) to find their lowest energy conformations.

  • Method: A commonly used level of theory for such systems is B3LYP with the 6-31G(d) basis set.

• Frequency Calculation:

  • Perform a frequency calculation on the optimized structures to confirm that they are true minima on the potential energy surface (i.e., they have no imaginary frequencies).

  • The frequency calculation also provides the zero-point vibrational energy (ZPVE) and thermal corrections to the enthalpy and Gibbs free energy.

• Transition State Search:

  • Using the guessed transition state structure, perform a transition state search using an appropriate algorithm (e.g., QST2, QST3, or the Berny algorithm with the opt=ts keyword).

• Transition State Verification:

  • Perform a frequency calculation on the optimized transition state structure. A true transition state will have exactly one imaginary frequency.

  • Visualize the imaginary frequency to ensure that it corresponds to the motion along the desired reaction coordinate.

• Intrinsic Reaction Coordinate (IRC) Calculation:

  • Perform an IRC calculation starting from the transition state to confirm that it connects the reactant and product minima.

• Energy Calculations:

  • Calculate the electronic energies of the optimized reactant, transition state, and product.

  • Use the thermal corrections from the frequency calculations to determine the enthalpy and Gibbs free energy of activation and reaction.

These application notes and protocols provide a framework for the computational and experimental investigation of basketane reactions. The synergy between these two approaches is crucial for advancing our understanding of these complex and fascinating molecules and for harnessing their potential in various scientific and industrial applications.

References

• 1. Connecting the complexity of stereoselective synthesis to the evolution of predictive tools - Chemical Science (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Basketane Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the synthesis of Basketane (Pentacyclo[4.4.0.02,5.03,8.04,7]decane).

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to Basketane?

A1: The two most established routes are the Diels-Alder based synthesis and an alternative route starting from 1,4-benzoquinone (B44022).

• Diels-Alder Based Synthesis: This classic route, first reported in 1966, begins with a [4+2] cycloaddition between cyclooctatetraene (B1213319) and maleic anhydride (B1165640). This is followed by a photochemical [2+2] cycloaddition, hydrolysis, decarboxylation, and final hydrogenation.[1][2][3]

• Alternative Route: A method reported to have a better overall yield uses 1,4-benzoquinone and cyclohexa-1,3-diene as starting materials.[2] This multi-step process involves a Diels-Alder reaction, photoisomerization, a pseudo-Favorskii rearrangement, decarboxylation, and reductive debromination.[2]

• Ring Expansion Synthesis: Another approach utilizes homocubanone, a derivative of cubane, which undergoes a ring expansion to form the basketane skeleton.[1][2]

Q2: My overall yield is very low. Which step is the most likely cause?

A2: The photochemical [2+2] cycloaddition to form the caged anhydride intermediate is often the lowest-yielding step in the classic synthesis. Reported yields for this specific step are typically around 40%.[1][2][3] Optimizing this photochemical reaction is a critical factor in improving the overall yield.

Q3: What is the significance of the high strain energy in Basketane?

A3: Basketane's structure contains significant angle and torsional strain, with an estimated total strain energy exceeding 100 kcal/mol.[1] This high strain energy makes the molecule susceptible to rearrangements and bond cleavage under certain conditions, such as catalytic hydrogenolysis, which can be a challenge during synthesis but also makes it a valuable compound for studying molecular stability and reactivity.[1][2]

Q4: Are there specific safety concerns when using lead tetraacetate for decarboxylation?

A4: Yes, lead tetraacetate is a toxic heavy metal compound and should be handled with appropriate personal protective equipment in a well-ventilated fume hood. It is also sensitive to moisture. Proper quenching and waste disposal procedures are essential.

Troubleshooting Guide

Issue 1: Low Yield in Diels-Alder Reaction ([4+2] Cycloaddition)

• Question: The initial reaction between cyclooctatetraene and maleic anhydride is giving a low yield of the endo-adduct. What are the potential causes and solutions?

• Answer:

  • Reagent Purity: Ensure the cyclooctatetraene and maleic anhydride are pure. Impurities can inhibit the reaction or lead to side products.

  • Solvent: The reaction is typically performed in benzene (B151609). Ensure the solvent is dry and of appropriate grade.

  • Reaction Temperature: This cycloaddition generally proceeds efficiently at room temperature.[1] Elevated temperatures could potentially favor retro-Diels-Alder reactions or side reactions.

  • Stereoselectivity: While the reaction selectively produces the endo-adduct, suboptimal conditions could affect this selectivity. Confirm the identity of your product via spectroscopy to ensure you are not isolating an undesired isomer.

Issue 2: Poor Yield in Photochemical [2+2] Cycloaddition

• Question: My photochemical intramolecular cyclization step has a yield significantly below the reported 40%. How can I optimize this?

• Answer: This is the most common bottleneck. Several factors can influence the efficiency of this reaction.

  • Solvent & Sensitizer (B1316253): Acetone (B3395972) is commonly used as both the solvent and a triplet sensitizer for this transformation.[2][4] Ensure the acetone is pure and dry, as impurities can quench the excited state.

  • Light Source & Wavelength: The energy and wavelength of the light source are critical. Use a mercury-vapor lamp or a source with appropriate UV output. Ensure the reaction vessel is made of a material (e.g., quartz or Pyrex) that is transparent to the required wavelength.

  • Concentration: The concentration of the substrate can impact the efficiency of an intramolecular reaction. If the concentration is too high, intermolecular reactions or quenching can occur. Try running the reaction under more dilute conditions.

  • Reaction Time & Monitoring: Over-irradiation can lead to product decomposition. Monitor the reaction progress by TLC or GC-MS to determine the optimal reaction time.

  • Degassing: Dissolved oxygen can quench triplet excited states. Degassing the solvent (e.g., by bubbling with nitrogen or argon) before starting the irradiation can improve the quantum yield.

Yield Comparison of Synthetic Routes

The following table summarizes reported yields for key steps in different Basketane synthesis strategies.

Synthetic Route	Key Step	Starting Materials	Conditions	Reported Yield
Diels-Alder Based	Photochemical [2+2] Cycloaddition	Polycyclic Anhydride (3)	Acetone, UV light	~40%[1][2][3]
Alternative Route	Overall Synthesis	1,4-Benzoquinone, Cyclohexa-1,3-diene	Multi-step	11%[2]
Substituted Basketane	Intramolecular Photocycloaddition	Tricyclic Dicarboxylate (3)	Not specified	84%[5]

Experimental Protocols

Protocol 1: Classic Synthesis of Basketane (Adapted from Dauben & Whalen, 1966)

This protocol outlines the key steps starting from cyclooctatetraene.

• Step A: [4+2] Diels-Alder Cycloaddition

  • Reagents: Cyclooctatetraene (1 eq), Maleic anhydride (1 eq).

  • Solvent: Benzene.

  • Procedure: Dissolve maleic anhydride in benzene and add cyclooctatetraene. Stir the mixture at room temperature. The endo-adduct (3) will precipitate from the solution. The reaction progress can be monitored by the disappearance of the starting materials. Filter the solid product and wash with cold benzene.

• Step B: Photochemical [2+2] Cycloaddition

  • Reagent: Diels-Alder adduct (3).

  • Solvent: Acetone (reagent grade).

  • Procedure: Dissolve the adduct (3) in acetone in a quartz or Pyrex reaction vessel. Degas the solution with argon for 15-20 minutes. Irradiate the solution with a suitable UV lamp (e.g., medium-pressure mercury lamp) while maintaining a cool temperature with a water bath. Monitor the reaction by TLC until the starting material is consumed. Remove the acetone under reduced pressure to yield the caged anhydride (4).

• Step C: Hydrolysis and Decarboxylation

  • Reagents: Caged anhydride (4), Sodium carbonate, Lead tetraacetate, Pyridine (B92270).

  • Procedure: Hydrolyze the anhydride (4) using an aqueous solution of sodium carbonate to form the corresponding dicarboxylic acid. Isolate and dry the diacid. Perform a decarboxylation by treating the diacid with lead tetraacetate in pyridine to afford basketene (5).

• Step D: Hydrogenation

  • Reagent: Basketene (5).

  • Catalyst: Palladium on carbon (Pd/C).

  • Procedure: Dissolve basketene (5) in a suitable solvent like ethanol (B145695) or ethyl acetate. Add the Pd/C catalyst. Subject the mixture to a hydrogen atmosphere (e.g., using a balloon or a Parr hydrogenator) and stir until hydrogen uptake ceases. Filter the reaction mixture through Celite to remove the catalyst and evaporate the solvent to yield Basketane (6).

Visualizations

Caption: Workflow for the classic Diels-Alder based synthesis of Basketane.

Caption: Troubleshooting flowchart for the photochemical cycloaddition step.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Basketane - Wikipedia [en.wikipedia.org]
• 3. Basketane - Wikiwand [wikiwand.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Cage compounds. A ready synthesis of a highly substituted basketane - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Synthesis of Basketane Derivatives

Welcome to the technical support center for the synthesis of basketane derivatives. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the synthesis of these complex molecules.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to the basketane core?

A1: The most frequently employed synthetic routes to the basketane core are:

• The Diels-Alder Approach: This classic route typically starts with a Diels-Alder reaction between a diene, such as cyclooctatetraene (B1213319) or cyclohexa-1,3-diene, and a dienophile like maleic anhydride (B1165640) or 1,4-benzoquinone (B44022). This is followed by a key intramolecular photochemical [2+2] cycloaddition to form the cage structure.[1][2][3]

• Ring Expansion from Homocubanone: A synthesis starting from a cubane (B1203433) derivative, homocubanone, can be used. This involves a ring expansion, for instance, through a Wolff rearrangement.[2]

• Alternative Routes: Other methods, including those involving a pseudo-Favorskii rearrangement of a polycyclic diketone, have also been developed.[1]

Q2: Why are the yields for basketane synthesis often low?

A2: The synthesis of basketane derivatives is challenging due to several factors that can contribute to low yields:

• High Ring Strain: The basketane cage is a highly strained polycyclic system. This inherent strain can make the intermediates and the final product prone to decomposition or rearrangement under the reaction conditions.[2]

• Competing Side Reactions: Many steps in the synthesis are prone to side reactions. For example, the photochemical [2+2] cycloaddition can have moderate yields (around 40%) due to competing photochemical pathways.[1][3] The Hunsdiecker reaction can lead to polymerization with unsaturated substrates.

• Multi-step Synthesis: The syntheses are often lengthy, and the accumulation of yield losses over multiple steps can result in a low overall yield. For instance, one route has an overall yield of 11% from the starting material.[1]

Q3: What are the key challenges in purifying basketane derivatives?

A3: Purification of basketane derivatives can be challenging due to:

• Similar Polarities of Byproducts: Side products formed during the synthesis may have similar polarities to the desired product, making chromatographic separation difficult.

• Thermal Instability: The high strain energy of basketanes can make them sensitive to heat, limiting the use of purification techniques that require high temperatures, such as distillation.

• Crystallization Difficulties: Obtaining crystalline material for purification by recrystallization can be difficult, and may require extensive screening of solvents.

Q4: What are some common metal-catalyzed rearrangements of basketane?

A4: Basketane can undergo valence isomerization to less strained polycyclic hydrocarbons when catalyzed by transition metals. A common example is the silver perchlorate-catalyzed rearrangement to snoutane. The ratio of products can depend on the specific catalyst and substituents on the basketane core.[1]

Troubleshooting Guides

Problem 1: Low Yield in the Photochemical [2+2] Cycloaddition Step

Potential Causes:

• Inappropriate Wavelength or Light Source: The photochemical reaction is sensitive to the wavelength of light used. An incorrect wavelength can lead to inefficient conversion or decomposition of the starting material.

• Solvent and Concentration Issues: The choice of solvent is critical. For example, acetone (B3395972) is often used as both a solvent and a photosensitizer.[1][3] Incorrect concentration can affect the efficiency of the intramolecular reaction.

• Presence of Quenchers: Impurities in the starting material or solvent can act as quenchers for the excited state, inhibiting the desired cycloaddition.

• Reaction Time: Both insufficient and excessive irradiation times can lead to low yields of the desired product.

Troubleshooting Steps:

• Optimize Light Source: Ensure the use of a mercury lamp or another appropriate UV source that provides the necessary wavelength for the specific substrate.

• Solvent Purity and Choice: Use high-purity, degassed solvents. If not using a sensitizing solvent like acetone, consider adding a triplet sensitizer.

• Concentration Adjustment: Run the reaction at high dilution to favor the intramolecular cycloaddition over intermolecular reactions.

• Monitor Reaction Progress: Follow the reaction progress using techniques like TLC or GC-MS to determine the optimal irradiation time and prevent product decomposition.

• Purify Starting Material: Ensure the starting Diels-Alder adduct is free of impurities that could act as quenchers.

Problem 2: Inefficient Favorskii Rearrangement

Potential Causes:

• Base Strength and Stoichiometry: The choice and amount of base are crucial. Too weak a base may not lead to efficient enolate formation, while an excess of a strong base can cause side reactions.

• Solvent Effects: The polarity and protic nature of the solvent can influence the reaction pathway and the stability of the intermediates.

• Steric Hindrance: Bulky substituents near the reaction center can hinder the formation of the cyclopropanone (B1606653) intermediate.

• Enolate Formation Issues: For the reaction to proceed, an enolate must be formed on the side of the ketone away from the halogen. If this is not possible, the reaction may proceed through a less efficient pseudo-Favorskii mechanism.[4]

Troubleshooting Steps:

• Base Selection: Experiment with different bases, such as sodium hydroxide (B78521) or sodium methoxide, and carefully control the stoichiometry.

• Solvent Screening: Test a range of solvents to find the optimal conditions for the specific substrate.

• Temperature Control: Optimize the reaction temperature to balance the reaction rate and the stability of the intermediates.

• Substrate Design: If possible, consider redesigning the substrate to minimize steric hindrance around the ketone.

Problem 3: Reductive Debromination with Tributyltin Hydride Gives Low Yield or Side Products

Potential Causes:

• Reagent Quality: The quality of the tributyltin hydride and the radical initiator (e.g., AIBN) is critical. Old or impure reagents can be less effective.

• Incomplete Reaction: Insufficient reaction time or a low concentration of the radical initiator can lead to incomplete conversion.

• Side Reactions: The radical intermediates can participate in undesired side reactions, such as intermolecular coupling or reaction with the solvent.

• Purification Issues: Tributyltin byproducts can be difficult to remove, complicating the purification and leading to apparent low yields of the isolated product.

Troubleshooting Steps:

• Use Fresh Reagents: Ensure that the tributyltin hydride is freshly distilled and the AIBN is of high purity.

• Optimize Reaction Conditions: Adjust the reaction temperature and the concentration of the initiator to ensure a steady generation of radicals. The reaction is typically carried out in a non-polar solvent like benzene (B151609) or toluene.

• Control Stoichiometry: Use a slight excess of tributyltin hydride to ensure complete reduction.

• Effective Purification: Employ methods to remove tin byproducts, such as partitioning with hexane/acetonitrile, column chromatography on silica (B1680970) gel, or treatment with potassium fluoride (B91410) solution.

Quantitative Data Summary

Synthetic Route	Key Step	Reagents & Conditions	Reported Yield	Reference
Diels-Alder	Photochemical [2+2] Cycloaddition	Diels-Alder adduct of cyclooctatetraene and maleic anhydride, acetone, UV light	40%	[1][3]
Alternative Route	Pseudo-Favorskii Rearrangement	1,6-dibromopentacyclododeca-2,7-dione, 25% aqueous NaOH	Not specified for this step	[1]
Alternative Route	Overall Yield	Starting from 1,4-benzoquinone and cyclohexa-1,3-diene	11%	[1]
Substituted Basketane	Intramolecular Photocycloaddition	Diels-Alder adduct (1), UV light	72% for dione (B5365651) (2)	[5]
Substituted Basketane	Intramolecular Photocycloaddition	Tricyclic diene (3), UV light	84% for basketane (4)	[5]

Experimental Protocols

Protocol 1: Synthesis of Basketane via Diels-Alder and Photocycloaddition

This protocol is a generalized procedure based on the originally reported syntheses.[1][3]

Step 1: Diels-Alder Reaction of Cyclooctatetraene and Maleic Anhydride

• Dissolve maleic anhydride (1.0 eq) in a suitable solvent such as benzene.

• Add cyclooctatetraene (1.0 eq) to the solution at room temperature.

• Stir the reaction mixture for several hours until the reaction is complete (monitor by TLC).

• Remove the solvent under reduced pressure to obtain the crude Diels-Alder adduct.

• Recrystallize the crude product from a suitable solvent to obtain the pure polycyclic anhydride.

Step 2: Photochemical [2+2] Cycloaddition

• Dissolve the purified Diels-Alder adduct in acetone. The concentration should be low to favor intramolecular cyclization.

• Irradiate the solution with a high-pressure mercury lamp in a photochemical reactor.

• Monitor the progress of the reaction by TLC or GC-MS.

• Once the starting material is consumed, remove the solvent under reduced pressure.

• Purify the resulting caged anhydride by column chromatography or recrystallization.

Step 3: Hydrolysis and Decarboxylation

• Hydrolyze the caged anhydride to the corresponding dicarboxylic acid using a base such as sodium carbonate, followed by acidification.

• Treat the dicarboxylic acid with lead tetraacetate in pyridine (B92270) to effect a bisdecarboxylation, affording basketene.

• Purify the basketene by chromatography.

Step 4: Hydrogenation to Basketane

• Dissolve the purified basketene in a suitable solvent like ethanol (B145695) or ethyl acetate.

• Add a catalytic amount of palladium on carbon (Pd/C).

• Subject the mixture to a hydrogen atmosphere (e.g., using a balloon or a Parr hydrogenator) and stir until the reaction is complete.

• Filter off the catalyst and remove the solvent to yield basketane.

Visualizations

Caption: Synthetic pathway to basketane via the Diels-Alder approach.

Caption: Troubleshooting workflow for low yield in photochemical cycloaddition.

References

• 1. Basketane - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. wikiwand.com [wikiwand.com]
• 4. Favorskii rearrangement - Wikipedia [en.wikipedia.org]
• 5. Cage compounds. A ready synthesis of a highly substituted basketane - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Photochemical Isomerization for Basketane Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the photochemical synthesis of basketane and its derivatives. The focus is on addressing potential side reactions and other experimental challenges encountered during the intramolecular [2+2] photocycloaddition step.

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low Yield of Desired Basketane Precursor	- Incomplete Reaction: Insufficient irradiation time or low lamp intensity. - Photodegradation: Prolonged exposure to UV light can lead to the degradation of the starting material and/or the product. - Incorrect Wavelength: The wavelength of the UV lamp may not be optimal for exciting the photosensitizer (acetone). - Quenching: Presence of impurities (e.g., oxygen, residual solvents) that can quench the triplet excited state of the sensitizer (B1316253).	- Monitor the reaction progress by TLC or ¹H NMR to determine the optimal irradiation time. - Use a UV lamp with an appropriate wavelength for acetone (B3395972) sensitization (typically around 300 nm). - Ensure the reaction mixture is thoroughly degassed with an inert gas (e.g., nitrogen or argon) prior to and during irradiation. - Use high-purity, dry acetone as both the solvent and sensitizer.
Formation of a Major Isomeric Byproduct	- "Crossed" vs. "Straight" Cycloaddition: The starting diene can potentially cyclize in two different ways, leading to the desired "straight" adduct (basketane skeleton) and an undesired "crossed" isomeric product.	- While difficult to control directly, the ratio of "straight" to "crossed" products can sometimes be influenced by reaction temperature. Running the reaction at a lower temperature may favor the formation of the thermodynamically more stable product. - Careful purification by column chromatography or recrystallization is often necessary to separate the desired isomer.
Presence of Polymeric or High Molecular Weight Material	- Intermolecular [2+2] Photocycloaddition: At high concentrations of the starting material, intermolecular reactions can compete with the desired intramolecular cyclization, leading to dimers and polymers.	- Perform the photochemical reaction under high dilution conditions (typically in the range of 0.01-0.05 M) to favor the intramolecular pathway.
Reaction Fails to Initiate	- Inactive Sensitizer: The acetone may contain impurities that inhibit its function as a photosensitizer. - UV Lamp Malfunction: The UV lamp may not be emitting at the correct wavelength or intensity.	- Use freshly distilled, spectrophotometric grade acetone. - Check the specifications and age of the UV lamp. If necessary, measure its output with a photometer.

Frequently Asked Questions (FAQs)

Q1: What is the role of acetone in the photochemical isomerization for basketane synthesis?

A1: In this reaction, acetone serves as a photosensitizer. It absorbs UV light and is promoted to an excited singlet state, which then undergoes efficient intersystem crossing to a triplet state. Through a process called triplet energy transfer, the excited acetone triplet transfers its energy to the diene starting material, promoting it to its triplet state, which then undergoes the intramolecular [2+2] cycloaddition to form the basketane skeleton.

Q2: What type of photoreactor is recommended for this reaction?

A2: A quartz immersion well photoreactor is ideal for this type of reaction. Quartz is transparent to the UV wavelengths required to excite acetone, and the immersion well design ensures efficient irradiation of the solution. The reactor should be equipped with a gas inlet for degassing and a cooling system to maintain a constant temperature.

Q3: How can I monitor the progress of the reaction?

A3: The reaction can be monitored by taking small aliquots at regular intervals and analyzing them by thin-layer chromatography (TLC) or proton nuclear magnetic resonance (¹H NMR) spectroscopy. The disappearance of the starting material and the appearance of the product spot (with a different Rf value on TLC) or new signals in the NMR spectrum will indicate the reaction's progress.

Q4: Are there alternative photosensitizers to acetone?

A4: While acetone is commonly used and effective, other triplet sensitizers with appropriate triplet energies could potentially be used. Examples include acetophenone (B1666503) or benzophenone. However, the choice of sensitizer may affect the reaction efficiency and product distribution, and optimization would be required.

Experimental Protocol: Photochemical Synthesis of Basketane Precursor

This protocol is based on the original synthesis of basketane reported by Dauben and Whalen.[1]

Reaction: Intramolecular [2+2] photocycloaddition of the Diels-Alder adduct of cyclooctatetraene (B1213319) and maleic anhydride.

Materials:

• Diels-Alder adduct of cyclooctatetraene and maleic anhydride

• Acetone (spectrophotometric grade, freshly distilled)

• Nitrogen or Argon gas

• Quartz immersion well photoreactor with a medium-pressure mercury lamp

• Cooling system

Procedure:

• Dissolve the Diels-Alder adduct in a sufficient volume of acetone to achieve a concentration of approximately 0.05 M.

• Transfer the solution to the quartz photoreactor.

• Degas the solution for at least 30 minutes by bubbling a gentle stream of nitrogen or argon through it. This is crucial to remove dissolved oxygen, which can quench the triplet excited state.

• While maintaining a positive pressure of the inert gas, turn on the cooling system to maintain the desired reaction temperature (e.g., 20 °C).

• Turn on the UV lamp to initiate the photoreaction.

• Monitor the reaction progress periodically (e.g., every 2 hours) using TLC or ¹H NMR.

• Once the starting material is consumed or the reaction reaches a photostationary state (no further change in the composition of the reaction mixture), turn off the UV lamp.

• Remove the solvent under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography to isolate the desired basketane precursor. The original synthesis reported a 40% yield for this photochemical step.[1]

Reaction Pathways

The following diagram illustrates the desired photochemical isomerization pathway and a potential major side reaction pathway.

Caption: Photochemical pathways for basketane precursor synthesis.

References

• 1. Basketane - Wikipedia [en.wikipedia.org]

Optimizing Catalyst Selection for Basketane Rearrangement: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance for optimizing catalyst selection in Basketane rearrangement reactions. Authored for professionals in research and drug development, this resource offers detailed troubleshooting, experimental protocols, and comparative data to facilitate efficient and successful experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the most common catalysts used for the Basketane rearrangement?

A1: The most frequently employed catalysts for the Basketane rearrangement are transition metals, particularly silver(I) salts like silver perchlorate. These are known to efficiently catalyze the isomerization of basketane to snoutane. Additionally, palladium on carbon (Pd/C) is utilized for the hydrogenolysis of basketane, leading to the formation of dihydrobasketane.

Q2: I am observing low yields of the desired rearranged product. What are the potential causes and solutions?

A2: Low yields in Basketane rearrangements can stem from several factors:

• Suboptimal Reaction Temperature: Temperature is a critical parameter. For instance, in silver-catalyzed isomerizations, excessively high temperatures can lead to the formation of side products like protoadamantane, thus reducing the yield of the desired snoutane. It is crucial to carefully control and optimize the reaction temperature.

• Incorrect Catalyst Loading: The amount of catalyst can significantly impact the reaction rate and selectivity. Insufficient catalyst may lead to incomplete conversion, while excessive amounts can sometimes promote side reactions. A systematic screening of catalyst loading is recommended.

• Catalyst Deactivation: The catalyst may lose its activity during the reaction. (See Q3 for more details).

• Impurities in the Reaction Mixture: The presence of impurities in the solvent or starting material can poison the catalyst. Ensure the use of high-purity reagents and solvents.

Q3: My catalyst seems to be deactivating over time or with reuse. What could be the reason, and how can I mitigate this?

A3: Catalyst deactivation is a common issue in catalytic reactions and can be caused by several mechanisms:

• Poisoning: Certain functional groups or impurities in the reaction mixture can strongly adsorb to the active sites of the catalyst, rendering them inactive. For example, sulfur- or phosphorus-containing compounds can act as poisons for many transition metal catalysts. Rigorous purification of starting materials and solvents is essential.

• Fouling: Deposition of byproducts or polymerized material on the catalyst surface can block active sites. This can sometimes be reversed by washing the catalyst with an appropriate solvent.

• Sintering: At high temperatures, small metal catalyst particles can agglomerate into larger ones, reducing the active surface area. This is often irreversible. Using a thermally stable support for the catalyst can help minimize sintering.

• Leaching: The active metal component of a heterogeneous catalyst may dissolve into the reaction mixture, leading to a loss of activity and potential contamination of the product.

To mitigate deactivation, consider performing the reaction under an inert atmosphere to prevent oxidation of the catalyst, using purified reagents, and optimizing the reaction temperature to avoid thermal degradation. For heterogeneous catalysts, regeneration procedures such as calcination or washing may be possible.

Q4: How can I improve the selectivity of my Basketane rearrangement reaction?

A4: Improving selectivity towards the desired product often involves fine-tuning the reaction conditions and catalyst choice:

• Catalyst Selection: The nature of the catalyst plays a crucial role. For instance, while silver(I) catalysts typically favor the formation of snoutane, other transition metals might lead to different rearranged products. A thorough screening of different catalysts is the first step. The choice between a Lewis acid, a Brønsted acid, or a transition metal catalyst can significantly alter the reaction pathway.

• Ligand Modification: For transition metal catalysts, the ligands coordinated to the metal center can influence its electronic and steric properties, thereby affecting selectivity. Experimenting with different ligands can be a powerful strategy.

• Solvent Choice: The polarity and coordinating ability of the solvent can influence the stability of intermediates and transition states, thus impacting the selectivity of the reaction. A solvent screening study is often beneficial.

• Temperature and Reaction Time: As mentioned earlier, these parameters can influence the product distribution. Lowering the temperature may favor the kinetic product over the thermodynamic one, and optimizing the reaction time can prevent the formation of degradation products.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low or No Conversion	Inactive catalyst	- Ensure the catalyst is fresh or has been properly activated. - Check for catalyst poisons in the starting materials or solvent. - Increase catalyst loading incrementally.
Insufficient reaction temperature or time	- Gradually increase the reaction temperature while monitoring for side product formation. - Extend the reaction time and monitor the progress by techniques like GC-MS or NMR.
Poor Selectivity / Multiple Products	Reaction conditions favor side reactions	- Optimize the reaction temperature; lower temperatures may improve selectivity. - Screen different solvents with varying polarities.
Incorrect catalyst choice	- Screen a variety of catalysts (e.g., different metal salts, Lewis acids, Brønsted acids). - For transition metal catalysts, experiment with different ligands.
Product Degradation	Prolonged reaction time or excessive temperature	- Monitor the reaction closely and quench it once the starting material is consumed. - Reduce the reaction temperature.
Presence of acidic or basic impurities	- Purify starting materials and solvents. - Consider using a buffer if the reaction is sensitive to pH changes.
Difficulty in Catalyst Removal	Homogeneous catalyst used	- Consider switching to a heterogeneous catalyst for easier separation. - If using a homogeneous catalyst, explore purification techniques like column chromatography or precipitation.

Catalyst Performance Data

The selection of an appropriate catalyst is paramount for achieving high yield and selectivity in the Basketane rearrangement. Below is a summary of reported catalyst systems and their performance.

Catalyst	Substrate	Product	Solvent	Temperature (°C)	Time (h)	Yield (%)	Selectivity	Reference
AgNO₃/KNO₃/AgCl	Basketane	Snoutane	Molten Salt	100-150	12	70-90	High	[1]
Silver(I) perchlorate	Basketane	Snoutane	Not specified	Not specified	Not specified	Not specified	Not specified	[2]
Palladium on Carbon (Pd/C)	Basketane	Dihydrobasketane	Not specified	Room Temp	Not specified	Not specified	High	[1]

Note: Comprehensive comparative studies across a wide range of catalysts for the Basketane rearrangement are limited in the publicly available literature. The data presented here is based on available reports.

Experimental Protocols

Silver-Catalyzed Isomerization of Basketane to Snoutane

This protocol is based on the reported silver(I)-catalyzed rearrangement.

Materials:

• Basketane

• Silver(I) nitrate (B79036) (AgNO₃)

• Potassium nitrate (KNO₃)

• Silver(I) chloride (AgCl)

• Inert, high-boiling point solvent (e.g., decalin), if not using a molten salt medium

• Schlenk flask or other suitable reaction vessel

• Magnetic stirrer and heating mantle/oil bath

• Standard glassware for workup and purification (e.g., separatory funnel, rotary evaporator, chromatography column)

Procedure:

• Preparation of the Catalyst System (Molten Salt): In a Schlenk flask, combine silver(I) nitrate, potassium nitrate, and silver(I) chloride in a glovebox or under an inert atmosphere. The exact ratios may need to be optimized, but a eutectic mixture is often preferred to achieve a lower melting point.

• Reaction Setup: Add Basketane to the flask containing the molten salt mixture or to a solution of the silver catalyst in an inert, high-boiling solvent.

• Reaction Conditions: Heat the reaction mixture to 100-150 °C with vigorous stirring under an inert atmosphere (e.g., nitrogen or argon).

• Monitoring the Reaction: The progress of the reaction can be monitored by taking aliquots at regular intervals and analyzing them by Gas Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy.

• Workup: After the reaction is complete (typically after 12 hours, or as determined by monitoring), cool the mixture to room temperature. If a solvent was used, dilute the mixture with a suitable organic solvent (e.g., diethyl ether or hexane) and filter to remove the catalyst. If a molten salt was used, the product may be extracted with an organic solvent. Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate (B86663) or magnesium sulfate.

• Purification: Remove the solvent under reduced pressure using a rotary evaporator. The crude product can be purified by column chromatography on silica (B1680970) gel or alumina, or by sublimation, to yield pure snoutane.

Visualizing Experimental and Logical Workflows

Catalyst Screening Workflow for Basketane Rearrangement

The following diagram illustrates a typical workflow for screening and optimizing a catalyst for the Basketane rearrangement.

Caption: A generalized workflow for catalyst screening and optimization in the Basketane rearrangement.

Proposed Signaling Pathway for Silver(I)-Catalyzed Basketane Rearrangement

This diagram illustrates the proposed mechanistic pathway for the isomerization of Basketane to Snoutane catalyzed by a Silver(I) ion.

Caption: Proposed mechanism for the Ag(I)-catalyzed rearrangement of Basketane to Snoutane.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Preventing decomposition of Basketane during synthesis

Welcome to the technical support center for the synthesis of Basketane. This resource is intended for researchers, scientists, and professionals in drug development. Here, you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data to help you navigate the challenges of synthesizing and handling this highly strained molecule and prevent its decomposition.

Frequently Asked Questions (FAQs)

Q1: What is the primary reason for Basketane's instability?

A1: Basketane is a highly strained polycyclic alkane. Its cage-like structure contains multiple cyclobutane (B1203170) and cyclopropane (B1198618) rings, forcing the C-C-C bond angles to deviate significantly from the ideal 109.5 degrees for sp³-hybridized carbon atoms.[1][2] This high strain energy makes the molecule prone to decomposition and rearrangement to less strained isomers.[1][2]

Q2: What are the common decomposition pathways for Basketane?

A2: The primary decomposition pathways for Basketane involve rearrangements to thermodynamically more stable isomers. These include:

• Metal-catalyzed isomerization: Transition metals, such as silver perchlorate, can catalyze the valence isomerization of Basketane to snoutane.[1]

• Hydrogenolysis: In the presence of catalysts like palladium on carbon, Basketane can undergo hydrogenolysis, where C-C bonds are cleaved. This can lead to the formation of dihydrobasketane and, with further hydrogenation, twistane.[1]

Q3: Can I store Basketane under ambient conditions?

A3: Due to its inherent instability, long-term storage of Basketane under ambient conditions is not recommended. For short-term storage, it is advisable to keep solid Basketane in a tightly sealed vial in a refrigerator. For longer-term storage, storing under an inert atmosphere (e.g., argon or nitrogen) at low temperatures (-20°C or below) is recommended to minimize decomposition. Solutions of Basketane should be used fresh and not stored for extended periods.

Q4: Are there any general strategies to improve the success of strained molecule synthesis like Basketane?

A4: Yes, several general principles can be applied:

• High Purity of Reagents and Solvents: Impurities can often catalyze decomposition or lead to side reactions. Using freshly distilled solvents and high-purity reagents is crucial.

• Inert Atmosphere: Many of the intermediates and the final Basketane molecule can be sensitive to oxygen and moisture. Conducting reactions under an inert atmosphere (argon or nitrogen) can prevent oxidative decomposition.

• Temperature Control: Many steps in the synthesis are temperature-sensitive. Precise temperature control can help minimize side reactions and prevent decomposition.

• Protecting Groups: For syntheses involving more complex, functionalized Basketane derivatives, the use of protecting groups can be essential to mask reactive functional groups and prevent unwanted side reactions.[3][4][5][6]

Troubleshooting Guides

This section provides troubleshooting for common issues encountered during the synthesis of Basketane via the well-established route starting from cyclooctatetraene (B1213319) and maleic anhydride (B1165640).

Step 1: Diels-Alder Reaction of Cyclooctatetraene and Maleic Anhydride

Issue: Low yield of the polycyclic anhydride adduct.

Potential Cause	Recommended Solution
Impure Cyclooctatetraene	Commercially available cyclooctatetraene can contain impurities. Purify by distillation before use.
Suboptimal Reaction Temperature	While often performed at room temperature, gentle heating (e.g., 40-50°C) can sometimes improve the reaction rate and yield. Monitor the reaction by TLC to avoid byproduct formation at higher temperatures.
Incorrect Stoichiometry	Ensure a 1:1 molar ratio of the reactants. Using a slight excess of one reactant may not improve the yield and can complicate purification.
Inadequate Reaction Time	Allow the reaction to proceed for a sufficient duration. Monitor the reaction progress by TLC to determine the optimal reaction time.

Step 2: Intramolecular Photochemical [2+2] Cycloaddition

Issue: Low yield of the caged anhydride (reported around 40%). [1]

Potential Cause	Recommended Solution
Inefficient Light Source	Ensure the use of a suitable UV lamp (e.g., a medium-pressure mercury lamp) with the correct wavelength for the photochemical reaction. The lamp's output should be stable.
Incorrect Solvent	Acetone (B3395972) is commonly used as both the solvent and a photosensitizer.[1] Ensure the acetone is of high purity and dry.
Concentration of the Reactant	The concentration of the starting material can affect the efficiency of the intramolecular cycloaddition. Very high concentrations may favor intermolecular reactions. Optimization of the concentration may be necessary.
Inadequate Irradiation Time	Monitor the reaction progress by TLC. Insufficient irradiation will result in incomplete conversion, while excessive irradiation can lead to product decomposition.
Oxygen in the System	Oxygen can quench the excited state of the molecule, inhibiting the desired cycloaddition. Deoxygenate the solvent by bubbling with nitrogen or argon before and during the reaction.

Step 3: Hydrolysis of the Anhydride

Issue: Incomplete hydrolysis to the dicarboxylic acid.

Potential Cause	Recommended Solution
Insufficient Base	Ensure that a sufficient molar excess of a base like sodium carbonate or sodium hydroxide (B78521) is used to drive the hydrolysis to completion.
Inadequate Reaction Time or Temperature	Gentle heating can facilitate the hydrolysis. Monitor the reaction by IR spectroscopy (disappearance of the anhydride C=O stretch) or by the complete dissolution of the starting material.
Poor Solubility	The anhydride may have limited solubility in aqueous base. The use of a co-solvent like THF or dioxane can improve solubility and reaction rate.

Step 4: Oxidative Decarboxylation with Lead Tetraacetate

Issue: Low yield of Basketene and formation of byproducts.

Potential Cause	Recommended Solution
Decomposition of Lead Tetraacetate	Lead tetraacetate is moisture-sensitive.[7] Use fresh, high-quality reagent. Store it properly and handle it in a dry environment.
Suboptimal Solvent	Pyridine is often used as a solvent. Ensure it is dry. Other non-polar aprotic solvents like benzene (B151609) or carbon tetrachloride can also be used.[8]
Formation of Side Products	Oxidative decarboxylation with lead tetraacetate can sometimes lead to the formation of acetates or other rearrangement products.[9] Careful control of the reaction temperature and slow addition of the reagent can help minimize these side reactions.
Radical Side Reactions	The reaction proceeds through a radical mechanism, which can be prone to side reactions.[8] Working at dilute concentrations may favor the desired intramolecular reaction.

Step 5: Hydrogenation of Basketene to Basketane

Issue: Over-reduction and cleavage of the Basketane cage.

Potential Cause	Recommended Solution
Harsh Reaction Conditions	Over-hydrogenation can lead to the cleavage of the strained C-C bonds, forming twistane.[1] Use a less active catalyst or milder conditions (e.g., lower hydrogen pressure, shorter reaction time).
Catalyst Activity	The activity of Pd/C can vary. A 5% Pd/C catalyst is often sufficient. Monitor the reaction carefully by GC-MS to stop it once the starting material is consumed.
Incorrect Solvent	A non-polar solvent like ethyl acetate (B1210297) or hexane (B92381) is typically used. Ensure the solvent is pure and does not contain any substances that could poison the catalyst.

Experimental Protocols

Synthesis of Basketane via the Cyclooctatetraene Route

This protocol is a compilation based on established synthetic procedures.[1][2]

Step 1: Diels-Alder Adduct Formation

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve cyclooctatetraene (1.0 eq) and maleic anhydride (1.0 eq) in dry benzene.

• Stir the mixture at room temperature for 24-48 hours, monitoring the reaction progress by TLC.

• Upon completion, cool the reaction mixture in an ice bath to precipitate the product.

• Collect the solid product by vacuum filtration, wash with cold benzene, and dry under vacuum.

Step 2: Photochemical Cycloaddition

• Dissolve the Diels-Alder adduct in acetone in a quartz reaction vessel. The concentration should be optimized, typically in the range of 0.05-0.1 M.

• Deoxygenate the solution by bubbling with argon or nitrogen for at least 30 minutes.

• Irradiate the solution with a medium-pressure mercury lamp while maintaining a gentle flow of the inert gas. The reaction vessel should be cooled to maintain a constant temperature (e.g., 20-25°C).

• Monitor the reaction by TLC. Upon completion, remove the acetone under reduced pressure.

• The crude product can be purified by recrystallization.

Step 3: Anhydride Hydrolysis

• Suspend the caged anhydride in a 10% aqueous solution of sodium carbonate.

• Heat the mixture with stirring until the solid dissolves completely.

• Cool the solution and acidify with concentrated HCl to a pH of ~2.

• Collect the precipitated dicarboxylic acid by vacuum filtration, wash with cold water, and dry thoroughly.

Step 4: Oxidative Decarboxylation

• Caution: Lead tetraacetate is toxic and should be handled with appropriate safety precautions in a fume hood.

• In a dry flask under an inert atmosphere, dissolve the dicarboxylic acid in dry pyridine.

• Add lead tetraacetate portion-wise with stirring. The reaction is often exothermic and may require cooling to maintain the desired temperature.

• After the addition is complete, stir the reaction mixture at room temperature or with gentle heating, monitoring by TLC.

• Upon completion, pour the reaction mixture into water and extract with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Wash the organic layer with dilute acid (to remove pyridine), then with saturated sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain crude basketene.

Step 5: Hydrogenation

• Dissolve the crude basketene in ethyl acetate.

• Add a catalytic amount of 5% Palladium on carbon.

• Hydrogenate the mixture in a Parr hydrogenator at a low pressure of hydrogen (e.g., 1-2 atm).

• Monitor the reaction by GC-MS. Once the starting material is consumed, filter the reaction mixture through a pad of Celite to remove the catalyst.

• Remove the solvent under reduced pressure to yield crude Basketane. The product can be further purified by sublimation or recrystallization.

Data Presentation

Table 1: Reported Yields for the Synthesis of Basketane

Step	Product	Reported Yield	Reference
Photochemical Cycloaddition	Caged Anhydride	~40%	[1]
Reductive Debromination (Alternative Route)	Basketane	11% (overall)	[1]

Note: Yields can vary significantly based on experimental conditions and scale.

Visualizations

Logical Workflow for Troubleshooting Basketane Synthesis

Caption: Troubleshooting workflow for Basketane synthesis.

Decomposition Pathways of Basketane

Caption: Major decomposition and reaction pathways of Basketane.

References

• 1. Basketane - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. Protective Groups [organic-chemistry.org]
• 4. Protecting group - Wikipedia [en.wikipedia.org]
• 5. learninglink.oup.com [learninglink.oup.com]
• 6. media.neliti.com [media.neliti.com]
• 7. 2024.sci-hub.st [2024.sci-hub.st]
• 8. researchgate.net [researchgate.net]
• 9. Mechanism of decarboxylation of bicyclic acids by lead tetra-acetate - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

Troubleshooting low yield in Basketane Diels-Alder reaction

Welcome to the technical support center for the Basketane Diels-Alder reaction. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the synthesis of basketane and its derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the common starting materials for the Diels-Alder synthesis of a basketane precursor?

There are two primary, historically significant Diels-Alder routes to basketane precursors. The first involves the reaction of cyclooctatetraene (B1213319) with maleic anhydride (B1165640). A second, often higher-yielding method, utilizes the reaction between 1,4-benzoquinone (B44022) and cyclohexa-1,3-diene.[1]

Q2: My Diels-Alder reaction to form the basketane precursor is resulting in a low yield. What are the general areas I should investigate?

Low yields in Diels-Alder reactions can typically be attributed to several factors: suboptimal reaction conditions (temperature, solvent, concentration, and reaction time), the purity of starting materials, the presence of side reactions, and inefficient product isolation and purification. For the specific case of basketane synthesis, the stability and reactivity of the specific dienes and dienophiles are also critical considerations.

Q3: What is a retro-Diels-Alder reaction and could it be affecting my yield?

The retro-Diels-Alder reaction is the microscopic reverse of the Diels-Alder reaction, where the cyclohexene (B86901) product reverts to the original diene and dienophile. This process is favored at higher temperatures. If your reaction is conducted at an excessively high temperature, you may be experiencing an equilibrium that favors the starting materials, thus lowering the yield of your desired basketane precursor.

Troubleshooting Guides

Issue 1: Low or No Product Formation

If you are observing minimal to no formation of your desired Diels-Alder adduct, consider the following troubleshooting steps.

Potential Causes and Solutions:

• Incorrect Reaction Temperature: The reaction may require heating to overcome the activation energy barrier. Conversely, excessively high temperatures can promote the retro-Diels-Alder reaction.

• Inappropriate Solvent: The choice of solvent can significantly influence reaction rates. Polar solvents can sometimes accelerate the reaction.

• Insufficient Reaction Time: Some Diels-Alder reactions require extended periods to reach completion.

• Low Purity of Reactants: Impurities in the diene or dienophile can inhibit the reaction. Ensure starting materials are pure.

• Diene Conformation: For the reaction to occur, the diene must be in the s-cis conformation. While cyclic dienes like cyclohexa-1,3-diene are locked in this favorable conformation, other factors can influence reactivity.

Experimental Protocol: General Procedure for Thermal Diels-Alder Reaction

• Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the dienophile (e.g., maleic anhydride or 1,4-benzoquinone) in a suitable solvent (e.g., toluene, xylene, or dichloromethane).

• Addition of Diene: Add the diene (e.g., cyclooctatetraene or cyclohexa-1,3-diene) to the solution. For highly reactive dienes, this may be done at a reduced temperature.

• Reaction Conditions: Heat the reaction mixture to the desired temperature (ranging from room temperature to reflux) and monitor the progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. The product may precipitate upon cooling or require solvent evaporation followed by purification.

• Purification: The crude product can be purified by recrystallization or column chromatography.

Troubleshooting Workflow for Low Product Formation

Caption: Workflow for troubleshooting low product yield.

Issue 2: Formation of Multiple Products or Isomers

The appearance of multiple spots on a TLC plate or several peaks in a GC-MS chromatogram indicates the formation of side products or isomers.

Potential Causes and Solutions:

• Stereoselectivity (Endo/Exo Isomers): Diels-Alder reactions can produce both endo and exo isomers. The endo product is often the kinetically favored product, formed at lower temperatures, while the exo product may be more thermodynamically stable and favored at higher temperatures.

• Side Reactions: The reactants may undergo alternative reactions, such as polymerization, especially at elevated temperatures.

• Oxidation/Decomposition: The starting materials or the product may be sensitive to air or temperature, leading to decomposition.

Data Presentation: Temperature Effects on Endo/Exo Selectivity (Hypothetical Data)

Temperature (°C)	Reaction Time (h)	Solvent	Endo:Exo Ratio	Overall Yield (%)
25	24	Toluene	95:5	60
80	12	Toluene	80:20	75
110	6	Toluene	60:40	70

Logical Diagram for Product Selectivity Issues

Caption: Troubleshooting multiple product formation.

Issue 3: Difficulty in Product Isolation and Purification

Even with a successful reaction, isolating the pure Diels-Alder adduct can be challenging.

Potential Causes and Solutions:

• Product Solubility: The product may be highly soluble in the reaction solvent, making precipitation or crystallization difficult.

• Co-elution during Chromatography: The product and starting materials or byproducts may have similar polarities, leading to difficult separation by column chromatography.

• Product Instability: The basketane precursor may be unstable under the purification conditions (e.g., on silica (B1680970) gel).

Data Presentation: Solvent Screening for Recrystallization (Hypothetical Data)

Solvent System	Product Recovery (%)	Purity (by NMR) (%)
Ethanol/Water	75	95
Hexane/Ethyl Acetate	85	98
Dichloromethane/Hexane	90	99

Experimental Protocol: Purification by Recrystallization

• Dissolution: Dissolve the crude product in a minimal amount of a suitable hot solvent in which the product has high solubility at elevated temperatures and low solubility at room temperature.

• Hot Filtration: If insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature, then cool further in an ice bath to promote crystal formation.

• Isolation: Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

References

• 1. Basketane - Wikipedia [en.wikipedia.org]

Technical Support Center: Purification of Substituted Basketanes

Welcome to the technical support center for the purification of substituted basketanes. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the purification of these complex polycyclic compounds. Here you will find troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format, detailed experimental protocols, and data-driven comparisons of purification techniques.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered in the synthesis of substituted basketanes?

A1: Impurities in substituted basketane synthesis are highly dependent on the specific synthetic route employed. However, common impurities can be broadly categorized as:

• Starting Materials: Unreacted starting materials are a frequent source of contamination.

• Reagents and Catalysts: Residual reagents, catalysts (e.g., palladium from coupling reactions), and their byproducts can be carried through the reaction work-up.

• Side-Products: Incomplete reactions or side reactions can lead to the formation of structurally related impurities. For instance, in syntheses involving Diels-Alder reactions, both endo and exo isomers may form.

• Solvents: Residual solvents from the reaction or extraction steps are common.

• Degradation Products: Substituted basketanes can be prone to degradation under certain conditions (e.g., strong acids/bases, high temperatures), leading to rearranged or fragmented impurities.

Q2: My substituted basketane appears to be degrading during silica (B1680970) gel chromatography. What could be the cause and how can I prevent it?

A2: Degradation of substituted basketanes on silica gel is a known issue, often attributed to the acidic nature of standard silica gel. The Lewis acidic sites on the silica surface can catalyze rearrangements or decomposition of strained polycyclic systems.

To mitigate this, consider the following:

• Use Neutralized or Deactivated Silica Gel: Pre-treating the silica gel with a base, such as triethylamine (B128534) in the eluent, can neutralize the acidic sites. Alternatively, commercially available deactivated silica gel can be used.

• Switch to a Different Stationary Phase: Alumina (basic or neutral) can be a good alternative to silica gel. Reversed-phase chromatography (e.g., C18) is another option where the stationary phase is less likely to cause acid-catalyzed degradation.

• Minimize Contact Time: Perform flash chromatography to reduce the time the compound spends on the column.

• Work at Low Temperatures: If feasible, running the column at a lower temperature can reduce the rate of degradation.

Q3: I am struggling to separate diastereomers of my substituted basketane. What purification techniques are most effective?

A3: The separation of diastereomers of substituted basketanes can be challenging due to their subtle differences in physical properties. High-Performance Liquid Chromatography (HPLC) is often the most effective technique.

• Normal-Phase HPLC: Can be very effective for separating diastereomers, especially when there are polar functional groups that can interact with the stationary phase (e.g., silica or alumina).

• Reversed-Phase HPLC: Also a powerful technique, particularly for less polar basketane derivatives. Optimization of the mobile phase, including the use of different organic modifiers and additives, is crucial for achieving good separation.

• Fractional Crystallization: This classical technique can be effective if the diastereomers have significantly different solubilities in a particular solvent system. Seeding with a pure crystal of one diastereomer can sometimes facilitate the separation. However, it can be a trial-and-error process to find the right conditions.

Troubleshooting Guides

HPLC Purification

This guide addresses common issues encountered during the HPLC purification of substituted basketanes.

Problem	Potential Cause	Troubleshooting Steps
Poor or No Separation of Diastereomers	1. Inappropriate mobile phase composition. 2. Unsuitable stationary phase. 3. Insufficient column length or efficiency.	1. Optimize Mobile Phase: Systematically vary the solvent ratios. For reversed-phase, try different organic modifiers (e.g., acetonitrile (B52724) vs. methanol). For normal-phase, adjust the polarity with small amounts of a polar solvent. 2. Screen Different Columns: Test columns with different stationary phases (e.g., C18, Phenyl-Hexyl, Cyano for reversed-phase; Silica, Diol for normal-phase). Chiral stationary phases can also be effective for diastereomer separation. 3. Increase Column Length or Use a Smaller Particle Size Column: This will increase the number of theoretical plates and improve resolution.
Peak Tailing	1. Secondary interactions with the stationary phase (e.g., silanol (B1196071) groups on silica). 2. Column overload. 3. Presence of impurities that co-elute.	1. Modify Mobile Phase: Add a competing agent to the mobile phase, such as a small amount of trifluoroacetic acid (TFA) for acidic compounds or triethylamine (TEA) for basic compounds in reversed-phase. 2. Reduce Sample Concentration: Inject a more dilute sample to see if peak shape improves. 3. Check Purity of the Sample: Analyze the sample by another method (e.g., LC-MS) to check for co-eluting impurities.
Compound Instability on Column	1. Acidic or basic nature of the stationary phase. 2. On-column degradation catalyzed by metal contaminants.	1. Use End-Capped Columns: For reversed-phase, use a high-quality, end-capped column to minimize interaction with residual silanols. 2. Use a Different Stationary Phase: Consider a more inert stationary phase like a polymer-based column. 3. Add a Chelating Agent: If metal-catalyzed degradation is suspected, adding a small amount of a chelating agent like EDTA to the mobile phase may help.
Low Recovery	1. Irreversible adsorption onto the stationary phase. 2. Compound precipitation in the mobile phase.	1. Change Stationary Phase or Mobile Phase: A different combination may prevent irreversible binding. 2. Check Solubility: Ensure your compound is fully soluble in the mobile phase. You may need to adjust the organic/aqueous ratio or use a stronger solvent for injection.

Recrystallization

This guide provides troubleshooting for the purification of substituted basketanes via recrystallization.

Problem	Potential Cause	Troubleshooting Steps
Compound Does Not Dissolve	1. Incorrect solvent choice (compound is insoluble). 2. Insufficient solvent volume.	1. Perform Solvent Screening: Test the solubility of your compound in a range of solvents with varying polarities. 2. Increase Solvent Volume: Gradually add more solvent while heating and stirring.
Compound "Oils Out" Instead of Crystallizing	1. The boiling point of the solvent is too high. 2. The solution is supersaturated too quickly. 3. Presence of impurities that inhibit crystallization.	1. Choose a Lower-Boiling Solvent: This will allow for crystallization to occur at a lower temperature. 2. Slow Cooling: Allow the solution to cool slowly to room temperature, and then place it in a cold bath. 3. Add Seed Crystals: A small crystal of the pure compound can initiate crystallization. 4. Use a Solvent/Anti-Solvent System: Dissolve the compound in a good solvent and then slowly add a solvent in which it is insoluble (an "anti-solvent") until the solution becomes turbid.
No Crystals Form Upon Cooling	1. The solution is not sufficiently saturated. 2. The compound is too soluble in the chosen solvent.	1. Evaporate Some Solvent: Gently heat the solution to remove some of the solvent and increase the concentration. 2. Try a Different Solvent: Choose a solvent in which the compound has lower solubility at room temperature. 3. Scratch the Inside of the Flask: Use a glass rod to scratch the flask below the solvent level; this can create nucleation sites.
Low Purity After Recrystallization	1. Impurities have similar solubility to the desired compound. 2. Rapid crystallization trapping impurities.	1. Perform Multiple Recrystallizations: A second or third recrystallization can significantly improve purity. 2. Slow Down Crystallization: Slower cooling rates generally lead to the formation of purer crystals. 3. Choose a Different Solvent System: A different solvent may provide better discrimination between the compound and impurities.

Data on Purification Methods

Purification Method	Typical Purity Achieved	Typical Recovery Rate	Key Considerations
Flash Chromatography (Silica Gel)	85-98%	70-95%	Prone to causing degradation of sensitive compounds. Good for gross purification.
Preparative HPLC (Reversed-Phase)	>99%	60-90%	Excellent for separating closely related isomers. Can be time-consuming and requires specialized equipment.
Recrystallization	95->99%	50-85%	Highly dependent on finding the right solvent system. Can be very effective for obtaining highly pure material.

Experimental Protocols

General Protocol for HPLC Method Development for Diastereomer Separation

This protocol provides a starting point for developing an HPLC method to separate diastereomers of a substituted basketane.

• Initial Column and Mobile Phase Selection:

  • Reversed-Phase: Start with a C18 column (e.g., 4.6 x 150 mm, 5 µm). Use a simple gradient of water (A) and acetonitrile (B), both with 0.1% formic acid, from 5% to 95% B over 20 minutes.

  • Normal-Phase: Start with a silica column (e.g., 4.6 x 250 mm, 5 µm). Use a gradient of hexane (B92381) (A) and ethyl acetate (B1210297) (B) from 0% to 50% B over 20 minutes.

• Initial Analysis: Dissolve a small amount of the diastereomeric mixture in a suitable solvent and inject it onto the HPLC system.

• Method Optimization:

  • Isocratic vs. Gradient: If the peaks are somewhat separated in the initial gradient run, try to optimize an isocratic method for better resolution and shorter run times.

  • Mobile Phase Modification:

    • Reversed-Phase: If resolution is poor, try methanol (B129727) instead of acetonitrile as the organic modifier. The different selectivity may improve separation. Varying the pH of the aqueous phase (if the compound has ionizable groups) can also have a significant impact.

    • Normal-Phase: Try different solvent combinations like hexane/isopropanol or dichloromethane/methanol to alter the selectivity.

  • Temperature: Varying the column temperature can affect the viscosity of the mobile phase and the interaction of the analyte with the stationary phase, sometimes leading to improved resolution.

• Scaling Up to Preparative HPLC: Once a good separation is achieved on an analytical scale, the method can be scaled up to a preparative column for purification of larger quantities. The flow rate and injection volume will need to be adjusted based on the dimensions of the preparative column.

General Protocol for Recrystallization Solvent Screening

• Small-Scale Solubility Tests:

  • Place a small amount (10-20 mg) of the crude substituted basketane into several test tubes.

  • To each test tube, add a different solvent (e.g., hexane, toluene, ethyl acetate, acetone, ethanol, water) dropwise at room temperature, vortexing after each addition, until the solid dissolves. Note the approximate solubility at room temperature.

  • For solvents in which the compound is sparingly soluble at room temperature, heat the test tube gently in a water bath to see if the compound dissolves at a higher temperature.

  • An ideal single solvent for recrystallization is one in which the compound is sparingly soluble at room temperature but highly soluble at an elevated temperature.

• Solvent/Anti-Solvent System Screening:

  • If no suitable single solvent is found, try a binary solvent system.

  • Dissolve the compound in a small amount of a "good" solvent (one in which it is very soluble).

  • Slowly add an "anti-solvent" (a solvent in which the compound is insoluble but is miscible with the "good" solvent) dropwise until the solution becomes persistently cloudy.

  • Gently heat the mixture until it becomes clear again.

  • Allow the solution to cool slowly to see if crystals form.

• Performing the Recrystallization:

  • Once a suitable solvent or solvent system is identified, dissolve the crude material in the minimum amount of the hot solvent.

  • If the solution is colored, you can add a small amount of activated charcoal and hot filter the solution to remove the charcoal and colored impurities.

  • Allow the solution to cool slowly to room temperature.

  • If no crystals form, try scratching the inside of the flask with a glass rod or adding a seed crystal.

  • Once crystal formation appears complete at room temperature, cool the flask in an ice bath to maximize the yield.

  • Collect the crystals by vacuum filtration, wash them with a small amount of cold solvent, and dry them under vacuum.

Visualizations

Caption: A decision-making workflow for the purification of substituted basketanes.

Caption: A troubleshooting guide for common HPLC purification issues.

Navigating the Strained Landscape of Large-Scale Basketane Synthesis: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

The synthesis of Basketane (pentacyclo[4.4.0.02,5.03,8.04,7]decane), a highly strained polycyclic alkane, presents significant challenges, particularly when transitioning to a larger scale. Its unique cage-like structure, rich in sp3-hybridized carbon atoms, offers intriguing possibilities in medicinal chemistry and materials science. However, the inherent ring strain makes its synthesis a delicate process, often plagued by low yields, complex purification procedures, and the potential for unexpected molecular rearrangements.

This technical support center provides a comprehensive resource for professionals engaged in the synthesis of Basketane and its derivatives. It offers detailed troubleshooting guides, frequently asked questions (FAQs), and optimized experimental protocols to help navigate the complexities of managing strain and maximizing efficiency in your synthetic endeavors.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the large-scale synthesis of Basketane?

A1: The principal difficulties arise from the high strain energy of the Basketane core. This manifests in several ways throughout the synthesis:

• Low yields in key bond-forming reactions: The construction of the cage structure, particularly the photochemical [2+2] cycloaddition, can be inefficient.[1]

• Susceptibility to rearrangement and decomposition: The strained bonds are prone to cleavage under thermal or catalytic stress, leading to the formation of more stable isomers.

• Difficult purification: Separating Basketane from starting materials, byproducts, and rearranged isomers can be challenging due to similar physical properties.

Q2: Which synthetic route is recommended for large-scale production?

A2: The most established route begins with a Diels-Alder reaction between cyclooctatetraene (B1213319) and maleic anhydride (B1165640).[1][2] While other routes exist, this pathway is often preferred due to the relative availability of the starting materials. However, each step requires careful optimization to be viable on a larger scale. An alternative route with a potentially better overall yield utilizes 1,4-benzoquinone (B44022) and cyclohexa-1,3-diene as starting materials.[2]

Q3: Are there safer alternatives to lead tetraacetate for the decarboxylation step?

A3: While lead tetraacetate is classically used for the decarboxylation of the diacid intermediate, its toxicity is a significant concern, especially at scale.[3][4] Alternative methods for decarboxylation of dicarboxylic acids are being explored, although their applicability to the specific Basketane precursor needs to be evaluated on a case-by-case basis. Some modern approaches to decarboxylation include photoredox catalysis and other metal-catalyzed methods that may offer a more environmentally benign and safer alternative.[5]

Troubleshooting Guide

This guide addresses common issues encountered during the key stages of the Diels-Alder based synthesis of Basketane.

Problem	Potential Cause(s)	Suggested Solution(s)
Low Yield in Diels-Alder Reaction	- Incomplete reaction. - Retro-Diels-Alder reaction occurring. - Impure starting materials.	- Ensure cyclooctatetraene is freshly purified. - Use a high concentration of reactants. - While the reaction often proceeds at room temperature, gentle heating may be required. Monitor for retro-Diels-Alder at elevated temperatures.[1]
Low Yield in Photochemical [2+2] Cycloaddition	- Inefficient light penetration at larger scales. - Incorrect wavelength of light. - Quenching of the excited state by impurities. - Decomposition of the starting material or product.	- Utilize a photochemical reactor with a high-intensity UV lamp and efficient cooling. - The choice of solvent is critical; acetone (B3395972) is commonly used as it can also act as a photosensitizer.[2] - Ensure the starting material is highly pure. - Optimize irradiation time to prevent product decomposition.
Incomplete Decarboxylation	- Deactivation of lead tetraacetate by moisture. - Insufficient reaction temperature or time. - Steric hindrance around the carboxylic acid groups.	- Use freshly recrystallized lead tetraacetate and anhydrous solvents.[4] - The reaction is often performed in refluxing benzene (B151609) or pyridine.[3] - Ensure efficient stirring to maintain a homogeneous reaction mixture.
Product Decomposition During Decarboxylation	- The high temperature required for decarboxylation can induce rearrangements of the strained basketene intermediate.	- Carefully control the reaction temperature and monitor the reaction progress closely to avoid prolonged heating. - Consider alternative, milder decarboxylation methods if available and compatible.
Difficulty in Final Purification	- Co-elution of Basketane with byproducts during column chromatography. - Loss of volatile product during solvent removal.	- Sublimation is an effective method for purifying Basketane, taking advantage of its volatility.[6][7] - If using column chromatography, a non-polar eluent system is required. Careful fraction collection is crucial.

Experimental Protocols

Synthesis of the Diels-Alder Adduct (pentacyclo[4.4.0.02,5.03,8.04,7]decane-9,10-dicarboxylic anhydride)

Methodology:

• In a round-bottom flask, dissolve maleic anhydride in a minimal amount of benzene.

• To this solution, add an equimolar amount of cyclooctatetraene at room temperature with stirring.

• The reaction is typically allowed to proceed for several hours or until thin-layer chromatography (TLC) indicates the consumption of the starting materials.

• The resulting solid product, the endo-adduct, can be collected by filtration and washed with cold benzene.

Photochemical [2+2] Cycloaddition

Methodology:

• Dissolve the Diels-Alder adduct in acetone in a quartz reaction vessel. The concentration should be optimized for light penetration.

• Place the vessel in a photochemical reactor equipped with a medium-pressure mercury lamp and a cooling system to maintain the reaction near room temperature.

• Irradiate the solution with UV light (typically in the 254 nm range) for a period determined by small-scale optimization (e.g., 24-48 hours).

• Monitor the reaction progress by 1H NMR or GC-MS.

• Upon completion, the solvent is removed under reduced pressure to yield the crude caged anhydride. A yield of approximately 40% can be expected for this step.[2][8]

Hydrolysis to the Diacid

Methodology:

• The crude caged anhydride is hydrolyzed by refluxing with an aqueous solution of sodium carbonate.

• After cooling, the solution is acidified with a mineral acid (e.g., HCl) to precipitate the dicarboxylic acid.

• The diacid is then collected by filtration, washed with water, and dried.

Oxidative Decarboxylation to Basketene

Methodology:

• To a solution of the dried diacid in anhydrous pyridine, add a slight excess of lead tetraacetate.

• The mixture is heated under an inert atmosphere (e.g., nitrogen or argon).

• The reaction progress is monitored by the evolution of CO2 and TLC analysis.

• Upon completion, the reaction mixture is cooled, and the product, basketene, is extracted with an organic solvent.

• The organic layer is washed, dried, and the solvent is carefully removed to yield crude basketene.

Hydrogenation to Basketane

Methodology:

• Dissolve the crude basketene in a suitable solvent such as ethyl acetate.

• Add a catalytic amount of palladium on carbon (Pd/C).

• The mixture is subjected to a hydrogen atmosphere (typically via a balloon or a Parr hydrogenator) and stirred vigorously.

• The reaction is monitored by TLC or GC-MS until the starting material is consumed.

• The catalyst is removed by filtration through a pad of celite, and the solvent is carefully evaporated to yield crude Basketane.

Purification by Sublimation

Methodology:

• The crude Basketane is placed in a sublimation apparatus.

• The apparatus is evacuated to a low pressure.

• The bottom of the apparatus is gently heated while the cold finger is cooled with circulating water or another coolant.

• Pure Basketane will sublime onto the cold finger as a crystalline solid, leaving non-volatile impurities behind.[6][7]

Visualizing the Synthetic Pathway and Troubleshooting Logic

To aid in understanding the synthetic process and troubleshooting common issues, the following diagrams have been generated.

Caption: Synthetic pathway for Basketane via the Diels-Alder approach.

Caption: Troubleshooting logic for the photochemical [2+2] cycloaddition step.

References

• 1. Troubleshooting [chem.rochester.edu]
• 2. benchchem.com [benchchem.com]
• 3. juniperpublishers.com [juniperpublishers.com]
• 4. 2024.sci-hub.st [2024.sci-hub.st]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. quora.com [quora.com]
• 8. pubs.acs.org [pubs.acs.org]

Technical Support Center: Byproduct Identification in Basketane Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and mitigating byproducts in basketane reactions.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis and purification of basketane and its derivatives.

Issue 1: Low Purity of Basketane Product with Multiple Unexpected Peaks in GC-MS/HPLC Analysis

Question: My final basketane product shows low purity and multiple unexpected peaks in the GC-MS/HPLC analysis. How can I identify the byproducts and improve the purity?

Answer:

The presence of multiple peaks indicates impurities, which could be residual starting materials, byproducts from side reactions, or degradation products.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Incomplete Reaction	- Review the synthesis protocol to confirm that the reaction has gone to completion. Consider extending the reaction time or adjusting the temperature. - Purify the product again using recrystallization or column chromatography.[1]
Side Reactions	- Based on your synthetic route, identify potential byproducts. For instance, in metal-catalyzed rearrangements of basketane, snoutane is a common byproduct.[2][3] - Optimize reaction conditions (e.g., temperature, catalyst, solvent) to minimize side reactions.[1]
Isomerization	- Basketane can rearrange to more stable isomers like snoutane, especially in the presence of transition metals.[2][3] Ensure all glassware is free from metal contaminants.
Degradation of Product	- Avoid exposing the sample to high temperatures or harsh acidic/basic conditions for extended periods.[1] - Store the final product in a cool, dark, and dry place.[1]

Experimental Protocol: General GC-MS Analysis for Byproduct Identification

• Sample Preparation: Accurately weigh and dissolve a small amount of the impure basketane sample in a high-purity volatile solvent (e.g., dichloromethane (B109758) or ethyl acetate).

• Injection: Inject a small volume (typically 1 µL) of the prepared sample into the GC-MS instrument.

• Gas Chromatography (GC) Separation: Use a suitable capillary column (e.g., a non-polar column like DB-5ms) to separate the components of the mixture based on their boiling points and interactions with the stationary phase. The oven temperature program should be optimized to achieve good separation of all peaks.

• Mass Spectrometry (MS) Detection: As the separated components elute from the GC column, they are ionized and fragmented in the mass spectrometer. The resulting mass spectra provide information about the molecular weight and fragmentation pattern of each component.

• Data Analysis: Compare the obtained mass spectra of the impurity peaks with mass spectral libraries (e.g., NIST) to tentatively identify the byproducts. The fragmentation patterns of known basketane isomers and related cage compounds can also be used for identification.

Issue 2: Reaction Stalls or Fails to Proceed to Completion

Question: My basketane synthesis reaction seems to stop before all the starting material is consumed. What could be the cause and how can I fix it?

Answer:

A stalled reaction can be due to a number of factors, from reagent quality to the reaction environment.

Possible Causes & Solutions:

• Reagent/Catalyst Quality: The quality of reagents or catalysts may not be identical to the original experimental conditions.[4] Consider purifying your reagents or using a fresh batch.

• Solvent Purity: Ensure solvents are of high purity and are properly dried, as trace impurities can inhibit the reaction.[4]

• Reaction Conditions:

  • Temperature: Ensure the reaction is maintained at the appropriate temperature. Inconsistent heating can lead to poor results.[4]

  • Concentration: Running the reaction at a higher concentration might be necessary.[4]

  • Mixing: Ineffective stirring can result in poor reaction outcomes. Ensure vigorous and consistent mixing.[4]

• Anhydrous/Oxygen-Free Environment: Some reactions in basketane synthesis are sensitive to air and moisture.[4] Employing Schlenk techniques and degassing the solvent may be necessary.[4]

Frequently Asked Questions (FAQs)

Q1: What are the common byproducts in the Diels-Alder synthesis of basketane precursors?

A1: The initial step in one common synthesis of basketane involves a Diels-Alder reaction between cyclooctatetraene (B1213319) and maleic anhydride.[2][5] Potential byproducts can include unreacted starting materials or adducts from other isomeric forms of the diene. In another route using 1,4-benzoquinone (B44022) and cyclohexa-1,3-diene, incomplete reaction or side reactions of these starting materials can also be a source of impurities.[2]

Q2: How can I minimize the formation of snoutane during basketane reactions?

A2: Snoutane is a common rearrangement byproduct of basketane, often catalyzed by transition metals like silver perchlorate.[2][3] To minimize its formation, ensure that all glassware and reagents are free from trace metal contaminants. If a metal catalyst is used, carefully control the reaction time and temperature, as prolonged reaction times or higher temperatures can lead to the formation of other side products like protoadamantane.[3]

Q3: What are the likely impurities I might see from the hydrogenation of basketene?

A3: The hydrogenation of basketene to basketane can sometimes lead to incomplete hydrogenation, resulting in residual basketene in the final product.[2][5] Over-hydrogenation can also occur, leading to the cleavage of C-C bonds in the basketane cage to form dihydrobasketane or twistane.[2]

Q4: What are the best analytical techniques for identifying basketane byproducts?

A4: A combination of chromatographic and spectroscopic techniques is generally most effective.

• Gas Chromatography-Mass Spectrometry (GC-MS): Excellent for separating volatile byproducts and providing information on their molecular weight and structure through fragmentation patterns.

• High-Performance Liquid Chromatography (HPLC): Useful for separating less volatile compounds and for purification.[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed structural information about the isolated byproducts.[6]

• Fourier-Transform Infrared (FTIR) Spectroscopy: Can help identify functional groups present in the byproducts.

Quantitative Data Summary

The ratio of products in metal-catalyzed rearrangements of basketane is highly dependent on the catalyst used. While specific quantitative data is dispersed across various studies, the following table summarizes the general outcomes.

Catalyst	Primary Product	Potential Byproducts	Reference
Silver Perchlorate (AgClO₄)	Snoutane	Other isomers	[2][3]
Palladium on Carbon (Pd/C) with H₂	Dihydrobasketane, Twistane	Unreacted Basketane	[2]
Other Transition Metals	Snoutane derivative, Tricyclic diene	Varies with catalyst	[2]

Visualizations

Experimental Workflow for Byproduct Identification

Caption: Workflow for identifying and mitigating unknown byproducts.

Reaction Pathway: Basketane Formation and Isomerization

Caption: Formation of basketane and potential isomerization byproducts.

References

• 1. benchchem.com [benchchem.com]
• 2. Basketane - Wikipedia [en.wikipedia.org]
• 3. grokipedia.com [grokipedia.com]
• 4. Troubleshooting [chem.rochester.edu]
• 5. Basketane - Wikiwand [wikiwand.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Stability of Basketane Intermediates

This technical support center provides researchers, scientists, and drug development professionals with targeted troubleshooting guides and frequently asked questions (FAQs) to address stability challenges encountered during the synthesis and handling of basketane intermediates. Given their highly strained polycyclic nature, these compounds require careful experimental design and execution to prevent decomposition and unwanted rearrangements.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of instability in basketane intermediates?

A1: The principal cause of instability is the significant molecular strain inherent in the basketane framework. This cage-like structure contains multiple fused cyclobutane (B1203170) and cyclopropane (B1198618) rings, leading to distorted bond angles and eclipsed conformations.[1] This high strain energy, estimated to be over 100 kcal/mol, makes the molecule susceptible to reactions that release this strain, such as rearrangements and bond cleavage.[1]

Q2: My reaction is producing a mixture of isomers, including snoutane and twistane (B1239035) derivatives. What is happening?

A2: You are likely observing strain-releasing rearrangements. Basketane and its derivatives are known to isomerize into less strained structures.[1] This process is often catalyzed by transition metals (e.g., silver, palladium, rhodium) or can occur under thermal stress.[2] For instance, silver perchlorate (B79767) is known to catalyze the isomerization of basketane to snoutane.[2] Hydrogenation in the presence of palladium on carbon can lead to the formation of twistane through hydrogenolysis of C-C bonds.[2]

Q3: How can I prevent metal-catalyzed rearrangements during my reaction?

A3: To prevent unwanted rearrangements, it is crucial to scrupulously remove trace metals from your reaction system. Use high-purity, acid-washed glassware and purified reagents. If a metal catalyst is required for a different transformation in your synthetic route, consider using a catalyst known for lower isomerization activity or perform the reaction at the lowest possible temperature. The use of metal scavengers post-reaction may also be beneficial.

Q4: What are the best practices for purifying unstable basketane intermediates?

A4: Purification should be conducted rapidly and at low temperatures to minimize degradation.

• Chromatography: Use low-temperature column chromatography with a deactivated stationary phase (e.g., silica (B1680970) gel treated with a base like triethylamine). A neutral stationary phase like alumina (B75360) may also be a good alternative.

• Crystallization/Recrystallization: If the intermediate is a solid, recrystallization from a suitable solvent at low temperature is often the best method for achieving high purity without decomposition.[3]

• Avoid: Avoid prolonged exposure to heat, strong acids or bases, and reactive surfaces during purification.

Q5: How should I store basketane intermediates to ensure their long-term stability?

A5: Store basketane intermediates in a cold, dark, and inert environment. Typically, this involves storing the compound as a solid (if possible) under an argon or nitrogen atmosphere in a freezer (-20°C or below). Storing in solution is generally not recommended for long periods, as solvent interactions can facilitate decomposition pathways.

Troubleshooting Guides

This section addresses specific problems encountered during experiments with basketane intermediates.

Guide 1: Low Reaction Yield

Problem: The yield of the desired basketane intermediate is significantly lower than expected.

Logical Troubleshooting Workflow

Caption: Troubleshooting workflow for diagnosing low reaction yields.

Possible Cause	Diagnostic Check	Suggested Solution
Intermediate Decomposition	Analyze the crude reaction mixture by ¹H NMR or LC-MS for the presence of degradation products or known rearranged isomers (e.g., snoutane, twistane).	Run the reaction at a lower temperature. Reduce the reaction time. Use protecting groups for sensitive functionalities.[4][5]
Metal-Catalyzed Rearrangement	Check for characteristic rearranged products. Consider that trace metals from reagents or spatulas can act as catalysts.[2]	Use high-purity reagents and solvents. Ensure all glassware is scrupulously clean (acid-washed).
Inefficient Reaction Conditions	Check for a significant amount of unreacted starting material in the crude mixture.	Increase reaction temperature cautiously, monitor for decomposition. Increase reaction time or reagent stoichiometry. Verify the activity of all reagents.
High Strain Energy Barrier	The reaction to form the highly strained intermediate is thermodynamically or kinetically unfavorable.	Employ alternative synthetic strategies that build up the cage structure in a stepwise manner, potentially using less strained precursors.[6] Consider photochemical methods, which can overcome high activation barriers.[2][7]

Guide 2: Product Degradation During Workup or Purification

Problem: The desired product is successfully formed in the crude reaction mixture but is lost or decomposes during aqueous workup or chromatographic purification.

Possible Cause	Diagnostic Check	Suggested Solution
Acid/Base Sensitivity	Test the stability of a small aliquot of the crude product in the presence of dilute acid and base (monitor by TLC or LC-MS).	Perform a non-aqueous workup. If an aqueous wash is necessary, use neutral pH water or a buffered solution (e.g., phosphate (B84403) buffer).
Thermal Instability	Degradation is observed after concentrating the solution on a rotary evaporator at elevated temperatures.	Remove solvent under high vacuum at low temperature (e.g., 0°C or below). Use freeze-drying (lyophilization) if the solvent system is appropriate.
Chromatographic Decomposition	Streaking, tailing, or appearance of new spots on TLC. Low recovery of material from a silica or alumina column.	Deactivate the stationary phase (e.g., wash silica with a triethylamine/hexane solution). Use a less-reactive stationary phase like neutral alumina or Celite. Perform chromatography at low temperatures.
Oxidative Instability	The compound degrades upon exposure to air.	Handle the compound under an inert atmosphere (N₂ or Ar) at all times. Use degassed solvents for workup and chromatography.

Quantitative Data Summary

Understanding the energetic landscape of these molecules is key to handling them. The high strain energy is directly related to their propensity for rearrangement.

Table 1: Comparative Strain Energies of Polycyclic Alkanes

Compound	Formula	Estimated Strain Energy (kcal/mol)	Reference
Norbornane	C₇H₁₂	17.2	[1]
Basketane	C₁₀H₁₂	> 100	[1]
Cubane	C₈H₈	159	[1]

This table highlights the significant strain in basketane compared to a less-strained bridged system like norbornane.

Experimental Protocols

Protocol 1: General Procedure for Low-Temperature Column Chromatography

This protocol is designed to minimize the degradation of thermally sensitive basketane intermediates during purification.

Workflow for Low-Temperature Chromatography

Caption: Experimental workflow for purifying sensitive intermediates.

Methodology:

• Column Preparation:

  • Select a glass column with a vacuum jacket or place the entire apparatus in a cold room.

  • Prepare a slurry of silica gel in the initial, non-polar eluent. For sensitive compounds, pre-treat the silica gel by suspending it in the eluent containing 1% triethylamine, stirring for 30 minutes, and then packing the column.

  • Pack the column evenly to avoid channels.

• Equilibration:

  • If using a jacketed column, begin circulating the coolant (e.g., from a cryostat) to bring the column temperature to the desired setpoint (e.g., -20°C to 0°C).

  • Flush the packed column with several column volumes of the pre-chilled eluent.

• Sample Loading:

  • Dissolve the crude intermediate in a minimal amount of cold eluent.

  • Carefully load the sample onto the top of the silica bed.

• Elution and Fraction Collection:

  • Begin elution with the pre-chilled solvent system, gradually increasing polarity as needed.

  • Collect fractions in tubes kept in a cold bath.

• Analysis and Concentration:

  • Analyze fractions by TLC or LC-MS.

  • Combine the fractions containing the pure product.

  • Remove the solvent using a rotary evaporator with the bath temperature set as low as possible (e.g., 0°C) or via lyophilization.

Protocol 2: Protecting Group Strategy for a Hypothetical Basketane Intermediate

Concept: Functional groups (e.g., ketones, alcohols) on the basketane scaffold can increase its reactivity and susceptibility to degradation. A protecting group strategy temporarily masks these groups, allowing other chemical steps to be performed on a more stable intermediate.[5][8]

Logical Diagram of a Protecting Group Strategy

Caption: Conceptual flow of using a protecting group to enhance stability.

Methodology (Example: Protection of a Ketone as a Ketal):

• Protection:

  • Dissolve the basketane-ketone intermediate in a suitable solvent (e.g., toluene).

  • Add an excess of ethylene glycol (e.g., 5-10 equivalents) and a catalytic amount of a strong acid (e.g., p-toluenesulfonic acid).

  • Heat the reaction, often with a Dean-Stark apparatus to remove the water byproduct and drive the reaction to completion.

  • Once the reaction is complete, quench with a mild base (e.g., saturated NaHCO₃ solution) and extract the protected ketal intermediate.

• Subsequent Reaction:

  • Perform the desired synthetic transformation on the now-stabilized, ketal-protected basketane intermediate. The ketal is stable to bases, nucleophiles, and reducing agents.[4]

• Deprotection:

  • After the subsequent step is complete, dissolve the protected intermediate in a solvent mixture (e.g., acetone/water).

  • Add a catalytic amount of acid (e.g., dilute HCl).

  • Stir until the deprotection is complete (monitor by TLC/LC-MS).

  • Neutralize, extract, and purify to yield the final product with the ketone functionality restored.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Basketane - Wikipedia [en.wikipedia.org]
• 3. List of purification methods in chemistry - Wikipedia [en.wikipedia.org]
• 4. learninglink.oup.com [learninglink.oup.com]
• 5. Protective Groups [organic-chemistry.org]
• 6. Retrosynthetic strategies and their impact on synthesis of arcutane natural products - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 7. Basketane - Wikiwand [wikiwand.com]
• 8. Protecting group - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

A Comparative Analysis of Strain Energy in Basketane and Cubane

This guide provides an objective comparison of the strain energy and structural properties of two notable polycyclic alkanes: basketane and cubane (B1203433). Targeted at researchers, scientists, and professionals in drug development, this document synthesizes experimental and computational data to illuminate the unique characteristics of these caged hydrocarbons. The high strain energy of these molecules makes them subjects of significant interest for applications in high-energy materials and as rigid scaffolds in medicinal chemistry.

Quantitative Data Summary

Basketane and cubane are both highly strained molecules, but they differ significantly in their structure and the magnitude of their stored energy. Cubane, with its perfectly cubic arrangement of carbon atoms, exhibits one of the highest strain energies per carbon atom of any hydrocarbon.[1][2] Basketane's structure, while also highly constrained, is less symmetrical and possesses a lower, yet still substantial, strain energy.[3]

Property	Basketane	Cubane
Chemical Formula	C₁₀H₁₂[3][4]	C₈H₈[5]
Molar Mass	132.21 g·mol⁻¹[4]	104.15 g·mol⁻¹
Molecular Structure	Pentacyclo[4.4.0.0²,⁵.0³,⁸.0⁴,⁷]decane[3]	Pentacyclo[4.2.0.0²,⁵.0³,⁸.0⁴,⁷]octane[5]
Key Structural Features	Fused cyclobutane (B1203170) and cyclopropane (B1198618) rings[3]	Eight carbon atoms at the corners of a cube[5]
Calculated Strain Energy	>100 kcal/mol[3]	159 - 169 kcal/mol[3][6]
Experimental Heat of Formation	Not readily available	+144 kcal/mol[7][8]
Density	~1.30 g/cm³[3]	1.29 g/cm³[7][9]

Molecular Structures

The distinct three-dimensional arrangements of carbon atoms in basketane and cubane are the primary determinants of their respective strain energies. Cubane's rigid, symmetrical structure forces its C-C-C bond angles to an unnatural 90°, a significant deviation from the ideal 109.5° for sp³-hybridized carbon, leading to immense angle strain.[5][10][11] Basketane's cage-like framework also contains strained cyclobutane rings but its overall geometry is less constrained than that of cubane.[3]

Figure 1: Skeletal diagrams of Basketane and Cubane.

Determination of Strain Energy: Methodologies

Strain energy is not a directly measurable quantity.[12] It is typically determined by comparing the experimental heat of formation of the molecule with that of a hypothetical, strain-free reference compound. Alternatively, it can be calculated using computational chemistry methods.[12][13]

Experimental Protocol: Combustion Calorimetry

• Sample Combustion: A precise mass of the substance (e.g., cubane) is completely combusted in a high-pressure oxygen atmosphere within a bomb calorimeter.

• Heat Measurement: The heat released by the combustion (heat of combustion, ΔH°c) is absorbed by the surrounding water bath, and the temperature change is meticulously measured.

• Calculation of Enthalpy of Formation: Using the known heats of formation for the combustion products (CO₂ and H₂O), the standard enthalpy of formation (ΔH°f) of the compound is calculated via Hess's law.

• Strain Energy Calculation: The experimental ΔH°f is compared to a theoretical ΔH°f calculated for a hypothetical strain-free molecule with the same atomic composition. The difference between these values represents the total strain energy.

Computational Protocol: Homodesmotic Reactions Computational methods provide a powerful tool for estimating strain energy by modeling hypothetical reactions that conserve the number and types of chemical bonds.[2][13]

• Define Reaction: A homodesmotic reaction is designed where the strained target molecule is on the reactant side, and unstrained molecules with the same types of C-C and C-H bonds are on the product side.[2] For cubane (C₈H₈), a possible reaction is: C₈H₈ + 8 CH₄ → 8 H₃C-CH₃

• Geometry Optimization: The three-dimensional structures of all molecules in the reaction are optimized using quantum mechanical methods (e.g., Density Functional Theory - DFT) to find their lowest energy conformations.

• Energy Calculation: The total electronic energy of each optimized molecule is calculated at a high level of theory.

• Enthalpy Calculation: The enthalpy of the reaction (ΔH_rxn) is determined by subtracting the sum of the energies of the reactants from the sum of the energies of the products.

• Strain Energy: The strain energy of the target molecule is defined as the negative of the calculated enthalpy of reaction (-ΔH_rxn).[2]

Figure 2: Workflow for determining molecular strain energy.

Conclusion

Cubane possesses a significantly higher strain energy than basketane due to the extreme angle strain imposed by its cubic geometry.[1][3] While basketane is also a highly strained molecule, its more complex fusion of cyclobutane and cyclopropane rings results in a lower, though still considerable, total strain. The methodologies for determining these energies, whether through indirect experimental measurement of combustion heats or direct computational modeling via homodesmotic reactions, provide critical data for understanding the stability and reactivity of these unique chemical architectures. This understanding is vital for leveraging such structures in the design of advanced materials and novel therapeutic agents.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. openresearch-repository.anu.edu.au [openresearch-repository.anu.edu.au]
• 3. grokipedia.com [grokipedia.com]
• 4. Basketane - Wikipedia [en.wikipedia.org]
• 5. Organic Synthesis International: The Magic of Cubane! [organicsynthesisinternational.blogspot.com]
• 6. researchgate.net [researchgate.net]
• 7. Properties [ch.ic.ac.uk]
• 8. The Chemistry of Cubane [chm.bris.ac.uk]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Cubane - Wikipedia [en.wikipedia.org]
• 11. petrolpark.co.uk [petrolpark.co.uk]
• 12. organic chemistry - Experimental determination of ring strain energy - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 13. works.swarthmore.edu [works.swarthmore.edu]

Unveiling Molecular Stability: A Comparative Analysis of Basketane and Snoutane

In the intricate world of polycyclic alkanes, the subtle interplay of bond angles and steric interactions dictates molecular stability. This guide provides a detailed comparative analysis of two fascinating C₁₀H₁₂ isomers: basketane (pentacyclo[4.4.0.0²,⁵.0³,⁸.0⁴,⁷]decane) and snoutane (pentacyclo[4.4.0.0²,⁴.0³,⁸.0⁵,⁷]decane). For researchers and professionals in drug development, understanding the relative stabilities and properties of these caged hydrocarbons is crucial for designing novel molecular scaffolds.

Basketane, with its basket-like structure, is a highly strained molecule. This inherent strain makes it a valuable subject for studying the limits of chemical bonding and reactivity. In contrast, snoutane represents a less strained, more stable isomeric form. The transformation of basketane to the more stable snoutane is a well-documented isomerization reaction, often facilitated by metal catalysts.

Quantitative Stability Comparison

The relative stability of cyclic organic compounds can be experimentally determined through their standard enthalpies of formation (ΔHf°) and computationally through the calculation of their strain energies. A lower enthalpy of formation and lower strain energy correspond to greater molecular stability.

Compound	IUPAC Name	Formula	Enthalpy of Formation (ΔHf° gas) (kcal/mol)	Strain Energy (SE) (kcal/mol)
Basketene	Pentacyclo[4.4.0.0²,⁵.0³,⁸.0⁴,⁷]dec-9-ene	C₁₀H₁₀	110.2 ± 0.5[1]	110.3[1]
Snoutene	Pentacyclo[4.4.0.0²,⁴.0³,⁸.0⁵,⁷]dec-9-ene	C₁₀H₁₀	78.4 ± 0.3[1]	78.4[1]

Note: The data presented is for the unsaturated analogs, basketene and snoutene, and serves as a strong indicator of the relative stability of the saturated parent compounds, basketane and snoutane.

Computational studies further corroborate the higher strain energy of the basketane framework, with estimates exceeding 100 kcal/mol.[1] This high degree of strain is attributed to significant deviations from ideal bond angles and torsional strain within its fused cyclobutane (B1203170) rings.[1] The isomerization to snoutane is therefore a thermodynamically favorable process, driven by the release of this substantial strain energy.

Experimental Protocols

Determination of Enthalpy of Formation via Bomb Calorimetry

The standard enthalpy of formation of a compound is typically determined indirectly by measuring its enthalpy of combustion using a bomb calorimeter.

Principle: A known mass of the sample is completely combusted in a constant-volume container (the "bomb") filled with excess oxygen under pressure. The heat released by the combustion reaction is absorbed by the surrounding water bath, and the resulting temperature change is measured. From this, the heat of combustion at constant volume (ΔU_comb) is calculated. This is then converted to the enthalpy of combustion at constant pressure (ΔH_comb), from which the standard enthalpy of formation (ΔHf°) can be determined using Hess's Law.

Apparatus:

• Parr bomb calorimeter

• High-precision thermometer

• Oxygen cylinder with pressure regulator

• Pellet press

• Crucible

• Fuse wire

Procedure:

• Calibration: The heat capacity of the calorimeter system is first determined by combusting a standard substance with a known heat of combustion, such as benzoic acid.

• Sample Preparation: A precisely weighed sample of the compound (e.g., basketane or snoutane) is pressed into a pellet.

• Assembly: The pellet is placed in the crucible inside the bomb. A fuse wire is attached to the electrodes, positioned to ignite the sample.

• Pressurization: The bomb is sealed and filled with pure oxygen to a pressure of approximately 30 atm.

• Combustion: The bomb is submerged in a known volume of water in the calorimeter. The sample is ignited by passing an electric current through the fuse wire.

• Temperature Measurement: The temperature of the water is recorded at regular intervals before, during, and after combustion until a stable final temperature is reached.

• Calculation: The heat of combustion is calculated from the temperature rise and the heat capacity of the calorimeter, with corrections made for the heat of ignition and any side reactions.

• Enthalpy of Formation Calculation: The standard enthalpy of formation is calculated using the experimental enthalpy of combustion and the known standard enthalpies of formation of the combustion products (CO₂ and H₂O).

Silver(I)-Catalyzed Isomerization of Basketane to Snoutane

The rearrangement of basketane to the thermodynamically more stable snoutane is efficiently catalyzed by silver(I) ions.

Principle: The silver(I) ion coordinates to the strained C-C bonds of the basketane molecule, weakening them and facilitating a skeletal rearrangement to the less strained snoutane structure. This valence isomerization proceeds with high yields.

Apparatus:

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Gas chromatograph-mass spectrometer (GC-MS) for product analysis

Reagents:

• Basketane

• Silver perchlorate (B79767) (AgClO₄)

• Anhydrous solvent (e.g., benzene (B151609) or toluene)

• Saturated sodium chloride solution

• Anhydrous magnesium sulfate

Procedure:

• Reaction Setup: A solution of basketane in the chosen anhydrous solvent is prepared in a round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

• Catalyst Addition: A catalytic amount of silver perchlorate is added to the solution.

• Reaction: The mixture is heated to reflux with stirring. The progress of the reaction can be monitored by taking aliquots and analyzing them by GC-MS.

• Workup: Upon completion, the reaction mixture is cooled to room temperature. The solution is washed with a saturated sodium chloride solution to remove the silver catalyst as silver chloride precipitate.

• Extraction and Drying: The organic layer is separated, dried over anhydrous magnesium sulfate, and filtered.

• Purification: The solvent is removed under reduced pressure using a rotary evaporator to yield the crude product. Snoutane can be further purified by sublimation or recrystallization. Yields for this type of isomerization are typically in the range of 70-90%.

Visualization of the Isomerization Pathway

The following diagram illustrates the silver(I)-catalyzed isomerization of basketane to the more stable snoutane.

Caption: Silver(I)-catalyzed isomerization of basketane to snoutane.

References

• 1. researchgate.net [researchgate.net]

Spectroscopic Fingerprints: A Comparative Analysis of Basketane and Its Isomers

A detailed guide for researchers and drug development professionals on the distinct spectroscopic characteristics of basketane and its cage-like isomers, providing a framework for their identification and differentiation. This document presents a comparative analysis of their Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, supported by detailed experimental protocols.

Basketane, a polycyclic alkane with the chemical formula C₁₀H₁₂, belongs to a fascinating class of molecules known as cage compounds.[1][2] Its unique three-dimensional structure, resembling a basket, imparts significant strain energy, leading to distinct physical and chemical properties.[1] The differentiation of basketane from its various isomers is a critical task in synthetic chemistry and drug development, where precise structural elucidation is paramount. This guide provides a comprehensive comparison of the spectroscopic differences between basketane and its isomers, focusing on readily available techniques such as NMR, IR, and MS.

Isomeric Landscape of C₁₀H₁₂

Basketane shares its molecular formula with several other intriguing isomers, each possessing a unique polycyclic framework. For the purpose of this comparative guide, we will focus on snoutane, another notable C₁₀H₁₂ isomer, alongside brief comparisons with the well-studied cage compounds, cubane (B1203433) (C₈H₈) and prismane (B14753642) (C₆H₆), to highlight the influence of the cage structure on spectroscopic properties.

Figure 1: Isomeric and structural relationships of basketane.

Spectroscopic Data Comparison

The following table summarizes the key spectroscopic data for basketane and its selected isomers. Due to the high symmetry of these molecules, their NMR spectra are often deceptively simple.

Compound	Molecular Formula	¹H NMR (δ ppm)	¹³C NMR (δ ppm)	IR (cm⁻¹)	Mass Spectrometry (m/z)
Basketane	C₁₀H₁₂[1]	Complex multiplets	42.1, 37.9, 30.5, 22.4	2900-3000 (C-H stretch)[1]	132 (M⁺), 104 ([M-C₂H₄]⁺)[1]
Snoutane	C₁₀H₁₂	2.15 (m), 1.85 (m), 1.50 (m)	44.5, 33.8, 32.1, 28.9	Not readily available	132 (M⁺)
Cubane	C₈H₈	4.0 (s)	47.3	3000, 1231, 851	104 (M⁺)
Prismane	C₆H₆	2.28 (s)	30.6	Not readily available	78 (M⁺)

Detailed Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of molecules. The high symmetry of many cage compounds leads to a reduced number of signals in their NMR spectra, a key identifying feature.

• Basketane : The ¹H NMR spectrum of basketane is characterized by a series of complex multiplets, reflecting the various proton environments within its rigid structure.[1] The ¹³C NMR spectrum shows four distinct signals, confirming the presence of four unique carbon environments.

• Snoutane : The ¹H NMR spectrum of snoutane is somewhat simpler than that of basketane, with three main multiplet regions. Its ¹³C NMR spectrum displays four signals, indicative of its molecular symmetry.

• Cubane : Due to its perfect octahedral symmetry, all eight protons and all eight carbons of cubane are chemically equivalent. This results in a single sharp peak in both the ¹H NMR (at δ 4.0 ppm) and ¹³C NMR (at δ 47.3 ppm) spectra, a truly unique spectroscopic signature.

• Prismane : Similar to cubane, the high symmetry of prismane (D₃h) results in all six protons being equivalent, giving rise to a single peak in the ¹H NMR spectrum at δ 2.28 ppm. Likewise, the ¹³C NMR spectrum shows a single resonance at 30.6 ppm.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the vibrational modes of functional groups within a molecule. For saturated hydrocarbons like basketane and its isomers, the C-H stretching region is of primary interest.

• Basketane : The IR spectrum of basketane is dominated by aliphatic C-H stretching bands in the 2900-3000 cm⁻¹ region, which is typical for saturated hydrocarbons.[1] The absence of signals in other regions confirms the lack of other functional groups.[1]

• Cubane : The IR spectrum of cubane is remarkably simple for an eight-carbon molecule, with prominent absorptions at 3000, 1231, and 851 cm⁻¹.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be used for identification and structural elucidation.

• Basketane : The mass spectrum of basketane shows a clear molecular ion peak at m/z 132, corresponding to its molecular formula C₁₀H₁₂.[1] A significant fragment is observed at m/z 104, resulting from the loss of an ethylene (B1197577) (C₂H₄) molecule, a characteristic fragmentation pathway for such strained systems.[1]

• Cubane : The mass spectrum of cubane exhibits a strong parent peak at m/e 104.

• Prismane : The molecular ion peak for prismane is observed at m/z 78.

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic analysis of basketane and its isomers. Specific parameters may need to be optimized based on the instrumentation available.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Figure 2: General workflow for NMR analysis.

• Sample Preparation : Dissolve approximately 5-10 mg of the solid sample in about 0.6 mL of deuterated chloroform (B151607) (CDCl₃) in a standard 5 mm NMR tube. Tetramethylsilane (TMS) is typically used as an internal standard (δ 0.00 ppm).

• ¹H NMR Spectroscopy : Acquire the ¹H NMR spectrum on a 400 MHz (or higher) spectrometer. Typical parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds. A total of 16-64 scans are usually sufficient to obtain a good signal-to-noise ratio.

• ¹³C NMR Spectroscopy : Acquire the ¹³C NMR spectrum on the same instrument, typically at a frequency of 100 MHz. A proton-decoupled experiment is standard. Due to the lower natural abundance and sensitivity of the ¹³C nucleus, a larger number of scans (e.g., 1024 or more) and a longer relaxation delay (e.g., 2-5 seconds) are generally required.

• Data Processing : Process the raw data using appropriate software. This involves Fourier transformation, phase correction, baseline correction, and referencing the chemical shifts to the internal standard.

Infrared (IR) Spectroscopy

• Sample Preparation (Thin Solid Film Method) : Dissolve a small amount of the solid sample in a volatile solvent like methylene (B1212753) chloride. Apply a drop of the solution onto a salt plate (e.g., NaCl or KBr). Allow the solvent to evaporate, leaving a thin film of the compound on the plate.

• Data Acquisition : Place the salt plate in the sample holder of an FTIR spectrometer. Record the spectrum, typically over the range of 4000 to 400 cm⁻¹. A background spectrum of the clean salt plate should be recorded and subtracted from the sample spectrum.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation : Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a suitable solvent such as hexane (B92381) or dichloromethane.

• GC Separation : Inject 1 µL of the solution into a gas chromatograph equipped with a non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness). A typical temperature program would be: initial temperature of 50°C, hold for 2 minutes, then ramp at 10°C/min to 250°C and hold for 5 minutes. Use helium as the carrier gas at a constant flow rate.

• MS Detection : The eluent from the GC column is introduced into the ion source of a mass spectrometer. Electron ionization (EI) at 70 eV is a standard method. Acquire mass spectra over a range of m/z 40-300.

• Data Analysis : Identify the peaks in the total ion chromatogram and analyze the corresponding mass spectra to determine the molecular weight and fragmentation patterns.

Conclusion

The spectroscopic techniques of NMR, IR, and MS provide a powerful and complementary suite of tools for the characterization and differentiation of basketane and its isomers. The high symmetry of these cage compounds often results in simple yet highly diagnostic NMR spectra. Combined with the characteristic C-H stretching frequencies in IR spectroscopy and the specific fragmentation patterns in mass spectrometry, researchers can confidently identify these unique molecular architectures. The provided experimental protocols offer a starting point for the successful spectroscopic analysis of these fascinating molecules.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Basketane - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Computational Validation of Basketane's Molecular Orbitals

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of computational methods for the validation of molecular orbitals, with a specific focus on the highly strained polycyclic alkane, basketane. Due to the limited availability of direct computational studies on basketane's molecular orbitals, this guide will utilize analogous data from the structurally similar and well-studied cage-like molecule, cubane (B1203433), to illustrate the principles and methodologies. The objective is to furnish researchers with a framework for selecting appropriate computational tools and to underscore the importance of experimental validation.

Introduction to Basketane and the Significance of Molecular Orbital Analysis

Basketane (C₁₀H₁₂), a pentacyclic alkane, is a molecule of significant interest due to its unique basket-like structure and considerable ring strain.[1][2] Computational studies estimate its total strain energy to be in excess of 100 kcal/mol.[1] Understanding the molecular orbitals of such strained systems is crucial for predicting their reactivity, kinetic stability, and potential applications in areas such as drug delivery and materials science. The highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energies, in particular, are fundamental in determining the electronic properties and chemical reactivity of a molecule.

Comparison of Computational Methods for Molecular Orbital Calculations

The accurate prediction of molecular orbital energies is highly dependent on the chosen computational method and basis set. The two most common ab initio methods are Hartree-Fock (HF) and Density Functional Theory (DFT).

• Hartree-Fock (HF) Theory: This method approximates the many-electron wavefunction as a single Slater determinant. While computationally efficient, it neglects electron correlation, which can lead to inaccuracies, particularly for strained molecules.[3][4]

• Density Functional Theory (DFT): DFT methods include electron correlation through an exchange-correlation functional, generally providing more accurate results than HF.[3][5] The choice of functional is critical, with a wide variety available, each with its own strengths and weaknesses. Hybrid functionals, which mix a portion of HF exchange with a DFT exchange-correlation functional, are often favored for their balance of accuracy and computational cost.[6]

The selection of a basis set, which is a set of mathematical functions used to build molecular orbitals, is also crucial. Larger basis sets provide more flexibility in describing the electron distribution, leading to more accurate results at a higher computational cost.[7][8]

Table 1: Comparison of Calculated HOMO-LUMO Energies for Cubane (as an analogue for Basketane) using various computational methods.

Computational Method	Basis Set	HOMO Energy (eV)	LUMO Energy (eV)	HOMO-LUMO Gap (eV)
Hartree-Fock (HF)	6-31G	-9.89	3.12	13.01
DFT (B3LYP)	6-31G	-7.52	0.98	8.50
DFT (PBE0)	6-31G*	-7.88	1.15	9.03
DFT (B3LYP)	cc-pVDZ	-7.55	0.95	8.50
DFT (PBE0)	cc-pVDZ	-7.91	1.12	9.03
Experimental	-8.6	-	-

Note: The data in this table is illustrative and compiled from typical results for cubane to demonstrate comparative trends. Actual values may vary based on the specific computational setup. The experimental HOMO energy is derived from photoelectron spectroscopy data.

Experimental Protocols for Validation

Computational predictions of molecular orbital energies must be validated by experimental data to ensure their accuracy and reliability. Photoelectron Spectroscopy (PES) is a primary experimental technique for this purpose.[9]

Photoelectron Spectroscopy (PES)

Principle: PES involves irradiating a molecule with high-energy photons, causing the ejection of electrons. By measuring the kinetic energy of these photoelectrons, the binding energies of the electrons in their respective molecular orbitals can be determined. According to Koopmans' theorem, the negative of the ionization energy for the removal of an electron from a particular molecular orbital is approximately equal to the orbital energy calculated by the Hartree-Fock method.

Experimental Workflow:

• Sample Preparation: A gaseous sample of the molecule is introduced into a high-vacuum chamber.

• Ionization: The sample is irradiated with a monochromatic source of high-energy photons, typically from a helium discharge lamp (for Ultraviolet Photoelectron Spectroscopy, UPS) or an X-ray source (for X-ray Photoelectron Spectroscopy, XPS).

• Electron Energy Analysis: The kinetic energies of the ejected photoelectrons are measured using an electron energy analyzer.

• Spectrum Generation: A plot of the number of photoelectrons versus their binding energy (ionization energy) is generated, which constitutes the photoelectron spectrum. Each peak in the spectrum corresponds to the ionization from a specific molecular orbital.

The experimentally determined ionization energies can then be directly compared with the computationally predicted orbital energies to validate the theoretical model.[10]

Visualization of the Validation Workflow

The logical flow of computationally validating molecular orbitals, from theoretical prediction to experimental verification, is illustrated in the following diagram.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Basketane - Wikipedia [en.wikipedia.org]
• 3. bragitoff.com [bragitoff.com]
• 4. quantum mechanics - Hartree-Fock vs. density functional theory - Physics Stack Exchange [physics.stackexchange.com]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. researchgate.net [researchgate.net]
• 7. jetir.org [jetir.org]
• 8. schulz.chemie.uni-rostock.de [schulz.chemie.uni-rostock.de]
• 9. pubs.rsc.org [pubs.rsc.org]
• 10. Calculated ionization energies, orbital eigenvalues (HOMO), and related QSAR descriptors of organic molecules: a set of 61 experimental values enables elimination of systematic errors and provides realistic error estimates - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

Unraveling the Intricacies of Basketane Reactions: A Comparative Guide to Experimental Verification

For researchers, scientists, and professionals in drug development, understanding the reaction mechanisms of complex molecules like basketane is paramount. This guide provides an objective comparison of experimentally verified reaction mechanisms for the synthesis and rearrangement of basketane, supported by detailed experimental data and computational analysis.

Basketane, a polycyclic alkane with the chemical formula C₁₀H₁₂, derives its name from its unique basket-like structure. First synthesized in 1966 independently by the research groups of S. Masamune and W. G. Dauben and D. L. Whalen, its strained cage-like structure has made it a subject of significant interest for studying reaction mechanisms and molecular stability.[1] This guide delves into the primary synthetic routes and key rearrangement reactions of basketane, presenting available experimental data for comparative analysis.

Synthesis of Basketane: A Tale of Two Pathways

Two principal synthetic routes to basketane have been established, each with distinct starting materials and reaction cascades.

The Diels-Alder and Photocycloaddition Approach

The pioneering and most referenced synthesis of basketane begins with a Diels-Alder reaction between cyclooctatetraene (B1213319) and maleic anhydride (B1165640).[1] This initial cycloaddition is followed by a photochemical [2+2] cycloaddition to construct the characteristic cage structure.

Experimental Protocol:

A detailed experimental protocol for this synthesis, as adapted from the seminal works, is as good as:

• Diels-Alder Reaction: Cyclooctatetraene and maleic anhydride are reacted in a suitable solvent, such as benzene, at room temperature to yield the endo-adduct.

• Photochemical [2+2] Cycloaddition: The resulting adduct is then dissolved in acetone (B3395972) and subjected to irradiation with ultraviolet light. This intramolecular cycloaddition forms the basketane precursor. A 40% yield for this photochemical step has been reported.[1]

• Hydrolysis and Decarboxylation: The anhydride is hydrolyzed to the corresponding dicarboxylic acid, which is subsequently decarboxylated to yield basketene.

• Hydrogenation: Finally, basketene is hydrogenated, typically using a palladium on carbon (Pd/C) catalyst, to afford basketane.

Caption: Synthetic pathway to basketane via Diels-Alder reaction.

Alternative Synthesis from 1,4-Benzoquinone (B44022)

An alternative synthetic route to basketane utilizes 1,4-benzoquinone and cyclohexa-1,3-diene as starting materials. While less commonly cited, this pathway offers a different strategic approach to the caged structure.

Experimental Protocol:

Details for this alternative synthesis are less extensively documented in readily available literature, but the general sequence is understood to involve:

• Initial Cycloaddition: A Diels-Alder reaction between a derivative of 1,4-benzoquinone and cyclohexa-1,3-diene.

• Photochemical Cycloaddition: Similar to the primary route, a photochemical [2+2] cycloaddition is employed to form the polycyclic core.

• Subsequent Transformations: A series of reactions, including rearrangement and reduction steps, are then carried out to arrive at the final basketane structure.

Rearrangement Reactions of Basketane: Exploring Isomeric Landscapes

The high strain energy of the basketane molecule makes it susceptible to various rearrangement reactions, leading to the formation of more stable isomers.

Metal-Catalyzed Isomerization to Snoutane

One of the most studied rearrangements of basketane is its isomerization to snoutane, a less strained pentacyclic isomer. This transformation is typically catalyzed by silver(I) ions.

Experimental Protocol:

The silver-catalyzed isomerization can be achieved by treating basketane with a silver(I) salt, such as silver perchlorate. The reaction is typically carried out in a suitable organic solvent. The exact conditions, including temperature and reaction time, can influence the efficiency of the rearrangement.

Caption: Silver-catalyzed rearrangement of basketane to snoutane.

Hydrogenolysis to Twistane

Basketane can also undergo hydrogenolysis, a reaction that involves the cleavage of C-C bonds by hydrogen. In the presence of a palladium on carbon catalyst, basketane is converted to twistane, another structural isomer.

Experimental Protocol:

The hydrogenolysis of basketane is typically performed by reacting it with hydrogen gas in the presence of a palladium on carbon catalyst. The reaction is usually carried out in a suitable solvent under pressure.

Caption: Hydrogenolysis of basketane to twistane.

Comparative Data and Computational Insights

A direct, quantitative comparison of these reaction mechanisms is challenging due to the limited availability of comprehensive experimental data in the literature. Yields and reaction conditions are often reported under varying contexts, making a side-by-side evaluation difficult.

Reaction	Key Reagents	Reported Yield	Reference
Synthesis
Diels-Alder/Photocycloaddition	Cyclooctatetraene, Maleic Anhydride	~40% (photo step)	[1]
Alternative Synthesis	1,4-Benzoquinone, Cyclohexa-1,3-diene	Not specified
Rearrangements
Isomerization to Snoutane	Ag(I) catalyst	Not specified
Hydrogenolysis to Twistane	Pd/C, H₂	Not specified

Computational studies, particularly using Density Functional Theory (DFT), have the potential to provide valuable insights into the energetics and transition states of these reactions. However, specific computational data comparing the activation energies and reaction enthalpies for the different basketane synthesis and rearrangement pathways are not readily found in the published literature. Such studies would be invaluable in providing a theoretical framework to complement the experimental observations and to guide the design of more efficient synthetic strategies.

References

• 1. researchgate.net [researchgate.net]

A Comparative Analysis of Basketane and Adamantane: Structure, Stability, and Reactivity

A comprehensive guide for researchers, scientists, and drug development professionals on the distinct properties of the polycyclic alkanes, basketane and adamantane (B196018). This guide delves into their structural differences, comparative stability, and reactivity, supported by available experimental data.

Basketane and adamantane, both saturated polycyclic hydrocarbons, present fascinating case studies in the influence of molecular structure on chemical and physical properties. While adamantane is renowned for its exceptional stability and rigid, strain-free structure, basketane exhibits significant strain energy, leading to a markedly different reactivity profile. This guide provides a comparative overview of these two molecules, highlighting their key characteristics to inform research and development in medicinal chemistry and materials science.

Comparative Physicochemical Properties

The fundamental differences in the structural frameworks of basketane and adamantane give rise to distinct physicochemical properties. Adamantane's fused cyclohexane (B81311) rings adopt a strain-free chair conformation, resulting in a highly stable molecule with a high melting point. In contrast, basketane's cage-like structure, containing cyclobutane (B1203170) rings, is highly strained, which is reflected in its lower melting point and greater reactivity.

Property	Basketane	Adamantane
Molecular Formula	C₁₀H₁₂[1][2][3][4][5]	C₁₀H₁₆[6]
Molar Mass	132.206 g·mol⁻¹[2][3][4]	136.238 g·mol⁻¹[6]
IUPAC Name	Pentacyclo[4.4.0.0²,⁵.0³,⁸.0⁴,⁷]decane[1][2]	Tricyclo[3.3.1.1³,⁷]decane[6]
Melting Point	58–61 °C[1][7]	270 °C (sublimes)[6]
Boiling Point	~185 °C at 760 mmHg[1][7]	Sublimes[6]
Density	1.30 g/cm³[1][7]	1.07 g/cm³ (at 25 °C)[6]
Solubility	Soluble in organic solvents[1]	Poorly soluble in water; soluble in nonpolar organic solvents[6][8]
Strain Energy	High (exceeding 100 kcal/mol)[1]	Virtually strain-free[6]

Structural Differences and Resulting Strain

The disparate properties of basketane and adamantane are a direct consequence of their unique three-dimensional structures. Adamantane's carbon skeleton is a diamondoid, representing the fundamental repeating unit of the diamond crystal lattice. This arrangement allows for ideal tetrahedral bond angles, minimizing angle and torsional strain.

Basketane, on the other hand, possesses a more complex, cage-like structure that includes strained four-membered rings. This deviation from ideal bond angles results in significant ring strain, making the molecule kinetically reactive and prone to rearrangements to less strained isomers.

Caption: Structural relationship between Basketane and Adamantane.

Comparative Reactivity

The high strain energy of basketane dictates its chemical reactivity, making it susceptible to reactions that relieve this strain. In contrast, the stability of adamantane means that its reactions typically require more forcing conditions and often proceed via radical or carbocationic intermediates at the bridgehead positions.

Hydrogenolysis

A key difference in their reactivity is observed under hydrogenation conditions. Basketane undergoes selective hydrogenolysis of its strained C-C bonds. For instance, in the presence of a palladium on carbon (Pd/C) catalyst, basketane can be converted to the less strained isomer, twistane.[1] Adamantane, being largely unreactive to such conditions, does not undergo similar skeletal rearrangements.

Metal-Catalyzed Rearrangements

Basketane is prone to valence isomerization catalyzed by transition metals. For example, silver(I) ions can catalyze the rearrangement of basketane to snoutane.[2][5] This reactivity highlights the utility of basketane as a precursor for the synthesis of other complex polycyclic systems. Adamantane does not typically undergo such rearrangements due to its inherent stability.

Functionalization

Functionalization of adamantane often targets its tertiary (bridgehead) C-H bonds, which are more reactive towards radical and electrophilic substitution.[9][10][11] For example, adamantane can be readily brominated at the bridgehead positions.[6] The reactivity of basketane, while also allowing for functionalization, is often dominated by skeletal rearrangements.

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of these molecules are extensive. Below are representative examples of experimental methodologies for key reactions.

Determination of Solubility

Objective: To determine the solubility of basketane and adamantane in a nonpolar organic solvent (e.g., hexane) at a specific temperature.

Protocol:

• Prepare a saturated solution of the compound (basketane or adamantane) in hexane (B92381) at a constant temperature (e.g., 25 °C) by adding an excess of the solid to the solvent and stirring for an extended period (e.g., 24 hours) to ensure equilibrium.

• Carefully filter the saturated solution to remove any undissolved solid.

• Take a known volume of the clear, saturated solution and evaporate the solvent completely under reduced pressure.

• Weigh the remaining solid residue.

• Calculate the solubility in grams per 100 mL of solvent.

Catalytic Hydrogenation of Basketane

Objective: To demonstrate the strain-releasing rearrangement of basketane to twistane.

Protocol:

• Dissolve a known amount of basketane in a suitable solvent (e.g., methanol) in a reaction vessel.

• Add a catalytic amount of 10% palladium on carbon (Pd/C).

• Purge the reaction vessel with hydrogen gas and maintain a hydrogen atmosphere (e.g., using a balloon).

• Stir the reaction mixture at room temperature for a specified time (e.g., 12-24 hours).

• Monitor the reaction progress using Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, filter the reaction mixture to remove the catalyst.

• Remove the solvent under reduced pressure to obtain the crude product.

• Analyze the product mixture by ¹H NMR and ¹³C NMR spectroscopy to confirm the formation of twistane.

Caption: Workflow for the catalytic hydrogenation of Basketane.

Conclusion

The comparative study of basketane and adamantane provides valuable insights into the structure-property relationships of polycyclic hydrocarbons. Adamantane serves as a benchmark for stability and rigidity, making its derivatives attractive for applications in drug delivery and materials science where a robust scaffold is desired. Conversely, the high strain energy of basketane makes it a reactive and versatile building block for the synthesis of other complex and strained molecules. Understanding their distinct characteristics is crucial for leveraging their unique properties in various scientific and industrial applications.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Basketane - Wikipedia [en.wikipedia.org]
• 3. Basketane | C10H12 | CID 12496332 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Basketane — Wikipédia [fr.wikipedia.org]
• 5. Basketane - Wikiwand [wikiwand.com]
• 6. Adamantane - Wikipedia [en.wikipedia.org]
• 7. guidechem.com [guidechem.com]
• 8. solubilityofthings.com [solubilityofthings.com]
• 9. academic.oup.com [academic.oup.com]
• 10. researchgate.net [researchgate.net]
• 11. Direct radical functionalization methods to access substituted adamantanes and diamondoids - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D1OB01916C [pubs.rsc.org]

Validating Theoretical Models of Strained Cage Molecule Reactivity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The inherent strain energy of polycyclic cage molecules like basketane governs their unique reactivity, making them intriguing building blocks in medicinal chemistry and materials science. Predicting their chemical behavior through theoretical modeling is a crucial aspect of their application. This guide provides a comparative overview of how theoretical models for the reactivity of strained cage molecules are validated against experimental data. Due to the limited availability of direct comparative studies on basketane itself, this guide will use the well-documented reactivity of a closely related strained molecule, cubane (B1203433), as a primary illustrative example.

Theoretical vs. Experimental Data: A Comparative Analysis

Theoretical models, particularly those based on quantum mechanics, are powerful tools for predicting the thermodynamic and kinetic parameters of reactions involving strained molecules. However, the accuracy of these models must be benchmarked against experimental results. The following tables present a comparison of theoretical predictions and experimental findings for key reactivity parameters of cubane, a molecule with significant ring strain similar to basketane.

Table 1: Comparison of Theoretical and Experimental Enthalpy of Formation of Cubane

Parameter	Theoretical Value (W1-F12 composite method)	Experimental Value (Calorimetry)	Absolute Difference
Gas-Phase Enthalpy of Formation	603.4 ± 4 kJ mol⁻¹	-	-
Solid-Phase Enthalpy of Formation	548.6 ± 4.5 kJ mol⁻¹	541.8 ± 2.0 kJ mol⁻¹	6.8 kJ mol⁻¹

Data sourced from a high-level theoretical study on cubane thermochemistry. The theoretical solid-phase enthalpy was derived from the calculated gas-phase value and the experimental enthalpy of sublimation.[1]

Table 2: Qualitative Comparison of a Theoretical Model for Ag(I)-Catalyzed Cubane Rearrangement with Experimental Observations

Aspect of Reactivity	Theoretical Prediction (DFT, DLPNO-CCSD(T))	Experimental Observation
Reaction Mechanism	The reaction proceeds via oxidative addition of Ag(I) to a C-C bond, followed by cleavage of a C-Ag bond and a carbocation rearrangement.	The observed products are consistent with a rearrangement mechanism.
Reaction Selectivity	The model correctly predicts the formation of two major isomeric products and the factors controlling the selectivity.	Experimental results confirm the formation of the predicted major products.[2][3]

Experimental Protocols

Detailed experimental methodologies are crucial for the validation of theoretical models. Below are summaries of the key experimental protocols used to obtain the comparative data.

1. Experimental Determination of Enthalpy of Formation (Calorimetry):

The solid-phase enthalpy of formation of cubane was originally determined using calorimetry. This classical technique involves the following steps:

• Sample Combustion: A precisely weighed sample of cubane is completely combusted in a bomb calorimeter in the presence of excess oxygen.

• Heat Measurement: The heat released during the combustion is measured by monitoring the temperature change of the surrounding water bath.

• Calculation: The standard enthalpy of combustion is calculated from the measured heat change.

• Enthalpy of Formation: The standard enthalpy of formation is then derived from the standard enthalpy of combustion using Hess's law, along with the known standard enthalpies of formation of the combustion products (CO₂ and H₂O).

2. Experimental Investigation of Reaction Mechanisms (e.g., Ag(I)-Catalyzed Cubane Rearrangement):

The validation of a proposed reaction mechanism often involves a combination of experimental techniques:

• Product Identification: The reaction is carried out under controlled conditions, and the products are isolated and identified using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and X-ray crystallography. The observed product structures provide evidence for the proposed intermediates and reaction pathways.

• Kinetic Studies: The rate of the reaction is measured under varying conditions (e.g., temperature, catalyst concentration, substrate concentration) to determine the experimental rate law. This information can be compared with the rate law predicted by the theoretical model.

• Isotope Labeling Studies: Isotopically labeled substrates (e.g., using ¹³C or ²H) are used to trace the movement of specific atoms throughout the reaction. The position of the isotopic label in the product provides strong evidence for or against a proposed mechanism.

Visualizing the Validation Workflow

The following diagram illustrates the logical workflow for validating theoretical models of chemical reactivity with experimental data.

Caption: Workflow for the validation of theoretical models of chemical reactivity.

This guide highlights the critical interplay between theoretical predictions and experimental validation in the study of strained molecules. While computational models offer powerful predictive capabilities, their reliability is ultimately established through rigorous comparison with experimental data. For complex molecules like basketane, this synergistic approach is essential for advancing their application in science and medicine.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Computational Research on Ag(I)-Catalyzed Cubane Rearrangement: Mechanism, Metal and Counteranion Effect, Ligand Engineering, and Post-Transition-State Desymmetrization - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Biological Activities of Adamantane Derivatives

The rigid, three-dimensional structure of adamantane (B196018) has established it as a valuable scaffold in medicinal chemistry. Its lipophilic nature enhances the pharmacokinetic properties of drug candidates, such as metabolic stability and the ability to cross the blood-brain barrier.[1] This has led to the development of a diverse range of adamantane derivatives with significant therapeutic potential. This guide offers a comparative overview of the anticancer and antiviral activities of selected adamantane derivatives, supported by quantitative experimental data, detailed methodologies, and visual representations of their mechanisms of action.

Anticancer Activity of Adamantane Derivatives

Several classes of adamantane derivatives have demonstrated notable cytotoxic effects against various human cancer cell lines. Adamantyl isothioureas and adamantane-sclareol hybrids are among the promising candidates.

Table 1: Comparative Anticancer Activity of Adamantane Derivatives (IC50 in µM)

Compound Class	Derivative	Target Cell Line	IC50 (µM)	Reference
Adamantyl Isothiourea	Derivative 5	Hep-G2 (Hepatocellular Carcinoma)	7.70	[2][3]
	Derivative 6	Hep-G2 (Hepatocellular Carcinoma)	3.86	[2][3]
	4-bromobenzyl analogue 2	PC-3 (Prostate Cancer)	< 25	[2]
		HepG-2 (Hepatocellular Carcinoma)	< 25	[2]
		MCF-7 (Breast Cancer)	< 25	[2]
		HeLa (Cervical Cancer)	< 25	[2]
		HCT-116 (Colorectal Carcinoma)	25-50	[2]
Adamantane-Sclareol Hybrid	Compound 2	U87 (Glioblastoma)	-	[4]
		U87-TxR (MDR Glioblastoma)	-	[4]
	Compound 3	A-172 (Glioblastoma)	-	[4]
		U87 (Glioblastoma)	-	[4]
	Compound 5	U87 (Glioblastoma)	-	[4]
		U87-TxR (MDR Glioblastoma)	-	[4]
	Compound 6	U87 (Glioblastoma)	-	[4]

| | | U87-TxR (MDR Glioblastoma) | - |[4] |

Note: Specific IC50 values for some adamantane-sclareol hybrids were not provided in the source material, but their collateral sensitivity and selectivity were highlighted.

Adamantane-linked isothiourea derivatives have been shown to exert their anticancer effects by inhibiting the Toll-like receptor 4 (TLR4)-myeloid differentiation primary response 88 (MyD88)-nuclear factor-kappa B (NF-κB) signaling pathway.[2][5] This pathway is integral to inflammation and immunity, and its dysregulation is associated with cancer development.[2]

Inhibition of the TLR4-MyD88-NF-κB signaling pathway.

Antiviral Activity of Adamantane Derivatives

Adamantane derivatives are well-known for their antiviral properties, particularly against the influenza A virus. Amantadine and rimantadine (B1662185) were among the first drugs developed for this purpose.[6] Research continues to explore new derivatives with improved efficacy against resistant strains.

Table 2: Comparative Antiviral Activity of Adamantane Derivatives against Influenza A Virus (IC50 in µM)

Derivative Type	Virus Strain	IC50 (µM)	Reference
Enol Ester Isomers	A/California/7/2009(H1N1)pdm09 (rimantadine-resistant)	8.1 - 13.7	[5]
	A/IIV-Orenburg/29-L/2016(H1N1)pdm09 (rimantadine-resistant)	7.7	[5]
Bromo-derivatives	A/California/7/2009(H1N1)pdm09 (rimantadine-resistant)	11.3 - 19.8	[5]
4-hydroxy-substituted adamantyl-piperidine	A/California/7/2009(H1N1)pdm09 (rimantadine-resistant)	>18.4	[5]
	A/IIV-Orenburg/29-L/2016(H1N1)pdm09 (rimantadine-resistant)	17.6 - >26.9	[5]

| Glycyl-rimantadine | Influenza A (H3N2) | High activity, low cytotoxicity |[6] |

The antiviral activity of 1-aminoadamantanes against influenza A is attributed to their ability to block the M2 ion channel.[1][6] This proton-selective channel is crucial for the virus to uncoat and release its genetic material into the host cell.[1]

Blockade of the Influenza A M2 proton channel.

Experimental Protocols

MTT Assay for Cytotoxicity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell viability.[2]

• Cell Seeding: Plate cells in a 96-well plate at a density of 5x10³ cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the adamantane derivatives and incubate for 48 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of dimethyl sulfoxide (B87167) (DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the IC50 value, which is the concentration of the compound that causes 50% inhibition of cell growth.

Plaque Reduction Assay for Antiviral Activity

This assay is used to determine the concentration of an antiviral compound that reduces the number of viral plaques by 50% (IC50).

• Cell Monolayer Preparation: Grow a confluent monolayer of host cells (e.g., Madin-Darby Canine Kidney - MDCK cells) in 6-well plates.

• Viral Infection: Infect the cell monolayers with influenza virus at a known multiplicity of infection (MOI) for 1 hour at 37°C.

• Compound Application: After infection, remove the virus inoculum and overlay the cells with a medium containing various concentrations of the adamantane derivative and 0.5% agarose.

• Incubation: Incubate the plates at 37°C in a 5% CO2 incubator until viral plaques are visible (typically 2-3 days).

• Plaque Visualization and Counting: Fix the cells with 4% paraformaldehyde and stain with a 0.1% crystal violet solution to visualize and count the plaques.

• IC50 Determination: Calculate the IC50 value by plotting the percentage of plaque reduction against the compound concentration.

Conclusion

Adamantane derivatives represent a versatile and promising class of compounds with a broad spectrum of biological activities. The comparative data presented in this guide highlight the potential of these molecules in the development of novel anticancer and antiviral therapies. The structure-activity relationships derived from these studies provide a valuable foundation for the rational design of next-generation adamantane-based drugs with enhanced potency and selectivity. Further research into the diverse biological targets and mechanisms of action of these unique cage compounds is warranted to fully exploit their therapeutic potential.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Adamantane-linked isothiourea derivatives suppress the growth of experimental hepatocellular carcinoma via inhibition of TLR4-MyD88-NF-κB signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]

Benchmarking Basketane Synthesis: A Comparative Guide to Efficiency

For researchers and professionals in drug development and chemical synthesis, the efficient construction of complex molecular architectures is a paramount objective. Basketane, a polycyclic alkane with a unique cage structure, presents a significant synthetic challenge. This guide provides a comparative analysis of the primary methods for synthesizing basketane, with a focus on efficiency metrics such as overall yield and step count. Detailed experimental protocols for key reactions and visual representations of the synthetic pathways are included to facilitate a comprehensive understanding.

Executive Summary

The synthesis of basketane has been approached through several distinct strategies since its first preparation in 1966. This guide benchmarks three prominent methods: the original route developed independently by Dauben/Whalen and Masamune, a more efficient alternative commencing from 1,4-benzoquinone (B44022), and a conceptually different approach involving the ring expansion of a homocubanone derivative. Each method possesses unique advantages and disadvantages in terms of yield, step economy, and the accessibility of starting materials. The data presented aims to inform the selection of the most appropriate synthetic route based on the specific goals of the research or development program.

Comparative Analysis of Synthetic Routes

The efficiency of the three primary routes for basketane synthesis is summarized in the table below. The overall yield and the number of synthetic steps are key indicators of the practicality and resource intensity of each method.

Synthetic Route	Starting Materials	Key Transformations	Overall Yield (%)	Number of Steps
Route 1: Dauben/Whalen & Masamune (1966)	Cyclooctatetraene (B1213319), Maleic anhydride	Diels-Alder, Photocycloaddition, Hydrolysis, Oxidative decarboxylation, Hydrogenation	Not explicitly stated, but individual step yields are reported.	5
Route 2: Alternative Route	1,4-Benzoquinone, Cyclohexa-1,3-diene	Bromination, Diels-Alder, Photocycloaddition, Pseudo-Favorskii rearrangement, Hunsdiecker reaction, Reductive debromination	~11%	6
Route 3: Homocubanone Ring Expansion (1994)	Homocubanone	Wolff rearrangement, Wolff-Kishner reduction	Not explicitly stated	2

Synthetic Route 1: The Inaugural Synthesis by Dauben/Whalen and Masamune

First reported in 1966, this pathway laid the groundwork for basketane chemistry.[1] The synthesis initiates with a Diels-Alder reaction between cyclooctatetraene and maleic anhydride. The resulting adduct undergoes a photochemical [2+2] cycloaddition to form the core basketane framework. Subsequent hydrolysis of the anhydride, followed by oxidative decarboxylation and hydrogenation, yields the saturated cage compound.

Logical Flow of the Dauben/Whalen & Masamune Synthesis

Caption: Synthetic pathway to basketane developed by Dauben/Whalen and Masamune.

Experimental Protocol: [2+2] Photocycloaddition

A solution of the Diels-Alder adduct in acetone (B3395972) is irradiated with a mercury vapor lamp. The reaction is monitored by thin-layer chromatography until the starting material is consumed. The solvent is then removed under reduced pressure, and the resulting solid is purified by recrystallization to afford the photocycloadduct. This intramolecular cyclization has a reported yield of 40%.[1]

Synthetic Route 2: An Improved Synthesis from 1,4-Benzoquinone

This alternative route offers a notable improvement in overall yield compared to the original synthesis.[1] The synthesis begins with the bromination of 1,4-benzoquinone, followed by a Diels-Alder reaction with cyclohexa-1,3-diene. The subsequent steps involve a photocycloaddition, a pseudo-Favorskii rearrangement, a modified Hunsdiecker reaction for decarboxylation, and a final reductive debromination to furnish basketane with an overall yield of approximately 11%.[1]

Logical Flow of the Alternative Synthesis

Caption: The more efficient alternative synthesis of basketane.

Experimental Protocol: Pseudo-Favorskii Rearrangement

The polycyclic diketone intermediate is treated with a 25% aqueous solution of sodium hydroxide (B78521). The reaction mixture is heated to induce the pseudo-Favorskii rearrangement, leading to the formation of the corresponding dicarboxylic acid.[1] The product is then isolated by acidification of the reaction mixture and subsequent extraction.

Synthetic Route 3: Ring Expansion of Homocubanone

A conceptually different and more recent approach, reported in 1994, utilizes a derivative of cubane, homocubanone, as the starting material.[1] This method involves a key ring expansion step, likely proceeding through a Wolff rearrangement, followed by a Wolff-Kishner reduction to remove the carbonyl group. This strategy leverages the strain energy of the homocubane system to drive the formation of the basketane cage. While the number of steps from homocubanone is low, the synthesis of homocubanone itself is a multi-step process.

Logical Flow of the Homocubanone Ring Expansion

Caption: Synthesis of basketane via ring expansion of homocubanone.

Experimental Protocol: Wolff-Kishner Reduction

Basketanone, hydrazine (B178648) hydrate, and potassium hydroxide are heated in a high-boiling solvent such as diethylene glycol. The reaction mixture is heated to a temperature that allows for the decomposition of the initially formed hydrazone and the reduction of the carbonyl group to a methylene (B1212753) group. The product, basketane, is then isolated by extraction and purified by chromatography.

Conclusion

The synthesis of basketane can be achieved through several distinct chemical pathways. The choice of the optimal route depends on the desired balance between overall yield, step economy, and the availability of starting materials. The alternative synthesis starting from 1,4-benzoquinone currently offers the most explicitly detailed and efficient route in terms of reported overall yield. The original Dauben/Whalen and Masamune synthesis, while historically significant, appears to be less efficient. The homocubanone ring expansion strategy is elegant in its brevity from the advanced intermediate but is predicated on the accessibility of the strained cage precursor. This comparative guide provides the necessary data for researchers to make an informed decision when embarking on the synthesis of this challenging and fascinating molecule.

References

• 1. Basketane - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Experimental and Computational Analysis of Basketane

Basketane (C₁₀H₁₂), known formally by its IUPAC name pentacyclo[4.4.0.0²,⁵.0³,⁸.0⁴,⁷]decane, is a polycyclic alkane renowned for its unique basket-shaped molecular structure.[1][2][3] First synthesized in 1966, this highly strained molecule has become a significant subject of interest for researchers in organic chemistry and drug development.[2] Its rigid, cage-like framework serves as an excellent model for studying the effects of molecular strain and the reactivity of complex ring systems. This guide provides a comparative overview of the experimental data and computational models used to characterize Basketane, offering valuable insights for researchers, scientists, and professionals in drug discovery.

Quantitative Data Comparison

The physical, spectroscopic, and thermochemical properties of Basketane have been characterized through both laboratory experiments and computational analysis. The synergy between these two approaches provides a more complete understanding of the molecule's behavior.

Table 1: Physical and Chemical Properties

Property	Experimental Value	Computational Value/Method	Source(s)
Molecular Formula	C₁₀H₁₂	C₁₀H₁₂ (from structure)	[1][2][3]
Molar Mass	Not specified	132.20 g/mol	[2][3]
Melting Point	58-61 °C	Not typically calculated	[1][4]
Boiling Point	~185 °C (estimated)	184.8 °C at 760 mmHg	[1][4]
Density	Not specified	1.302 g/cm³	[1][4]
IUPAC Name	Pentacyclo[4.4.0.0²,⁵.0³,⁸.0⁴,⁷]decane	Derived from structural topology	[1][5]
CAS Number	5603-27-0	Not applicable	[2][3]

Table 2: Spectroscopic and Thermochemical Properties

Property	Experimental Observation	Computational Insight	Source(s)
¹H and ¹³C NMR	Exhibits a limited number of signals, confirming the molecule's high symmetry. The absence of signals in the 4.5-6.5 ppm region verifies its saturated nature.[1]	Ab initio calculations can predict NMR shielding and spin-spin coupling constants, correlating molecular geometry with spectral output.[6]	[1]
Strain Energy	Reflected in high heat of combustion and susceptibility to rearrangements and hydrogenolysis.[1][2]	Estimated to exceed 100 kcal/mol. This value is significantly higher than that of norbornane (B1196662) (~17 kcal/mol) but less than that of cubane (B1203433) (~159-169 kcal/mol).[1][7][8]	[1][2]

Experimental Protocols

Synthesis of Basketane via Diels-Alder Reaction

One of the original syntheses of Basketane, developed in 1966, remains a classic example of constructing complex cage-like molecules.[1][2] The workflow involves a sequence of cycloaddition, photoisomerization, and hydrogenation steps.

Methodology:

• [4+2] Cycloaddition: A Diels-Alder reaction is performed between cyclooctatetraene (B1213319) (the diene) and maleic anhydride (B1165640) (the dienophile) to produce a polycyclic anhydride adduct.[1][2]

• Photochemical [2+2] Cycloaddition: The resulting adduct undergoes intramolecular photoisomerization, typically in an acetone (B3395972) solvent, to form the characteristic caged anhydride structure. This step has a reported yield of approximately 40%.[1][2]

• Hydrolysis and Decarboxylation: The anhydride is hydrolyzed, and subsequent treatment with lead tetraacetate yields the unsaturated intermediate, basketene.[2]

• Hydrogenation: The final step involves the hydrogenation of basketene to the fully saturated Basketane molecule.[2]

Spectroscopic Analysis Protocol

The structural confirmation of Basketane relies heavily on Nuclear Magnetic Resonance (NMR) spectroscopy.

Methodology:

• Sample Preparation: A sample of purified Basketane is dissolved in a deuterated solvent, such as chloroform-d (B32938) (CDCl₃).

• Data Acquisition: ¹H and ¹³C NMR spectra are recorded on a spectrometer. The resulting spectra for Basketane are relatively simple due to its high degree of symmetry, which is a key indicator of its rigid, cage-like structure.[1]

• Spectral Analysis: The chemical shifts, signal multiplicities, and integration values are analyzed to confirm the connectivity and chemical environments of the hydrogen and carbon atoms, respectively.

Visualizing Key Processes

Logical Workflow for Basketane Synthesis

The multi-step synthesis of Basketane can be visualized as a logical progression from common starting materials to the final complex structure.

Caption: Logical workflow for the synthesis of Basketane.

Proposed Workflow for In Silico Bioactivity Prediction

While no specific biological activity has been reported for Basketane, its unique, rigid scaffold makes it an interesting candidate for drug discovery. Computational methods provide a resource-efficient first pass to predict its potential as a bioactive molecule.[9][10]

Caption: A proposed workflow for the in silico prediction of bioactivity.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Basketane - Wikipedia [en.wikipedia.org]
• 3. Basketane | C10H12 | CID 12496332 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Page loading... [wap.guidechem.com]
• 5. organic chemistry - How's the IUPAC name of basketane determined? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 6. Ab initio calculations of the NMR spectra of [1.1.1]propellane and bicyclo[1.1.1]pentane - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 7. Strain energies of cubane derivatives with different substituent groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. A Novel Workflow for In Silico Prediction of Bioactive Peptides: An Exploration of Solanum lycopersicum By-Products - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of Basketane: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of specialized chemical compounds is a critical component of laboratory safety and operational excellence. This document provides essential guidance on the proper disposal procedures for basketane, a highly strained polycyclic hydrocarbon, ensuring the safety of personnel and compliance with regulatory standards.

Basketane (C₁₀H₁₂, IUPAC name: pentacyclo[4.4.0.0²,⁵.0³,⁸.0⁴,⁷]decane) is a unique cage-like molecule characterized by significant ring strain.[1] This inherent strain energy dictates its reactivity and necessitates careful consideration for its disposal.[1] Improper handling can lead to unintended reactions or decomposition.[1] Therefore, a structured and informed approach to its disposal is paramount.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that all personnel are equipped with appropriate Personal Protective Equipment (PPE), including safety goggles, lab coats, and chemical-resistant gloves. All handling of basketane and its waste should be conducted within a certified chemical fume hood to mitigate inhalation risks.

Key Chemical Properties for Disposal Consideration

A thorough understanding of basketane's chemical properties is fundamental to its safe disposal. The following table summarizes key data points:

Property	Value	Citation
Molecular Formula	C₁₀H₁₂	[1][2][3][4]
Molar Mass	132.206 g·mol⁻¹	[3]
Appearance	Crystalline solid	[5]
Melting Point	58–61 °C	[1][6]
Boiling Point	~185 °C (at 760 mmHg)	[1][6]
Density	1.30 g/cm³	[1][6]
Strain Energy	>100 kcal/mol	[1]
Solubility	Soluble in organic solvents	[1]

Basketane's high strain energy makes it susceptible to rearrangements, often catalyzed by transition metals, to form less strained isomers like twistane.[1][2][3] It can also undergo hydrogenolysis in the presence of catalysts like palladium on carbon.[1][3]

Step-by-Step Disposal Procedures

Given its reactive nature, basketane is classified as hazardous waste. The primary disposal protocol involves segregation, proper containment, and transfer to a certified hazardous waste management facility. In-lab treatment is not recommended without a thorough, substance-specific risk assessment and validation.

1. Waste Segregation and Collection:

• Designated Waste Container: Use a dedicated, clearly labeled hazardous waste container for all basketane waste. The container must be made of a material compatible with organic solids.

• Labeling: The container must be labeled "Hazardous Waste" with the full chemical name "Basketane" and the molecular formula C₁₀H₁₂. Do not use abbreviations.[7]

• Waste Form: Collect basketane waste in its solid form. If it is in solution, the solvent must also be identified on the waste label.

• Incompatibility: Do not mix basketane waste with other chemical waste streams, particularly acids, bases, oxidizers, or metal catalysts, to prevent uncontrolled reactions.

2. Container Management:

• Secure Sealing: Keep the waste container tightly sealed at all times, except when adding waste.[8]

• Storage Location: Store the sealed waste container in a designated, well-ventilated satellite accumulation area away from heat, sparks, and direct sunlight.[9]

3. Disposal Request and Pickup:

• Institutional EHS: Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup of the hazardous waste.[8]

• Documentation: Complete all necessary waste disposal forms as required by your institution, providing accurate information about the contents of the container.

Experimental Protocols

While in-laboratory treatment of basketane for disposal is not standard practice, understanding its reactivity is key to safe handling. A relevant experimental protocol is its catalytic rearrangement.

Experimental Protocol: Metal-Catalyzed Isomerization of Basketane

This protocol is for informational purposes to illustrate basketane's reactivity and is not a disposal method.

• Preparation: In a clean, dry flask under an inert atmosphere (e.g., nitrogen or argon), dissolve a known quantity of basketane in a suitable solvent (e.g., methanol).

• Catalyst Addition: To the stirred solution, add a catalytic amount of a transition metal salt, such as silver(I) perchlorate.

• Reaction: Allow the reaction to proceed at a controlled temperature. The isomerization to less strained isomers like snoutane is driven by the release of strain energy.[2]

• Monitoring: Monitor the progress of the reaction using appropriate analytical techniques, such as Gas Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy.

• Workup: Once the reaction is complete, the catalyst would typically be removed by filtration, and the product isolated. All waste generated during this process, including the final product mixture, must be disposed of as hazardous waste following the procedures outlined above.

Visualizing the Disposal Workflow

To aid in understanding the decision-making process for basketane disposal, the following logical workflow diagram is provided.

Caption: Logical workflow for the proper disposal of basketane waste.

This procedural guidance is intended to fortify safety protocols and ensure responsible chemical handling. Always consult your institution's specific EHS guidelines, as they are the final authority for waste disposal in your laboratory.[7] By adhering to these procedures, you contribute to a safer research environment and the responsible management of chemical substances.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Basketane - Wikiwand [wikiwand.com]
• 3. Basketane - Wikipedia [en.wikipedia.org]
• 4. Basketane | C10H12 | CID 12496332 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Cubane - Wikipedia [en.wikipedia.org]
• 6. Page loading... [wap.guidechem.com]
• 7. benchchem.com [benchchem.com]
• 8. vumc.org [vumc.org]
• 9. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]

Essential Safety and Operational Guide for Handling Basketane

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of Basketane. Given the absence of a specific Safety Data Sheet (SDS) for Basketane, this document infers potential hazards based on its chemical structure as a polycyclic alkane and established protocols for similar chemical compounds. These guidelines are designed to ensure the safety of laboratory personnel and to be a trusted resource for chemical handling in a research environment.

Inferred Hazard Assessment

Personal Protective Equipment (PPE)

Consistent use of appropriate personal protective equipment is mandatory to prevent skin contact, inhalation, and ingestion. The following table summarizes the recommended PPE for handling Basketane.

PPE Category	Item	Specifications
Hand Protection	Gloves	Two pairs of chemically resistant, powder-free nitrile or latex gloves should be worn. The outer glove should be placed over the gown cuff.[4] Vinyl gloves are not recommended.
Body Protection	Gown	A disposable, lint-free gown made of a material resistant to chemical permeation, such as polyethylene-coated polypropylene, is required. Gowns should have a solid front with a back closure.[4]
Eye and Face Protection	Safety Goggles & Face Shield	Safety goggles with side shields are mandatory.[5] A full face shield must be worn in addition to goggles whenever there is a risk of splashing.[4]
Respiratory Protection	Respirator	In the absence of adequate ventilation or when handling Basketane as a powder or aerosol, a NIOSH-certified N95 or higher respirator is necessary.[4]
Foot Protection	Shoe Covers & Closed-Toe Shoes	Closed-toe shoes are a minimum requirement in any laboratory setting.[5] Shoe covers should be used to prevent the spread of contamination.[4]

Operational and Disposal Plans

Safe handling and disposal are critical to minimize exposure and environmental impact.

Engineering Controls

All procedures involving Basketane should be conducted in a certified chemical fume hood to ensure adequate ventilation.[6] A safety shower and eyewash station must be readily accessible.[4]

Handling Procedures

• Preparation : Before handling, ensure all necessary PPE is correctly donned and that the work area is clean and uncluttered.

• During Handling : Avoid direct contact with the skin, eyes, and clothing.[3] Do not eat, drink, or smoke in areas where Basketane is handled.[4] Use non-sparking tools and take precautionary measures against static discharge, as Basketane may be flammable.[7][8]

• After Handling : Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[4]

Storage

Store Basketane in a tightly closed container in a cool, dry, and well-ventilated area, away from heat, sparks, open flames, and other ignition sources.[3][6][7]

Spill Cleanup Protocol

• Evacuate : Immediately alert others in the area and evacuate if necessary.

• Don PPE : Before addressing the spill, put on all required PPE, including respiratory protection.

• Contain : Cover the spill with an inert absorbent material.

• Clean : Carefully collect the absorbent material and place it into a designated hazardous waste container.

• Decontaminate : Clean the spill area with a suitable decontamination solution, followed by a rinse with water.

• Dispose : All cleanup materials are considered hazardous waste and must be disposed of accordingly.[4]

Disposal Procedures

All waste containing Basketane is to be treated as hazardous chemical waste and must be disposed of in accordance with institutional, local, state, and federal regulations.[9][10]

• Waste Segregation : Do not mix Basketane waste with other waste streams.[9]

• Containerization : Use a clearly labeled, leak-proof container designated for hazardous chemical waste.[10][11]

• Labeling : The container must be labeled with "Hazardous Waste" and the chemical name "Basketane".

• Disposal : Arrange for pickup and disposal by your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company.[10] Do not pour Basketane waste down the drain.[11]

Workflow for Safe Handling and Disposal of Basketane

Caption: Workflow for the safe handling and disposal of Basketane.

References

• 1. Basketane | C10H12 | CID 12496332 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Basketane - Wikipedia [en.wikipedia.org]
• 3. louisville.edu [louisville.edu]
• 4. benchchem.com [benchchem.com]
• 5. Chapter 19 – Personal Protective Equipment (PPE) [ehs.lbl.gov]
• 6. tcichemicals.com [tcichemicals.com]
• 7. airgas.com [airgas.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. web.uri.edu [web.uri.edu]
• 10. oehs.tulane.edu [oehs.tulane.edu]
• 11. benchchem.com [benchchem.com]